Ammonium dihydrogen phosphate

• CAS: 7783-28-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Crystal Structure and Properties of Ammonium Dihydrogen Phosphate (ADP)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure, and the physical and chemical properties of ammonium (B1175870) dihydrogen phosphate (B84403) (ADP), a material of significant interest in various scientific and technological fields, including nonlinear optics and piezoelectric applications.

Introduction

Ammonium dihydrogen phosphate (NH₄H₂PO₄), also known as monoammonium phosphate (MAP), is an inorganic salt of phosphoric acid.[1] It is a colorless, odorless crystalline solid that is a prominent material in agriculture as a fertilizer and has found critical applications in the fields of optics and electronics due to its unique physical properties.[2][3] This document details the fundamental characteristics of ADP, offering a technical resource for researchers and professionals.

Crystal Structure and Crystallographic Data

Ammonium dihydrogen phosphate crystallizes in the tetragonal system at room temperature, belonging to the space group I-42d.[4][5] The structure is characterized by a three-dimensional framework of phosphate tetrahedra linked by hydrogen bonds, with ammonium ions situated in the cavities of this framework.[4]

The crystal structure consists of NH₄⁺ and H₂PO₄⁻ ions. In the H₂PO₄⁻ framework, the phosphorus atom is tetrahedrally coordinated to four oxygen atoms.[4] The ammonium ions are also tetrahedrally coordinated to hydrogen atoms.[4] This specific arrangement gives rise to its notable piezoelectric and nonlinear optical properties.

Table 1: Crystallographic Data for Ammonium Dihydrogen Phosphate (ADP)

Parameter	Value	Reference
Crystal System	Tetragonal	[2][6]
Space Group	I-42d	[4][5]
Lattice Parameters	a = 7.4997 (4) Å	[7]
c = 7.5494 (12) Å	[7]
Unit Cell Volume	425.8 ų	[8]
Formula Units per Unit Cell (Z)	4

Physical and Chemical Properties

ADP exhibits a range of important physical and chemical properties that are summarized in the tables below. These properties make it suitable for various specialized applications.

Physical Properties

The physical characteristics of ADP are well-documented, with its optical and piezoelectric properties being of particular interest for advanced applications.

Table 2: Physical Properties of Ammonium Dihydrogen Phosphate (ADP)

Property	Value	Reference
Molar Mass	115.025 g/mol	[2]
Appearance	White, tetrahedral crystals or crystalline powder	[1][9]
Density	1.80 g/cm³	[2]
Melting Point	190 °C (decomposes)	[2]
Refractive Index (at 589 nm)	n₀ = 1.525, nₑ = 1.479	[1][2]
Optical Band Gap	~4.7 - 4.99 eV	[10][11]
Piezoelectric Coefficient (d₃₃)	8.66 x 10⁻¹² C/N	[12]

Solubility and pH

ADP is highly soluble in water, and its solubility is temperature-dependent. The pH of an aqueous solution of ADP is acidic.

Table 3: Solubility and pH of Ammonium Dihydrogen Phosphate (ADP)

Property	Value	Reference
Solubility in Water	28 g/100 mL at 10 °C	[2]
36 g/100 mL at 20 °C	[2]
40.4 g/100 mL at 25 °C	[1][3]
173 g/100 mL at 100 °C	[2]
Solubility in other solvents	Slightly soluble in ethanol; insoluble in acetone	[1][3]
pH of Aqueous Solution	3.8 - 4.4 (50 g/L at 20 °C)	[13]
4.2 (0.2 Molar solution)	[1]

Chemical Properties

ADP is stable under normal conditions but decomposes upon heating.

Table 4: Chemical Properties of Ammonium Dihydrogen Phosphate (ADP)

Property	Description	Reference
Thermal Decomposition	Decomposes upon heating above 190 °C to ammonia (B1221849) and phosphoric acid.[2][14]	[2][14]
Stability	Stable in air at room temperature.[15]	[15]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the synthesis and characterization of ammonium dihydrogen phosphate crystals.

Crystal Growth by Slow Evaporation

This method is commonly used to grow high-quality single crystals of ADP from an aqueous solution.

Methodology:

• Solution Preparation: Prepare a saturated aqueous solution of ADP (analytical grade) in deionized water at a slightly elevated temperature (e.g., 40-50 °C) to ensure complete dissolution.

• Filtration: Filter the saturated solution using a Whatman filter paper to remove any insoluble impurities.

• Crystallization: Transfer the filtered solution into a clean crystallizing dish or beaker. Cover the container with a perforated lid (e.g., paraffin (B1166041) film with small holes) to allow for slow evaporation of the solvent.

• Incubation: Place the container in a vibration-free environment with a constant temperature (e.g., room temperature) to facilitate the growth of large, well-defined crystals.[8]

• Crystal Harvesting: Once the crystals have reached the desired size, carefully remove them from the solution, and dry them on a filter paper.

Crystal Growth Workflow

Powder X-ray Diffraction (PXRD)

PXRD is used to determine the crystal structure and phase purity of the grown ADP crystals.

Methodology:

• Sample Preparation: Finely grind a small number of ADP crystals into a homogeneous powder using an agate mortar and pestle.

• Sample Mounting: Mount the powdered sample onto a sample holder. Ensure a flat, densely packed surface to minimize preferred orientation effects.

• Data Collection: Place the sample holder in a powder X-ray diffractometer. Set the instrument parameters, typically using Cu Kα radiation (λ = 1.5406 Å). Scan a 2θ range from, for example, 10° to 80° with a step size of 0.02° and a dwell time of 1-2 seconds per step.

• Data Analysis: Analyze the resulting diffraction pattern to identify the Bragg peaks. Compare the peak positions and intensities with standard diffraction data for ADP (e.g., from the JCPDS database) to confirm the crystal structure and purity.

Powder X-ray Diffraction Setup

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is employed to identify the functional groups present in the ADP crystal.

Methodology:

• Sample Preparation (KBr Pellet Method): Grind 1-2 mg of the ADP sample with approximately 200 mg of dry, spectroscopy-grade potassium bromide (KBr) powder in an agate mortar.[2][9] The mixture should be homogeneous.

• Pellet Formation: Transfer the mixture to a pellet die and press it under high pressure (typically 8-10 tons) to form a thin, transparent pellet.[14]

• Spectral Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer. Record the spectrum, typically in the range of 4000-400 cm⁻¹.

• Data Analysis: Analyze the positions and shapes of the absorption bands to identify the vibrational modes of the ammonium (NH₄⁺) and dihydrogen phosphate (H₂PO₄⁻) ions.

UV-Vis-NIR Spectroscopy

This technique is used to determine the optical transmittance window and the optical band gap of the ADP crystal.

Methodology:

• Sample Preparation: Cut and polish a thin plate of the grown ADP crystal with parallel faces. The typical thickness is around 1-2 mm.

• Spectral Measurement: Place the polished crystal sample in the sample holder of a UV-Vis-NIR spectrophotometer. Record the transmission or absorption spectrum over a wavelength range, for example, from 200 to 1200 nm.[13]

• Data Analysis: From the transmission spectrum, identify the wavelength range where the crystal is transparent. The lower cutoff wavelength can be used to estimate the optical band gap of the material.

Thermogravimetric Analysis (TGA)

TGA is used to study the thermal stability and decomposition of ADP.

Methodology:

• Sample Preparation: Place a small, accurately weighed amount of the ADP sample (typically 2-10 mg) into a TGA sample pan (e.g., alumina (B75360) or platinum).

• Thermal Program: Place the pan in the TGA furnace. Heat the sample from room temperature to a higher temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air).

• Data Analysis: Record the sample weight as a function of temperature. The resulting TGA curve will show the temperatures at which weight loss occurs, corresponding to decomposition events.

Nonlinear Optical (NLO) Property Measurement

The second-order and third-order nonlinear optical properties of ADP can be investigated using the Kurtz-Perry powder technique and the Z-scan technique, respectively.

Methodology:

• Sample Preparation: Grind the ADP crystal into a fine powder and sieve it to obtain a uniform particle size.

• Measurement: A high-intensity pulsed laser (e.g., Nd:YAG laser at 1064 nm) is passed through the powdered sample. The intensity of the generated second harmonic signal (at 532 nm) is measured and compared with that of a standard reference material (e.g., KDP).[7]

Methodology:

• Experimental Setup: A focused Gaussian laser beam is passed through the ADP sample, which is mounted on a translation stage that moves along the beam's propagation direction (the z-axis).

• Open-Aperture Z-scan: The transmitted light is collected by a detector without an aperture to measure the nonlinear absorption.

• Closed-Aperture Z-scan: An aperture is placed before the detector to measure the nonlinear refraction.

• Data Analysis: By analyzing the transmission data as a function of the sample's position, the nonlinear refractive index (n₂) and the nonlinear absorption coefficient (β) can be determined.[4][10]

Piezoelectric Coefficient Measurement

The direct piezoelectric effect can be used to measure the piezoelectric coefficient (d₃₃).

Methodology:

• Sample Preparation: A properly oriented ADP crystal is cut and polished, and electrodes are applied to the appropriate faces.

• Measurement: A known, oscillating force is applied to the crystal using a quasi-static d₃₃ meter. The charge generated across the electrodes is measured.

• Calculation: The piezoelectric coefficient d₃₃ is calculated as the ratio of the generated charge to the applied force.[12]

Conclusion

Ammonium dihydrogen phosphate is a material with a well-defined crystal structure and a unique combination of physical and chemical properties. Its significant piezoelectric and nonlinear optical characteristics make it a valuable material for a range of technological applications. This guide provides essential data and experimental protocols to support further research and development involving ADP.

References

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• 13. kurtz-perry powder technique: Topics by Science.gov [science.gov]
• 14. The Kurtz-Perry Powder Technique Revisited: A Study of the Effect of Reference Selection on Powder Second-Harmonic Generation Response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. research.ijcaonline.org [research.ijcaonline.org]

Synthesis and characterization of ammonium dihydrogen phosphate.

An In-depth Technical Guide to the Synthesis and Characterization of Ammonium (B1175870) Dihydrogen Phosphate (B84403) (ADP)

Introduction

Ammonium dihydrogen phosphate (NH₄H₂PO₄), also known as monoammonium phosphate (MAP), is an inorganic salt of phosphoric acid and ammonia (B1221849).[1] It is a compound of significant interest across various scientific and industrial domains due to its unique properties. ADP is widely utilized as a primary component in agricultural fertilizers, supplying essential nitrogen and phosphorus to plants.[1][2] It also serves as a key ingredient in dry chemical fire extinguishers, a buffering agent in biochemical research, and a food additive.[1][2][3] In the realm of advanced materials, ADP crystals are highly valued for their piezoelectric, antiferroelectric, and nonlinear optical (NLO) properties, making them crucial for applications in electro-optic modulators, harmonic generators in laser systems, and as monochromators for X-ray analysis.[4][5][6][7]

This technical guide provides a comprehensive overview of the synthesis and characterization of ammonium dihydrogen phosphate. It is intended for researchers, scientists, and professionals in drug development and materials science, offering detailed experimental protocols, tabulated quantitative data, and workflow visualizations to facilitate a deeper understanding and practical application of this versatile compound.

Synthesis of Ammonium Dihydrogen Phosphate

The most common and straightforward method for preparing ammonium dihydrogen phosphate is through the exothermic neutralization reaction between phosphoric acid (H₃PO₄) and ammonia (NH₃) in equimolar amounts.[1][8]

Chemical Equation: H₃PO₄(aq) + NH₃(aq) → NH₄H₂PO₄(aq)[8][9]

The resulting aqueous solution is then concentrated and cooled to facilitate the crystallization of solid ADP.

Experimental Protocol: Laboratory Scale Synthesis

This protocol details the synthesis of ADP crystals from dilute solutions of phosphoric acid and ammonia.[9]

Materials and Equipment:

• 1 mol dm⁻³ Phosphoric Acid (H₃PO₄)

• 1 mol dm⁻³ Ammonia Solution (NH₃)

• Methyl Orange Indicator

• Pipette (10 cm³) and Burette (50 cm³)

• Conical Flask (100 cm³) and Evaporating Basin

• Bunsen Burner, Tripod, and Gauze

• Filter Funnel and Filter Paper

• Glass Rod and Watch Glass

Methodology:

• Titration:

  • Pipette 10 cm³ of 1 mol dm⁻³ ammonia solution into a conical flask.

  • Add a few drops of methyl orange indicator.

  • Titrate with 1 mol dm⁻³ phosphoric acid from a burette until the indicator turns from yellow to orange/red, marking the neutralization point. Record the exact volume of acid used.[9]

• Reaction:

  • Pipette a fresh 10 cm³ of 1 mol dm⁻³ ammonia solution into an evaporating basin.

  • Using the burette, add the same volume of 1 mol dm⁻³ phosphoric acid recorded during the titration step to the evaporating basin. This ensures an equimolar reaction without indicator contamination.[9]

• Crystallization:

  • Gently heat the evaporating basin over a tripod and gauze to evaporate the water and concentrate the solution. Reduce the volume to approximately one-fifth of the original. Avoid boiling to prevent splashing.[9]

  • Allow the concentrated solution to cool to room temperature. ADP crystals will precipitate out of the solution.[9]

• Isolation and Drying:

  • Separate the crystals from the supernatant liquid by filtration.

  • Wash the crystals with a minimal amount of cold deionized water to remove any remaining impurities.

  • Carefully transfer the filtered crystals onto a watch glass, cover them with a clean piece of filter paper, and leave them to dry at room temperature.[9]

Below is a workflow diagram illustrating the synthesis process.

Caption: Workflow diagram for the synthesis of Ammonium Dihydrogen Phosphate (ADP).

Characterization of Ammonium Dihydrogen Phosphate

A suite of analytical techniques is employed to confirm the identity, purity, structure, and physicochemical properties of the synthesized ADP.

X-Ray Diffraction (XRD)

Powder X-ray diffraction is a fundamental technique used to identify the crystalline phase and determine the lattice parameters of the synthesized material. ADP crystallizes in the tetragonal system with the space group I-42d.[4][7][10]

Experimental Protocol: A typical powder XRD analysis is performed using a diffractometer with Cu Kα radiation (λ = 1.54056 Å).[11] Data is collected over a 2θ range of 10-70° with a slow scanning rate (e.g., 1.6°/min) to ensure good resolution of the diffraction peaks.[11] The resulting pattern is then compared to standard diffraction data (e.g., JCPDS Card No. 37-1479) to confirm the crystal structure.[4]

Table 1: Crystallographic Data for Ammonium Dihydrogen Phosphate

Parameter	Value	Reference(s)
Crystal System	Tetragonal	[4][7][12]
Space Group	I-42d	[10][13][14]
Lattice Parameter, a	7.4997 Å - 7.502 Å	[4][10][15]
Lattice Parameter, c	7.5494 Å - 7.554 Å	[4][10][15]

| Unit Cell Volume | ~425 ų |[12] |

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the ADP molecule by measuring the absorption of infrared radiation at specific vibrational frequencies.

Experimental Protocol: The FTIR spectrum is typically recorded in the range of 4000-400 cm⁻¹.[11] A common sample preparation method is the KBr pellet technique, where a small amount of the ADP sample is ground with potassium bromide (KBr) and pressed into a thin, transparent disk.[11]

Table 2: Key FTIR Vibrational Band Assignments for ADP

Wavenumber (cm⁻¹)	Assignment	Reference(s)
~3250 (broad)	O-H and N-H stretching vibrations	[11]
~2387	Hydrogen bond (P-O...H-O-P)	[11][16]
~1642	Bending vibration of water	[12]
~1409	Bending vibration of ammonium (NH₄⁺)	[11]
~1292	Asymmetric stretching of PO₄ combined with lattice vibrations	[11]
1098, 910	P-O-H vibrations	[11]

| 560, 405 | PO₄ vibrations |[11] |

Thermal Analysis (TGA/DSC)

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to study the thermal stability and decomposition behavior of ADP. When heated, ADP undergoes decomposition, initially releasing ammonia (NH₃) and forming phosphoric acid (H₃PO₄).[17][18]

Experimental Protocol: Thermal analysis is conducted by heating a small sample (2-3 mg) in a platinum or alumina (B75360) pan from room temperature to a higher temperature (e.g., 500-600°C) at a constant heating rate (e.g., 1-5°C/min) under a controlled atmosphere (e.g., argon or air).[17][18][19] TGA measures the change in mass as a function of temperature, while DSC measures the heat flow into or out of the sample.

Table 3: Thermal Decomposition Data for Ammonium Dihydrogen Phosphate

Temperature Range (°C)	Observation	Evolved Products	Reference(s)
Onset ~154, Peak ~188-200	Initial endothermic decomposition	NH₃, H₃PO₄	[17][18][19]
>200	Further condensation of phosphoric acid	H₂O	[18]

| Up to ~530 | Complete decomposition | Gaseous products |[17][19] |

Solubility Analysis

The solubility of ADP in water is a key physical property, particularly relevant for its use in agriculture and for purification via recrystallization. Solubility is highly dependent on temperature.[2]

Experimental Protocol: Solubility is determined by preparing saturated solutions of ADP in deionized water at various constant temperatures (e.g., from 10°C to 80°C). The concentration of the dissolved ADP in a known amount of the saturated solution is then measured, often by gravimetric analysis after evaporating the solvent.

Table 4: Solubility of Ammonium Dihydrogen Phosphate in Water at Various Temperatures

Temperature (°C)	Solubility (g / 100 g H₂O)	Reference(s)
10	28.0	[20]
20	35.3	[20][21]
30	43.9	[20]
40	57.0	[20]
60	82.5	[20]

| 80 | 118.3 |[20] |

The logical flow of the characterization process is depicted in the diagram below.

Caption: Logical workflow for the characterization of synthesized ADP crystals.

Conclusion

This guide has provided a detailed framework for the synthesis and comprehensive characterization of ammonium dihydrogen phosphate. The neutralization reaction of phosphoric acid and ammonia offers a reliable method for producing ADP crystals. Subsequent characterization using techniques such as XRD, FTIR, and thermal analysis is essential for verifying the material's structural integrity, chemical composition, and thermal stability. The quantitative data and standardized protocols presented herein serve as a valuable resource for researchers and scientists engaged in the study and application of this important inorganic compound.

References

• 1. Ammonium dihydrogen phosphate - Wikipedia [en.wikipedia.org]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Ammonium dihydrogen phosphate | H3N.H3O4P | CID 24402 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Growth and Characterization of ADP Single Crystal [article.sapub.org]
• 5. Structural, Optical, Electrical and Thermal Characterizations of Pure and L-alanine Doped Ammonium Dihydrogen Phosphate Crystals [scirp.org]
• 6. Growth and characterization study of ammonium dihydrogen phosphate, potassium dihydrogen phosphate single crystals | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 7. research.ijcaonline.org [research.ijcaonline.org]
• 8. Ammonium dihydrogen phosphate synthesis - chemicalbook [chemicalbook.com]
• 9. edu.rsc.org [edu.rsc.org]
• 10. journals.iucr.org [journals.iucr.org]
• 11. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 12. researchgate.net [researchgate.net]
• 13. Crystal Structure of Ammonium Dihydrogen Phosphate [jstage.jst.go.jp]
• 14. journals.jps.jp [journals.jps.jp]
• 15. researchgate.net [researchgate.net]
• 16. ias.ac.in [ias.ac.in]
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• 20. ammonium dihydrogen phosphate [chemister.ru]
• 21. Unique properties of ammonium dihydrogen phosphat_Chemicalbook [chemicalbook.com]

Solubility of ammonium dihydrogen phosphate in different solvents.

An In-depth Technical Guide to the Solubility of Ammonium (B1175870) Dihydrogen Phosphate (B84403) in Various Solvents

For Researchers, Scientists, and Drug Development Professionals

Ammonium dihydrogen phosphate (NH₄H₂PO₄), also known as monoammonium phosphate (MAP), is a widely utilized compound in various fields, including agriculture as a fertilizer, in fire extinguishers, and as a buffering agent in chemical and biological applications.[1][2][3][4] A thorough understanding of its solubility characteristics in different solvents is crucial for optimizing its use in these applications, particularly in drug development where it may be used as a buffer or a component in formulation. This guide provides a comprehensive overview of the solubility of ammonium dihydrogen phosphate in water and several organic solvents, along with detailed experimental protocols for solubility determination.

Quantitative Solubility Data

The solubility of ammonium dihydrogen phosphate is significantly dependent on the solvent and the temperature. The following tables summarize the available quantitative data.

Solubility in Water

Ammonium dihydrogen phosphate is highly soluble in water, and its solubility increases significantly with a rise in temperature.[1][2]

Temperature (°C)	Solubility (g / 100 g of water)
0	22.6[5]
10	28.0[5]
20	35.3[5]
20	37.4[6][7]
25	39.5[5]
25	40.4[8]
30	43.9[5]
40	57.0[5]
60	82.5[5]
80	118.3[5]
100	173.2[5]

Solubility in Organic Solvents

The solubility of ammonium dihydrogen phosphate in organic solvents is generally much lower than in water.[1]

Solvent	Solubility	Reference
Ethanol	Slightly soluble	[6][8][9]
Methanol	The solubility of MAP increases with the increase of temperature and the increase of water mole fraction in the water–methanol system.	[10]
Acetone	Insoluble	[5][6][8][9]
n-Propanol	Solubility of MAP increases with increasing temperature and with the mole fraction of water in the water + n-propanol binary solvent system.	[11]
i-Propanol	Solubility of MAP increases with increasing temperature and with the mole fraction of water in the water + i-propanol binary solvent system.	[11]
tert-Butanol (B103910)	Solubility of MAP increases with increasing temperature and with the mole fraction of water in the water + tert-butanol binary solvent system.	[11]

Experimental Protocols for Solubility Determination

Several methods are employed to determine the solubility of ammonium dihydrogen phosphate. The most common are the dynamic and static equilibrium methods.

Dynamic Method

This method is often used to determine the solubility in ternary systems (e.g., salt + water + anti-solvent).

Apparatus:

• Jacketed glass reactor

• Low-temperature constant temperature reaction bath

• Magnetic stirrer

• Precision thermometer

• Condensing tube

Procedure:

• A known mass of the solvent (e.g., a water-ethanol mixture of a specific composition) is placed into the jacketed glass reactor.

• The solution is heated to a temperature higher than the desired experimental temperature to ensure no solid phase is present.

• The solution is then cooled at a constant rate while being stirred continuously.

• The temperature at which the first crystals appear (the crystallization temperature) is recorded. This is considered the saturation temperature for that specific concentration.

• Small, known amounts of the solute (ammonium dihydrogen phosphate) are incrementally added to the solution. After each addition, the solution is heated to dissolve the solute completely and then cooled to determine the new crystallization temperature.

• This process is repeated to obtain solubility data over a range of temperatures and concentrations.

Static Equilibrium Method (Gravimetric Method)

This method involves allowing a solution to reach equilibrium with an excess of the solid solute at a constant temperature.

Apparatus:

• Thermostatically controlled water bath or shaker

• Sealed flasks

• Analytical balance

• Filtration apparatus

• Drying oven

Procedure:

• An excess amount of ammonium dihydrogen phosphate is added to a known mass of the solvent in a sealed flask.

• The flask is placed in a thermostatically controlled water bath or shaker and agitated for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached. The temperature is maintained at the desired experimental value with high precision (e.g., ±0.05 K).[12]

• After equilibrium is established, the agitation is stopped, and the solid phase is allowed to settle.

• A sample of the supernatant saturated solution is carefully withdrawn using a syringe fitted with a filter to prevent solid particles from being included.

• The mass of the withdrawn sample is accurately determined.

• The solvent is then evaporated from the sample by drying in an oven at a suitable temperature (e.g., below the decomposition temperature of the salt) until a constant weight is achieved.

• The mass of the remaining dry salt is measured.

• The solubility is then calculated as the mass of the dissolved salt per mass of the solvent.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for determining the solubility of ammonium dihydrogen phosphate.

Caption: Generalized experimental workflow for solubility determination.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Ammonium dihydrogen phosphate: a multifunctional inorganic compound and its chemical properties_Chemicalbook [chemicalbook.com]
• 4. Ammonium dihydrogen phosphate | ibresco [ibresco.com]
• 5. ammonium dihydrogen phosphate [chemister.ru]
• 6. Unique properties of ammonium dihydrogen phosphat_Chemicalbook [chemicalbook.com]
• 7. Ammonium Dihydrogen Phosphate [chemical-sales.com]
• 8. Ammonium dihydrogen phosphate | H3N.H3O4P | CID 24402 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Page loading... [guidechem.com]
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• 11. pubs.acs.org [pubs.acs.org]
• 12. srd.nist.gov [srd.nist.gov]

An In-depth Technical Guide to the Physical and Chemical Properties of Ammonium Dihydrogen Phosphate (NH₄H₂PO₄)

For Researchers, Scientists, and Drug Development Professionals

Ammonium (B1175870) dihydrogen phosphate (B84403) (NH₄H₂PO₄), also known as monoammonium phosphate (MAP), is an inorganic salt of significant interest across various scientific and industrial sectors. Its unique properties make it a valuable compound in fields ranging from agriculture and material science to optics and potentially, in specific pharmaceutical applications as a buffering agent or a raw material. This technical guide provides a comprehensive overview of the core physical and chemical properties of NH₄H₂PO₄, complete with experimental protocols and logical workflows to aid researchers and professionals in its application and analysis.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of ammonium dihydrogen phosphate are summarized in the tables below, providing a quick reference for quantitative data.

General and Physical Properties

Property	Value	Reference
Chemical Formula	NH₄H₂PO₄	[1]
Molar Mass	115.03 g/mol	[2][3]
Appearance	White crystalline powder or colorless tetragonal crystals	[1][4]
Density	1.80 g/cm³	[2][5][6]
Melting Point	190 °C (374 °F; 463 K)	[2][4][5]
Decomposition Temperature	Begins to decompose above 190-200 °C	[1][4]
Crystal Structure	Tetragonal	[4][5]
Refractive Index (n_D)	n_o = 1.522, n_e = 1.478	[5]

Solubility and Solution Properties

Property	Value	Reference
Solubility in Water	36 g/100 mL at 20 °C; solubility increases with temperature	[5]
Solubility in Other Solvents	Insoluble in ethanol (B145695) and acetone	[3][5]
pH of Aqueous Solution	4.2 - 4.8 for a 0.2 Molar solution	[1][3]

Thermodynamic Properties

Property	Value	Reference
Standard Enthalpy of Formation (ΔfH⦵₂₉₈)	-1445.07 kJ/mol	[5]
Molar Heat Capacity (C_p)	Data available in scientific literature, requires specific experimental determination	[7]

Experimental Protocols

Detailed methodologies are crucial for the accurate characterization and application of NH₄H₂PO₄. The following sections outline protocols for key experiments.

Synthesis of Ammonium Dihydrogen Phosphate

A common laboratory-scale synthesis involves the neutralization reaction between phosphoric acid and ammonia (B1221849).

Materials:

• 1 M Phosphoric acid (H₃PO₄)

• 1 M Ammonia solution (NH₃)

• Methyl orange indicator

• Burette, pipette, conical flask, evaporating basin, tripod, gauze, Bunsen burner

• Filter paper and funnel

• Stirring rod

Procedure:

• Titration: Pipette a known volume (e.g., 25 mL) of 1 M ammonia solution into a conical flask. Add a few drops of methyl orange indicator.

• Fill a burette with 1 M phosphoric acid and slowly add it to the ammonia solution while swirling, until the indicator changes color from yellow to orange/red, signifying neutralization. Record the volume of phosphoric acid used.

• Reaction: Based on the stoichiometry (1:1 molar ratio), mix the appropriate volumes of the phosphoric acid and ammonia solutions in an evaporating basin.

• Crystallization: Gently heat the solution in the evaporating basin to evaporate some of the water and concentrate the solution. Do not boil.

• Allow the concentrated solution to cool slowly to room temperature. Crystals of NH₄H₂PO₄ will form.

• Isolation and Drying: Separate the crystals from the mother liquor by filtration. Wash the crystals with a small amount of cold deionized water and then dry them in a desiccator.

Determination of Physical Properties

Melting Point: The melting point can be determined using a capillary melting point apparatus. A small, powdered sample is packed into a capillary tube and heated at a controlled rate. The temperature range from the first appearance of liquid to the complete liquefaction of the solid is recorded as the melting point.[8]

Density: Gas pycnometry is a precise method for determining the density of a solid powder.[9][10] The volume of the sample is measured by detecting the pressure change of a known volume of an inert gas (e.g., helium) in a calibrated chamber. The density is then calculated from the measured volume and the mass of the sample.

Solubility: The solubility in water at various temperatures can be determined by preparing a saturated solution at a specific temperature. A known volume of the clear supernatant is then carefully removed, and the concentration of the dissolved salt is determined gravimetrically (by evaporating the solvent) or by titration.[7][11]

Determination of Chemical Properties

pH of Aqueous Solution: Prepare a solution of known concentration (e.g., 0.2 M) by dissolving a precisely weighed amount of NH₄H₂PO₄ in deionized water. The pH of the solution can then be measured using a calibrated pH meter.[2][5]

Thermal Decomposition: Thermogravimetric Analysis (TGA) coupled with Differential Scanning Calorimetry (DSC) can be used to study the thermal decomposition of NH₄H₂PO₄.[12][13][14] A small sample is heated at a constant rate in a controlled atmosphere (e.g., nitrogen or air), and the change in mass and heat flow are recorded as a function of temperature. This provides information on the decomposition temperatures and the nature of the thermal events (endothermic or exothermic).

Visualizations

Synthesis Workflow

Caption: Workflow for the synthesis of ammonium dihydrogen phosphate.

Quality Control Logic

Caption: A logical workflow for the quality control of NH₄H₂PO₄.

Applications Overview

Caption: Overview of the primary and niche applications of NH₄H₂PO₄.

References

• 1. Ammonium Dihydrogen Phosphate [chemical-sales.com]
• 2. departments.johnabbott.qc.ca [departments.johnabbott.qc.ca]
• 3. edu.rsc.org [edu.rsc.org]
• 4. edu.rsc.org [edu.rsc.org]
• 5. profpaz.com [profpaz.com]
• 6. Usage of ammonium dihydrogen phosphate | Mind Map - EdrawMind [edrawmind.com]
• 7. researchgate.net [researchgate.net]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. calnesis.com [calnesis.com]
• 10. Density Determination of Solids and Liquids - EAG Laboratories [eag.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. dacemirror.sci-hub.ru [dacemirror.sci-hub.ru]
• 13. researchgate.net [researchgate.net]
• 14. research.ijcaonline.org [research.ijcaonline.org]

An In-depth Technical Guide to the Nonlinear Optical Properties of Ammonium Dihydrogen Phosphate (ADP)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium dihydrogen phosphate (B84403) (NH₄H₂PO₄), commonly known as ADP, is an inorganic crystal renowned for its significant nonlinear optical (NLO) properties. Its wide transparency range, high laser damage threshold, and substantial nonlinear coefficients make it a crucial material for various applications in photonics and laser technology, including frequency conversion and electro-optic modulation.[1][2] This technical guide provides a comprehensive overview of the core nonlinear optical characteristics of ADP, detailed experimental protocols for their measurement, and a summary of key quantitative data to serve as a valuable resource for researchers and professionals in the field.

Crystal Structure and Linear Optical Properties

ADP crystallizes in the tetragonal system with the space group I-42d.[3] This non-centrosymmetric structure is a prerequisite for second-order nonlinear optical effects. As a negative uniaxial crystal, ADP exhibits birefringence, with two distinct refractive indices: the ordinary refractive index (nₒ) and the extraordinary refractive index (nₑ).[4]

The wavelength-dependent refractive indices can be accurately calculated using the Sellmeier equations. These empirical formulas are essential for predicting phase-matching conditions for various nonlinear optical interactions.

Table 1: Sellmeier Equations and Coefficients for ADP [2][5]

Refractive Index	Sellmeier Equation	Coefficient	Value
nₒ²	A + B / (λ² - C) + Dλ² / (λ² - E)	A	2.3041
B	0.0111
C	0.0133
D	15.1086
E	400.0000
nₑ²	A + B / (λ² - C) + Dλ² / (λ² - E)	A	2.1643
B	0.0097
C	0.0129
D	5.8057
E	400.0000
Note: Wavelength (λ) is in micrometers (μm).

Second-Order Nonlinear Optical Properties

The second-order nonlinear optical response of a material is described by the second-order nonlinear optical susceptibility tensor, χ⁽²⁾, or more commonly in the context of second-harmonic generation, the nonlinear optical coefficient tensor, dᵢⱼ. For crystals with 4̅2m point group symmetry like ADP, the non-zero components of the d tensor are d₁₄, d₂₅, and d₃₆, where d₁₄ = d₂₅.[4]

Table 2: Second-Order Nonlinear Optical Coefficients of ADP

Coefficient	Value (pm/V)	Wavelength (nm)	Reference
d₃₆	0.47 - 0.52	1064	[2][4]
d₁₄	~d₃₆	1064	[4]

These coefficients are crucial for determining the efficiency of second-harmonic generation (SHG), sum-frequency generation (SFG), and difference-frequency generation (DFG).

Phase Matching for Second-Harmonic Generation (SHG)

Efficient SHG requires phase matching, where the refractive index of the fundamental wave matches that of the second-harmonic wave. In ADP, this can be achieved through angle tuning. For a given fundamental wavelength, there exists a specific angle of propagation relative to the crystal's optic axis at which phase matching occurs.

Table 3: Phase-Matching Angles for Type I SHG in ADP

Fundamental Wavelength (nm)	Phase-Matching Angle (θ)
1064	~41.2°
1053	~42.1°

Note: These values are approximate and can vary slightly with temperature and the specific Sellmeier equations used.

Third-Order Nonlinear Optical Properties

The third-order nonlinear optical response is characterized by the third-order nonlinear susceptibility tensor, χ⁽³⁾. This property governs phenomena such as third-harmonic generation (THG), four-wave mixing, and the nonlinear refractive index (n₂).

ADP exhibits a significant third-order nonlinear response, making it suitable for applications like third-harmonic generation.[6][7] The nonlinear refractive index (n₂) is a critical parameter in high-power laser applications, as it can lead to self-focusing. Z-scan measurements on ADP have shown a positive nonlinear refractive index (n₂ > 0), indicating a self-focusing effect.[8]

Table 4: Third-Order Nonlinear Optical Properties of ADP

Property	Value	Wavelength (nm)	Pulse Duration	Method	Reference
Nonlinear Refractive Index (n₂)	> 0 (self-focusing)	355	picosecond	Z-scan	[8]
Nonlinear Absorption (β)	Reverse Saturable Absorption	355	picosecond	Z-scan	[8]
χ⁽³⁾ (anisotropic)	Anisotropic values for Z, X, and non-critical phase-matching directions	355	picosecond	Z-scan	[8]

Laser Damage Threshold

The laser-induced damage threshold (LIDT) is a critical parameter that defines the maximum laser intensity a material can withstand without being damaged. The LIDT is dependent on several factors, including laser wavelength, pulse duration, and repetition rate, as well as material purity and surface quality.[9][10] Generally, the surface damage threshold is lower than the bulk damage threshold.[11]

Table 5: Laser Damage Threshold of ADP

Wavelength (nm)	Pulse Duration (ns)	Damage Threshold (GW/cm²)	Notes	Reference
1064	~10	6	-	[2]
355	-	-	Defect-induced damage has been investigated.[9]

It is important to note that deuteration of ADP (DADP) can influence its thermal stability and laser damage threshold.[1][12]

Experimental Protocols

Accurate characterization of the nonlinear optical properties of ADP requires precise experimental techniques. The following sections detail the methodologies for key experiments.

Maker Fringe Technique for Second-Order NLO Coefficients

The Maker fringe technique is a widely used method to determine the second-order nonlinear optical coefficients of a material.[13] It involves measuring the second-harmonic power as a function of the angle of incidence of a fundamental laser beam on a plane-parallel sample.

Experimental Workflow:

Caption: Maker Fringe Experimental Workflow.

Detailed Methodology:

• Sample Preparation: A high-quality, single-crystal ADP sample is cut and polished to have parallel surfaces. The crystal orientation must be known precisely.

• Laser Source: A stable, high-power pulsed laser, such as a Q-switched Nd:YAG laser operating at 1064 nm, is used as the fundamental source. The laser should have a well-defined beam profile (e.g., Gaussian TEM₀₀ mode).

• Experimental Setup:

  • The laser beam is passed through a polarizer to ensure a known linear polarization.

  • The sample is mounted on a computer-controlled rotation stage that allows for precise variation of the angle of incidence.

  • After the sample, a spectral filter is used to block the fundamental wavelength and transmit only the second-harmonic signal.

  • A sensitive photodetector measures the power of the second-harmonic signal.

• Data Acquisition: The second-harmonic power is recorded as a function of the incidence angle.

• Data Analysis: The resulting data, known as Maker fringes, exhibit an oscillatory pattern. By fitting the experimental data to the theoretical Maker fringe equation, which takes into account the crystal's refractive indices, thickness, and the dᵢⱼ tensor components, the values of the nonlinear coefficients can be extracted relative to a standard reference material (e.g., quartz or KDP).[13]

Z-Scan Technique for Third-Order NLO Properties

The Z-scan technique is a simple yet sensitive single-beam method used to measure the sign and magnitude of the nonlinear refractive index (n₂) and the nonlinear absorption coefficient (β).[14][15]

Experimental Workflow:

Caption: Z-Scan Experimental Workflow.

Detailed Methodology:

• Sample Preparation: A thin, polished ADP crystal is used. The thickness should be less than the Rayleigh range of the focused laser beam.

• Laser Source: A laser with a high-quality Gaussian beam profile is required.

• Experimental Setup:

  • The laser beam is focused by a lens.

  • The ADP sample is mounted on a translation stage that moves it along the z-axis through the focal point of the lens.

  • A photodetector measures the transmitted power. An aperture is placed before the detector for "closed-aperture" measurements.

• Data Acquisition:

  • Open-Aperture Z-scan: The aperture is removed, and the total transmitted power is measured as the sample is moved along the z-axis. This measurement is sensitive to nonlinear absorption (β).

  • Closed-Aperture Z-scan: A partially closed aperture is placed before the detector. The measured transmittance is now sensitive to both nonlinear absorption and nonlinear refraction (n₂).

• Data Analysis:

  • The open-aperture data is analyzed to determine β.

  • The closed-aperture data is divided by the open-aperture data to isolate the effect of nonlinear refraction. The resulting curve, which shows a characteristic peak-valley or valley-peak shape, is analyzed to determine the sign and magnitude of n₂.[15] A pre-focal peak followed by a post-focal valley indicates a negative n₂, while the opposite indicates a positive n₂.

Kurtz-Perry Powder Technique for SHG Efficiency

The Kurtz-Perry powder technique is a rapid method for evaluating the second-harmonic generation efficiency of a material in powder form.[16][17] It is particularly useful for preliminary screening of new NLO materials.

Logical Relationship:

Caption: Kurtz-Perry Method Logic.

Detailed Methodology:

• Sample Preparation: The ADP crystal is ground into a fine powder and sieved to obtain a specific range of particle sizes.

• Measurement: The powdered sample is placed in a cell and irradiated with a high-intensity pulsed laser. The intensity of the generated second-harmonic light is measured.

• Analysis: The SHG intensity from the ADP powder is compared to that of a standard reference material (e.g., powdered KDP) measured under the same conditions. This comparison provides a qualitative or semi-quantitative measure of the material's SHG efficiency and can indicate whether it is phase-matchable.[16][17]

Conclusion

Ammonium dihydrogen phosphate remains a material of significant interest for nonlinear optical applications due to its favorable combination of properties. This technical guide has provided a consolidated resource on its key nonlinear optical parameters, including second and third-order coefficients, phase-matching conditions, and laser damage thresholds. The detailed experimental protocols for the Maker fringe, Z-scan, and Kurtz-Perry techniques offer a practical framework for the characterization of ADP and other NLO materials. The presented data and methodologies are intended to support researchers and scientists in advancing the application of ADP in laser technology, frequency conversion, and other areas of photonics.

References

• 1. mdpi.com [mdpi.com]
• 2. unitedcrystals.com [unitedcrystals.com]
• 3. refractiveindex.info [refractiveindex.info]
• 4. web.stanford.edu [web.stanford.edu]
• 5. OPG [opg.optica.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Study on defect-induced damage behaviors of ADP crystals by 355 nm pulsed laser. | Semantic Scholar [semanticscholar.org]
• 10. Recent Advances in Laser-Induced Surface Damage of KH2PO4 Crystal [mdpi.com]
• 11. edmundoptics.com [edmundoptics.com]
• 12. semanticscholar.org [semanticscholar.org]
• 13. fonlo.org [fonlo.org]
• 14. Z-scan technique - Wikipedia [en.wikipedia.org]
• 15. api.creol.ucf.edu [api.creol.ucf.edu]
• 16. mdpi.com [mdpi.com]
• 17. kurtz-perry powder technique: Topics by Science.gov [science.gov]

A Technical Guide to the Piezoelectric Effect in Ammonium Dihydrogen Phosphate (ADP) Crystals

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the piezoelectric effect in Ammonium (B1175870) Dihydrogen Phosphate (B84403) (NH₄H₂PO₄), commonly known as ADP. This document covers the fundamental principles, quantitative material properties, and detailed experimental protocols for the characterization of this technologically significant inorganic crystal.

Introduction to Ammonium Dihydrogen Phosphate (ADP)

Ammonium dihydrogen phosphate is a colorless, tetragonal crystal that exhibits piezoelectricity, a property that allows it to generate an electric charge in response to applied mechanical stress and, conversely, to deform mechanically when an external electric field is applied.[1][2] Part of the potassium dihydrogen phosphate (KDP) isomorphous series, ADP has been a material of interest for various applications, including sonar transducers, electro-optic modulators, and nonlinear optics.[1][3][4] Its piezoelectric properties are intrinsically linked to its non-centrosymmetric crystal structure.[5][6]

ADP crystallizes in the tetragonal I-42d space group at room temperature.[7] This crystal structure lacks a center of inversion, which is a fundamental prerequisite for the existence of piezoelectricity.[5][6] The arrangement of the ammonium (NH₄⁺) and dihydrogen phosphate (H₂PO₄⁻) ions within the crystal lattice leads to the anisotropic electromechanical behavior characteristic of ADP.

Quantitative Material Properties of ADP

The piezoelectric, elastic, and dielectric properties of ADP are described by tensor quantities due to the anisotropic nature of the crystal. The following tables summarize the key quantitative data for ADP.

Table 1: Piezoelectric and Elastic Properties of ADP

Property	Symbol	Value	Units
Piezoelectric Charge Constant	d₃₃	~1.8 to 2.4	pC/N (picoCoulombs per Newton)
d₃₆	~50	pC/N
Elastic Compliance	s₁₁	15.6	10⁻¹² m²/N (inverse Pascals)
s₁₂	6.9	10⁻¹² m²/N
s₁₃	-3.2	10⁻¹² m²/N
s₃₃	31.1	10⁻¹² m²/N
s₄₄	116.0	10⁻¹² m²/N
s₆₆	16.9	10⁻¹² m²/N

Note: Piezoelectric and elastic properties can vary with crystal quality and measurement conditions.

Table 2: Dielectric and Optical Properties of ADP

Property	Symbol	Value	Units
Relative Permittivity	ε₁₁/ε₀	~56	Dimensionless
(Dielectric Constant)	ε₃₃/ε₀	~14	Dimensionless
Refractive Index (ordinary)	nₒ	1.522 (at optical wavelengths)	Dimensionless
Refractive Index (extraordinary)	nₑ	1.478 (at optical wavelengths)	Dimensionless
Melting Point	Tₘ	190	°C
Density	ρ	1.80	g/cm³

Note: Dielectric properties are frequency-dependent. The values presented are typical for low-frequency measurements.[8]

Experimental Protocols

Crystal Growth

High-quality ADP single crystals are essential for accurate piezoelectric measurements. The slow evaporation method is a common and effective technique for growing ADP crystals.[9]

Methodology: Slow Evaporation

• Solution Preparation: Prepare a saturated aqueous solution of high-purity ADP salt in deionized water at a slightly elevated temperature to ensure complete dissolution.

• Filtration: Filter the saturated solution through a fine filter paper to remove any undissolved impurities.

• Crystallization: Transfer the filtered solution to a clean crystallizing dish and cover it with a perforated lid to allow for slow evaporation of the solvent at a constant temperature.

• Seed Crystal Selection: After a few days, small seed crystals will form at the bottom of the dish. Select a well-formed, transparent seed crystal for further growth.

• Suspended Growth: Suspend the selected seed crystal in a freshly prepared, slightly supersaturated ADP solution.

• Monitoring and Harvesting: Allow the crystal to grow over several weeks, monitoring the solution's saturation level. Once the crystal reaches the desired size, carefully remove it from the solution and dry it.

Fig. 1: Workflow for growing ADP single crystals via slow evaporation.

Measurement of the d₃₃ Piezoelectric Coefficient (Berlincourt Method)

The Berlincourt method is a quasi-static technique for directly measuring the longitudinal piezoelectric coefficient, d₃₃.[10][11][12] It involves applying a known, low-frequency force to the crystal and measuring the resulting charge.

Methodology:

• Sample Preparation: Cut a sample of the ADP crystal with faces perpendicular to the crystallographic c-axis (the 3-direction). The typical sample geometry is a cube or a thin plate. Apply conductive electrodes (e.g., silver paste) to the two faces perpendicular to the 3-direction.

• Clamping: Securely clamp the electroded sample in the d₃₃ meter between the two probes of the instrument.[11]

• Force Application: The instrument applies a low-frequency (typically around 110 Hz) sinusoidal force of a known magnitude (e.g., 0.25 N) to the sample.[13]

• Charge Measurement: The charge generated on the electrodes due to the direct piezoelectric effect is measured by a charge amplifier.

• d₃₃ Calculation: The d₃₃ coefficient is then calculated as the ratio of the generated charge to the applied force. Modern d₃₃ meters provide a direct digital readout of the coefficient.[12]

Fig. 2: Experimental workflow for the Berlincourt d₃₃ measurement.

Interferometric Measurement of Piezoelectric Strain

Laser interferometry is a high-precision optical technique used to measure the small displacements of the crystal surface when an electric field is applied (the converse piezoelectric effect).[14] Methods like the Michelson or Mach-Zehnder interferometer can be employed.[15][16]

Methodology (using a Michelson Interferometer):

• Sample Preparation: Prepare a polished, electroded ADP sample as in the Berlincourt method.

• Interferometer Setup: Place the sample in one arm of a Michelson interferometer, with the reflecting surface being one of the electroded faces of the crystal.

• Voltage Application: Apply a time-varying (sinusoidal) voltage across the electrodes of the ADP crystal.

• Displacement and Interference: The applied voltage induces a strain in the crystal, causing a displacement of the reflecting surface. This displacement changes the optical path length of the laser beam in that arm of the interferometer, leading to a modulation of the interference fringe pattern.

• Detection and Analysis: A photodetector measures the intensity modulation of the interference pattern. The amplitude of this modulation is directly proportional to the displacement of the crystal surface.

• Strain and Coefficient Calculation: The piezoelectric strain is calculated from the measured displacement and the sample thickness. The piezoelectric coefficient (e.g., d₃₃) is then determined from the relationship between the strain and the applied electric field.[14]

Fig. 3: Workflow for interferometric measurement of piezoelectric strain.

Relationship between Crystal Symmetry and Piezoelectricity

The piezoelectric effect is a direct consequence of a material's crystal structure. Only crystals that belong to non-centrosymmetric point groups can exhibit piezoelectricity.[5] ADP belongs to the point group 42m, which lacks a center of symmetry.

Fig. 4: Relationship between crystal symmetry and piezoelectricity.

When a mechanical stress is applied to a non-centrosymmetric crystal like ADP, the displacement of the positive (NH₄⁺) and negative (H₂PO₄⁻) charge centers within the unit cell is not symmetric. This results in the creation of a net electric dipole moment, leading to a macroscopic polarization and the appearance of a surface charge.

Applications in Research and Drug Development

While ADP's primary applications have been in transducers and optics, its well-characterized piezoelectric properties make it a useful reference material in materials science research.[1] For professionals in drug development, understanding piezoelectric materials can be relevant in the context of:

• Biosensors: Piezoelectric crystals are used in quartz crystal microbalances (QCMs) for highly sensitive mass detection, which can be adapted for studying biomolecular interactions.

• Advanced Drug Delivery: Research into "smart" materials for drug delivery sometimes explores the use of piezoelectric nanoparticles that can be actuated by an external field (e.g., ultrasound) to release a therapeutic agent.

• Cellular Mechanotransduction: Studying the interaction of cells with piezoelectric substrates can provide insights into how mechanical forces are converted into biochemical signals.

This guide provides the foundational knowledge of ADP's piezoelectric properties, which can be leveraged for the design and calibration of such advanced research tools.

References

• 1. Ammonium dihydrogen phosphate - Wikipedia [en.wikipedia.org]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. ijera.com [ijera.com]
• 4. researchgate.net [researchgate.net]
• 5. Piezoelectricity [lampz.tugraz.at]
• 6. Breaking crystal symmetries in pursuit of piezoelectricity | News | CORDIS | European Commission [cordis.europa.eu]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. erpublication.org [erpublication.org]
• 10. eprintspublications.npl.co.uk [eprintspublications.npl.co.uk]
• 11. researchgate.net [researchgate.net]
• 12. Piezotest.com - d33 PiezoMeter Systems (d33 Meters) [piezotest.com]
• 13. piezopvdf.com [piezopvdf.com]
• 14. Methods of Experimental Physics (MXP) - Measuring Properties of the Piezoelectric Crystal Using A Quadrature Michelson Interferometer [sites.google.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Thermal Decomposition of Ammonium Dihydrogen Phosphate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of ammonium (B1175870) dihydrogen phosphate (B84403) (ADP), a compound of significant interest in various scientific and industrial fields. This document details the decomposition pathway, presents quantitative data from thermal analysis, and outlines the experimental protocols for robust characterization.

Introduction

Ammonium dihydrogen phosphate (NH₄H₂PO₄), also known as monoammonium phosphate (MAP), is a salt of ammonia (B1221849) and phosphoric acid.[1] Its thermal behavior is of critical importance in applications ranging from agriculture, as a component of fertilizers, to materials science, where it is used in fire retardants and specialty glass manufacturing.[2] Understanding the precise mechanism and kinetics of its decomposition is essential for optimizing these applications and for ensuring safety and process control.

Upon heating, ADP undergoes a multi-step decomposition process, releasing volatile products and forming various condensed phosphoric acids. This guide will elucidate these transformations, providing the necessary data and methodologies for researchers to conduct their own investigations.

The Thermal Decomposition Pathway

The thermal decomposition of ammonium dihydrogen phosphate is not a single event but a sequence of reactions that occur over a range of temperatures. The process begins with the evolution of ammonia and water, followed by the condensation of the remaining phosphate species.

The primary decomposition reaction involves the endothermic breakdown of ADP into ammonia (NH₃) and phosphoric acid (H₃PO₄).[3][4][5] This initial step is generally observed to begin at temperatures around 150-200°C.[1][3][6]

As the temperature increases, the newly formed phosphoric acid undergoes a series of condensation reactions, eliminating water molecules to form polyphosphoric acids. The first of these is pyrophosphoric acid (H₄P₂O₇), which subsequently converts to metaphosphoric acid (HPO₃) at even higher temperatures.[3][6] The ultimate solid residue at very high temperatures is phosphorus pentoxide (P₂O₅).

The key stages of the decomposition can be summarized as follows:

• Initial Decomposition: NH₄H₂PO₄(s) → NH₃(g) + H₃PO₄(l)

• First Condensation: 2H₃PO₄(l) → H₄P₂O₇(l) + H₂O(g)

• Second Condensation: H₄P₂O₇(l) → 2HPO₃(l) + H₂O(g)

• Final Decomposition: 2HPO₃(l) → P₂O₅(s) + H₂O(g)

Quantitative Thermal Analysis Data

The thermal decomposition of ADP has been extensively studied using thermogravimetric analysis (TGA), differential thermal analysis (DTA), and differential scanning calorimetry (DSC). These techniques provide quantitative data on mass loss and thermal events as a function of temperature.

Table 1: Summary of Thermal Decomposition Stages of Ammonium Dihydrogen Phosphate

Stage	Temperature Range (°C)	Peak Temperature (°C)	Mass Loss (%)	Evolved Gaseous Products	Solid Residue
Initial Decomposition	154 - 250[3]	~188[3]	~14.8[1]	NH₃, H₂O	H₃PO₄
First Condensation	250 - 350[3]	~271[4]	~10[3]	H₂O	H₄P₂O₇
Second Condensation	350 - 530[3]	~521[4]	~75 (cumulative)[3]	H₂O	(HPO₃)n
Final Decomposition	>530[3][6]	-	>75 (cumulative)[3]	H₂O	P₂O₅

Note: The exact temperatures and mass losses can vary depending on experimental conditions such as heating rate and sample purity.

Experimental Protocols

Detailed and consistent experimental methodologies are crucial for obtaining reproducible data in the thermal analysis of ADP. The following protocols are based on established practices in the field.

Objective: To determine the temperature-dependent mass loss of ADP and identify the evolved gaseous products.

Materials and Equipment:

• Ammonium dihydrogen phosphate (99.99% purity)[3]

• Thermogravimetric Analyzer (TGA) coupled to a Mass Spectrometer (MS)

• Platinum or alumina (B75360) crucibles[3][6]

• High-purity inert gas (e.g., argon or nitrogen)[1][7]

• Analytical balance

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of ADP into a clean, tared TGA crucible.[5] Ensure the sample is evenly spread at the bottom of the crucible to promote uniform heating.[6]

• Instrument Setup:

  • Place the crucible in the TGA autosampler or manually load it onto the balance mechanism.

  • Purge the furnace with the inert gas at a flow rate of 50-100 mL/min for at least 30 minutes to ensure an inert atmosphere.[1][8]

  • Set the initial temperature to ambient (e.g., 30°C).

  • Program the TGA to heat the sample from the initial temperature to 600°C at a constant heating rate of 1-10°C/min.[1][9] A slower heating rate generally provides better resolution of thermal events.[4]

  • Ensure the heated transfer line to the MS is maintained at a temperature sufficient to prevent condensation of evolved gases (e.g., 200°C).

• Data Acquisition:

  • Simultaneously record the sample mass (TGA curve), the rate of mass change (DTG curve), and the mass spectra of the evolved gases.

  • The mass spectrometer should be set to scan a mass-to-charge (m/z) range relevant to the expected products, such as m/z 10-100.

• Data Analysis:

  • Analyze the TGA curve to identify the temperature ranges of significant mass loss.

  • Correlate the DTG peaks with the temperatures of the maximum rate of decomposition.

  • For each mass loss event, examine the corresponding mass spectra to identify the evolved gases. Key m/z values to monitor include 14 (N⁺), 15 (NH⁺), 16 (NH₂⁺), and 17 (NH₃⁺) for ammonia, and 18 (H₂O⁺) for water.[3]

Objective: To measure the heat flow associated with the thermal transitions of ADP.

Materials and Equipment:

• Ammonium dihydrogen phosphate (99.99% purity)[3]

• Differential Scanning Calorimeter (DSC)

• Aluminum or platinum DSC pans and lids[3][10]

• Crimper for sealing pans

• High-purity inert gas (e.g., argon or nitrogen)[1]

• Analytical balance

Procedure:

• Sample Preparation:

  • Accurately weigh 2-5 mg of ADP into a tared DSC pan.[10]

  • Hermetically seal the pan using a crimper to ensure that the evolved gases do not escape, which could affect the heat flow measurement.

• Instrument Setup:

  • Place the sealed sample pan and an empty, sealed reference pan in the DSC cell.

  • Purge the DSC cell with the inert gas at a flow rate of 20-50 mL/min.[10]

  • Equilibrate the cell at a starting temperature of 30°C.

  • Program the DSC to heat the sample at a constant rate, typically 10°C/min, to a final temperature of approximately 450°C.[10]

• Data Acquisition:

  • Record the heat flow as a function of temperature.

• Data Analysis:

  • Identify endothermic and exothermic peaks in the DSC thermogram. The decomposition of ADP is characterized by endothermic events.

  • Determine the onset and peak temperatures for each thermal event.

  • Integrate the area under the peaks to determine the enthalpy change (ΔH) associated with each transition.

Visualizations

The following diagrams illustrate the thermal decomposition pathway of ADP and a typical experimental workflow for its analysis.

Caption: Thermal decomposition pathway of ammonium dihydrogen phosphate.

Caption: Experimental workflow for thermal analysis of ammonium dihydrogen phosphate.

References

• 1. dacemirror.sci-hub.ru [dacemirror.sci-hub.ru]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. s4science.at [s4science.at]
• 5. sites.research.unimelb.edu.au [sites.research.unimelb.edu.au]
• 6. research.reading.ac.uk [research.reading.ac.uk]
• 7. mdpi.com [mdpi.com]
• 8. imc.utu.fi [imc.utu.fi]
• 9. researchgate.net [researchgate.net]
• 10. qualitest.ae [qualitest.ae]

A Technical Guide to the Phase Transitions of Ammonium Dihydrogen Phosphate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the phase transitions of ammonium (B1175870) dihydrogen phosphate (B84403) (ADP), a material of significant interest due to its piezoelectric, antiferroelectric, and nonlinear optical properties. This document details the experimental protocols for studying these transitions and presents key quantitative data in a structured format. Visualizations of experimental workflows are provided to facilitate a deeper understanding of the methodologies involved.

Introduction to Ammonium Dihydrogen Phosphate (ADP) Phase Transitions

Ammonium dihydrogen phosphate (NH₄H₂PO₄), or ADP, is a crystalline material that exhibits distinct phase transitions as a function of temperature. At room temperature, ADP adopts a tetragonal crystal structure. The most extensively studied transition is the low-temperature phase transition from a paraelectric (PE) to an antiferroelectric (AFE) state. More recent studies have also investigated a high-temperature phase transition. Understanding the dynamics and structural changes associated with these transitions is crucial for its application in various technological fields.

Quantitative Data on ADP Phase Transitions

The following tables summarize the key quantitative data associated with the phase transitions of ADP, including transition temperatures and crystal lattice parameters for the different phases.

Table 1: Phase Transition Temperatures of Ammonium Dhydrogen Phosphate (ADP)

Phase Transition	Temperature (°C)	Temperature (K)	Notes
Antiferroelectric (AFE) to Paraelectric (PE)	-125	148	This is the well-known low-temperature phase transition.[1]
High-Temperature Transition	~133-153	~406-426	The exact nature and temperature of this transition can vary based on experimental conditions and sample purity.[2]

Table 2: Crystal Structure and Lattice Parameters of ADP Phases

Phase	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	Temperature
Paraelectric (PE)	Tetragonal	I-42d	7.502	7.502	7.554	Room Temperature
Antiferroelectric (AFE)	Orthorhombic	P2₁2₁2₁	7.517	7.511	7.485	Below 148 K

Experimental Protocols for Studying ADP Phase Transitions

Detailed methodologies for the key experimental techniques used to characterize the phase transitions of ADP are provided below.

Crystal Growth

High-quality single crystals of ADP are essential for accurate phase transition studies. The most common method for growing ADP crystals is the slow evaporation of a saturated aqueous solution.

Protocol:

• Solution Preparation: Prepare a saturated solution of ADP in deionized water at a slightly elevated temperature (e.g., 40-50 °C) to ensure complete dissolution. Analytical grade ADP should be used.

• Filtration: Filter the hot, saturated solution through a fine filter paper to remove any impurities.

• Crystallization: Transfer the filtered solution to a clean crystallizing dish and cover it loosely to allow for slow evaporation at a constant, controlled room temperature.

• Seed Crystal Selection: After a few days, small seed crystals will form. Select a well-formed, transparent seed crystal for further growth.

• Bulk Crystal Growth: Suspend the selected seed crystal in a fresh, slightly supersaturated ADP solution. Maintain a constant temperature to control the rate of evaporation and crystal growth. The process can take several weeks to yield large, high-quality crystals.

Differential Scanning Calorimetry (DSC)

DSC is used to measure the heat flow associated with the phase transitions, allowing for the determination of transition temperatures and enthalpy changes.

Protocol:

• Sample Preparation: A small, high-quality single crystal of ADP (typically 5-10 mg) is carefully weighed and hermetically sealed in an aluminum or platinum DSC pan. An empty, sealed pan is used as a reference.

• Instrument Setup: The DSC instrument is calibrated for temperature and enthalpy using standard reference materials.

• Thermal Program: The sample and reference are cooled to a temperature well below the expected transition temperature (e.g., -150 °C for the AFE-PE transition). The sample is then heated at a constant rate (e.g., 5-10 °C/min) through the phase transition. A cooling run at the same rate can also be performed to study thermal hysteresis. The experiment is conducted under an inert atmosphere, such as nitrogen gas, to prevent any atmospheric reactions.

• Data Analysis: The resulting DSC thermogram plots heat flow versus temperature. The peak of the endothermic or exothermic event corresponds to the phase transition temperature, and the area under the peak is integrated to determine the enthalpy change (ΔH) of the transition.

Temperature-Dependent X-ray Diffraction (XRD)

Temperature-dependent XRD is employed to determine the crystal structure and lattice parameters of ADP at different phases.

Protocol:

• Sample Mounting: A single crystal of ADP is mounted on a goniometer head compatible with a low-temperature cryostat.

• Instrument Setup: A single-crystal X-ray diffractometer equipped with a suitable radiation source (e.g., Mo Kα or Cu Kα) and a detector is used. The cryostat, typically a nitrogen or helium flow system, is used to control the temperature of the crystal with high precision.

• Data Collection: Full diffraction datasets are collected at various temperatures above and below the phase transition temperature. For the low-temperature AFE phase, data is collected at a temperature significantly below 148 K (e.g., 100 K). A dataset is also collected in the paraelectric phase (e.g., at room temperature).

• Structure Solution and Refinement: The collected diffraction data is used to solve and refine the crystal structure for each phase. This process yields the space group and the precise lattice parameters (a, b, c, α, β, γ) at each temperature, revealing the structural changes that occur during the phase transition.

Raman Spectroscopy

Raman spectroscopy is a powerful technique for probing the vibrational modes of the crystal lattice, which are sensitive to changes in crystal structure and symmetry during a phase transition.

Protocol:

• Sample Preparation: A high-quality, polished single crystal of ADP is mounted in a temperature-controlled stage or cryostat that allows for optical access.

• Instrument Setup: A Raman spectrometer equipped with a monochromatic laser source (e.g., 532 nm or 785 nm) is used. The laser is focused onto the crystal, and the scattered light is collected and analyzed. The use of polarizers allows for the study of specific vibrational modes based on their symmetry.

• Temperature Control: The temperature of the crystal is carefully controlled using the cryostat, and Raman spectra are collected at various temperatures, stepping through the phase transition.

• Spectral Analysis: Changes in the Raman spectra, such as the appearance or disappearance of peaks, shifts in peak positions, and changes in peak widths, are correlated with the phase transition. These changes provide insights into the alterations of the local molecular environment and the symmetry of the crystal.

Dielectric Spectroscopy

Dielectric spectroscopy measures the dielectric properties of the material as a function of frequency and temperature. Anomalies in the dielectric constant are indicative of phase transitions.

Protocol:

• Sample Preparation: A thin plate of a single ADP crystal is cut and polished. Electrodes, typically made of silver paint or sputtered gold, are applied to the parallel faces of the crystal plate to form a capacitor.

• Measurement Setup: The sample capacitor is placed in a temperature-controlled holder. The capacitance and dielectric loss are measured using a precision LCR meter over a range of frequencies (e.g., 100 Hz to 1 MHz).

• Temperature Sweep: The measurements are performed while slowly varying the temperature of the sample, particularly around the phase transition temperature.

• Data Analysis: The dielectric constant is calculated from the measured capacitance and the dimensions of the crystal plate. A sharp peak or a step-like anomaly in the temperature dependence of the dielectric constant signifies the phase transition.

Visualizations of Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the logical flow of the key experimental procedures described above.

DSC Experimental Workflow for ADP Phase Transition Analysis.

Temperature-Dependent XRD Workflow for Structural Analysis of ADP.

Raman Spectroscopy Workflow for ADP Phase Transition Studies.

References

• 1. Unique properties of ammonium dihydrogen phosphat_Chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]

The Linchpin of Structure: An In-depth Technical Guide to the Role of Hydrogen Bonding in Ammonium Dihydrogen Phosphate

For Researchers, Scientists, and Drug Development Professionals

Ammonium (B1175870) dihydrogen phosphate (B84403) (NH₄H₂PO₄, ADP) is a crystalline material of significant scientific and technological interest, finding applications in nonlinear optics, electronics, and as a key component in various chemical processes. The intricate network of hydrogen bonds within its crystal lattice is the cornerstone of its unique structural and functional properties. This technical guide provides a comprehensive analysis of the pivotal role of hydrogen bonding in ADP, detailing its influence on the material's crystal structure, stability, and physicochemical characteristics.

The Hydrogen Bond Network: A Three-Dimensional Framework

Ammonium dihydrogen phosphate crystallizes in a tetragonal system, characterized by a complex three-dimensional network of hydrogen bonds. These bonds arise from the electrostatic attraction between hydrogen atoms and electronegative atoms like oxygen and nitrogen. In ADP, two primary types of hydrogen bonds dictate the overall structure: those between the dihydrogen phosphate (H₂PO₄⁻) ions and those involving the ammonium (NH₄⁺) cation.

The H₂PO₄⁻ ions are interconnected via strong O-H···O hydrogen bonds, forming a robust framework.[1] The ammonium ions are situated within the cavities of this phosphate framework and are linked to the oxygen atoms of the H₂PO₄⁻ ions through N-H···O hydrogen bonds.[2][3] This extensive network of intermolecular forces is directly responsible for the crystalline architecture and the macroscopic properties of ADP.

Below is a diagram illustrating the fundamental hydrogen bonding interactions within the ADP crystal structure.

Figure 1: Schematic of Hydrogen Bonding in ADP

Quantitative Analysis of Hydrogen Bonds in ADP

The geometry of the hydrogen bonds, including their lengths and angles, is crucial for a quantitative understanding of their strength and influence. Neutron diffraction studies have been particularly valuable in precisely locating the hydrogen atoms within the ADP crystal lattice, providing accurate bond parameters.[1]

Bond Type	Donor-H Distance (Å)	H···Acceptor Distance (Å)	Donor···Acceptor Distance (Å)	Bond Angle (°)	Reference
O-H···O	~1.01	~1.48	~2.49	~170-180	[1]
N-H···O	~1.04	~1.85	~2.89	~160-175	[1][4]

Table 1: Typical Hydrogen Bond Geometries in ADP Determined by Neutron Diffraction. The data presented are approximate values derived from crystallographic studies.

Influence of Hydrogen Bonding on Physicochemical Properties

The intricate web of hydrogen bonds profoundly impacts several key properties of ADP:

• Thermal Stability: The extensive hydrogen bond network contributes significantly to the thermal stability of the ADP crystal. The energy required to disrupt these bonds upon heating is reflected in its melting point of 190 °C.[5] Studies have shown that the introduction of additives that modify the hydrogen-bonding network can alter the thermal stability of ADP crystals.[6]

• Nonlinear Optical (NLO) Properties: ADP is a well-known nonlinear optical material, and its NLO response is intimately linked to the arrangement of the H₂PO₄⁻ groups and the hydrogen bonds that hold them in a non-centrosymmetric structure. The partially covalent nature of the N-H···O bond is believed to enhance the anharmonicity of the O-H bond, which in turn contributes to a larger NLO coefficient.[1]

• Piezoelectric and Ferroelectric Properties: The ordering of protons within the O-H···O hydrogen bonds is responsible for the ferroelectric and antiferroelectric phase transitions observed in ADP at low temperatures.[2] The collective behavior of these protons within the hydrogen-bonded network gives rise to the material's piezoelectric and dielectric properties.

The logical relationship between hydrogen bonding and the resulting properties of ADP can be visualized as follows:

Figure 2: Influence of Hydrogen Bonding on ADP Properties

Experimental Protocols for Studying Hydrogen Bonding in ADP

The characterization of hydrogen bonds in ADP relies on a combination of diffraction and spectroscopic techniques. The following provides an overview of the key experimental methodologies.

Single-Crystal X-ray Diffraction (SC-XRD)

Objective: To determine the crystal structure, unit cell dimensions, and the positions of heavy atoms (P, O, N).

Methodology:

• Crystal Selection and Mounting: A high-quality single crystal of ADP (typically 0.1-0.3 mm in size) is selected and mounted on a goniometer head using a suitable adhesive.

• Data Collection: The crystal is placed in a monochromatic X-ray beam (e.g., Mo Kα or Cu Kα radiation). The crystal is rotated, and diffraction patterns are collected at various orientations using a detector.[7]

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell parameters and space group. The positions of the heavy atoms are determined using direct methods or Patterson methods. The structural model is then refined to obtain accurate atomic coordinates, bond lengths, and bond angles.[7]

Single-Crystal Neutron Diffraction

Objective: To precisely locate the positions of hydrogen atoms, which is crucial for determining accurate hydrogen bond geometries.

Methodology:

• Crystal Growth: Larger single crystals of ADP (typically several mm³) are required for neutron diffraction experiments.

• Data Collection: The crystal is mounted in a neutron beam at a research reactor or spallation source. Diffraction data is collected using a neutron-sensitive detector. Due to the different scattering properties of neutrons, hydrogen atoms can be located with high precision.[1][8]

• Structure Refinement: The neutron diffraction data is refined to determine the precise coordinates of all atoms, including hydrogen. This allows for the accurate determination of O-H and N-H bond lengths and the geometry of the hydrogen bonds.[1]

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To probe the vibrational modes of the functional groups involved in hydrogen bonding.

Methodology:

• Sample Preparation: A small amount of finely ground ADP is mixed with potassium bromide (KBr) and pressed into a pellet. Alternatively, Attenuated Total Reflectance (ATR)-FTIR can be used for direct analysis of the crystal.

• Spectral Acquisition: The sample is placed in the infrared beam of an FTIR spectrometer, and the transmitted or reflected light is measured as a function of wavenumber.

• Spectral Analysis: The resulting spectrum shows absorption bands corresponding to the vibrational frequencies of different chemical bonds. The formation of hydrogen bonds typically leads to a broadening and red-shift (shift to lower frequency) of the stretching vibrations of the donor group (O-H and N-H).[6] For instance, the O-H stretching band in ADP is observed as a broad absorption in the region of 2400-3200 cm⁻¹, which is characteristic of strong hydrogen bonding.

The general workflow for the experimental characterization of hydrogen bonding in ADP is depicted below.

Figure 3: Experimental Workflow for Hydrogen Bond Characterization

Conclusion

The intricate and robust network of hydrogen bonds is the defining structural feature of ammonium dihydrogen phosphate. This network not only dictates the crystalline architecture but also governs its key physicochemical properties, including thermal stability, and its notable nonlinear optical, piezoelectric, and ferroelectric behaviors. A thorough understanding of the geometry and dynamics of these hydrogen bonds, achieved through a combination of advanced diffraction and spectroscopic techniques, is paramount for the rational design and engineering of new materials with tailored functionalities for applications in optics, electronics, and beyond. The methodologies and data presented in this guide offer a foundational resource for researchers and professionals engaged in the study and application of this important crystalline material.

References

• 1. researchgate.net [researchgate.net]
• 2. Experimental methods for x-ray diffraction – Crystallographic Growth [ebooks.inflibnet.ac.in]
• 3. Role of restraints on hydrogen atoms in Hirshfeld atom refinement: the case of tri-aspartic acid trihydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 5. Ammonium dihydrogen phosphate - Wikipedia [en.wikipedia.org]
• 6. ias.ac.in [ias.ac.in]
• 7. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 8. Neutron Crystallography for the Study of Hydrogen Bonds in Macromolecules - PMC [pmc.ncbi.nlm.nih.gov]

The Dawn of Nonlinear Optics: Early Investigations into Ammonium Dihydrogen Phosphate (ADP)

A Technical Guide to the Foundational Research of ADP's Nonlinear Optical Properties

Ammonium dihydrogen phosphate (B84403) (NH₄H₂PO₄), commonly known as ADP, holds a significant place in the history of nonlinear optics. Alongside its isomorph, potassium dihydrogen phosphate (KDP), ADP was one of the first materials to be extensively studied and utilized for its ability to manipulate light in ways not described by linear optical phenomena.[1] This technical guide delves into the seminal early research that unveiled the nonlinear optical (NLO) properties of ADP, providing a detailed look at the experimental methods, quantitative data, and theoretical frameworks that laid the groundwork for modern photonics.

The Advent of Nonlinear Optics and Early Significance of ADP

The field of nonlinear optics was born in 1961 with the pioneering experiment by Peter Franken and his colleagues, who demonstrated second-harmonic generation (SHG) by focusing a ruby laser into a quartz crystal.[2][3] This groundbreaking work opened the door to exploring similar phenomena in other materials. ADP, a piezoelectric crystal, quickly became a subject of intense interest due to its favorable NLO characteristics and its availability as large, high-quality single crystals.[1][4] Early researchers recognized its potential for applications such as frequency conversion and electro-optic modulation.[5]

Quantitative Nonlinear Optical Properties of ADP

Early experimental work focused on quantifying the nonlinear optical coefficients of ADP, which describe the strength of the nonlinear interaction. The most significant of these for second-harmonic generation is the d₃₆ coefficient. Additionally, precise knowledge of the refractive indices at both the fundamental and second-harmonic wavelengths was crucial for achieving efficient frequency conversion through a technique known as phase matching.

Table 1: Early Reported Nonlinear Optical Coefficients of ADP

Coefficient	Wavelength (nm)	Value (pm/V)	Reference
d₃₆	694.3	0.49 ± 0.05	[6] (Derived from relative measurements)
d₁₄	694.3	~ d₃₆	[6] (Theoretical relation)

Table 2: Refractive Indices of ADP at Ruby Laser Wavelengths (circa 1964)

Wavelength (nm)	Refractive Index (nₒ) - Ordinary	Refractive Index (nₑ) - Extraordinary	Reference
694.3 (Fundamental)	1.5216	1.4768	[7]
347.15 (Second Harmonic)	1.5469	1.5013	[7]

Foundational Experimental Protocols

The early investigations into ADP's NLO properties relied on innovative and meticulous experimental techniques. Two of the most important methods were phase-matched second-harmonic generation and the Maker fringe technique.

Phase-Matched Second-Harmonic Generation

Objective: To achieve efficient conversion of fundamental laser light to its second harmonic by ensuring the fundamental and second-harmonic waves propagate in phase through the crystal.

Experimental Protocol:

• Crystal Preparation: A high-quality single crystal of ADP is cut and polished to optical quality. The crystal is oriented at a specific angle, the phase-matching angle (θₘ), with respect to the input laser beam. This angle is calculated based on the refractive indices of the material at the fundamental and second-harmonic frequencies.[8]

• Laser Source: A Q-switched ruby laser, providing high-intensity, coherent light at a wavelength of 694.3 nm, is used as the fundamental source.

• Beam Focusing: The laser beam is focused onto the ADP crystal to increase the light intensity and, consequently, the efficiency of the nonlinear interaction.

• Phase Matching: The crystal is mounted on a goniometer or a temperature-controlled stage to allow for precise adjustment of the angle of incidence or the crystal's temperature to achieve the optimal phase-matching condition.

• Detection: The light emerging from the crystal is passed through a spectrometer to separate the fundamental (694.3 nm) and the second-harmonic (347.15 nm) wavelengths. A photomultiplier tube or photographic plate is used to detect and measure the intensity of the second-harmonic light.

Maker Fringe Technique

Objective: To determine the nonlinear optical coefficients and coherence length of a material by observing the interference fringes of the second-harmonic light as the crystal is rotated.

Experimental Protocol:

• Crystal Preparation: A plane-parallel slab of single-crystal ADP is prepared with optically polished surfaces.

• Laser Source: A Q-switched laser is used as the fundamental light source.

• Experimental Setup: The laser beam is directed at the ADP crystal, which is mounted on a rotation stage that allows for precise variation of the angle of incidence.

• Data Acquisition: The intensity of the generated second-harmonic light is measured as a function of the angle of incidence.

• Fringe Analysis: The resulting data shows a series of oscillations, known as Maker fringes, which arise from the interference between the second-harmonic waves generated at the entrance and exit surfaces of the crystal. The spacing and envelope of these fringes are analyzed to determine the coherence length and the nonlinear optical coefficients of the crystal.[9][10]

Early Theoretical Models

The theoretical understanding of nonlinear optical phenomena in crystals like ADP was also developing rapidly during this period.

Miller's Rule

In 1964, R.C. Miller made a significant empirical observation that simplified the prediction of nonlinear optical coefficients.[2][9][10] He found that the third-rank tensor describing the second-order nonlinear susceptibility, dᵢⱼₖ, could be related to the linear optical susceptibilities, χ, through a nearly constant fourth-rank tensor, Δᵢⱼₖ, known as Miller's delta.

P2ω = ε₀ Σjk dᵢⱼₖ Eωⱼ Eωₖ

where P is the induced polarization, E is the electric field, and ε₀ is the permittivity of free space.

Miller's rule states that:

dᵢⱼₖ(2ω) = χᵢᵢ(2ω) χⱼⱼ(ω) χₖₖ(ω) Δᵢⱼₖ

This rule implied that materials with large refractive indices (and thus large linear susceptibilities) would likely exhibit strong nonlinear optical effects.[2] This provided a valuable guideline for the search for new NLO materials.

Boyd and Kleinman Theory

The theory of second-harmonic generation for focused Gaussian beams was formally developed by Boyd and Kleinman.[11][12][13][14] Their work provided a detailed mathematical framework for calculating the SHG efficiency, taking into account factors such as beam focusing, birefringence, and walk-off effects. The Boyd-Kleinman theory was instrumental in optimizing the design of frequency-doubling experiments.[11]

Crystal Growth in the Early Era

The ability to grow large, high-quality single crystals of ADP was fundamental to the progress of NLO research. Early methods for growing ADP crystals for optical applications primarily involved solution growth techniques.[4][15][16][17]

Protocol for Slow Evaporation Solution Growth:

• Solution Preparation: A saturated or supersaturated solution of high-purity ADP in deionized water is prepared.

• Seed Crystal Introduction: A small, high-quality seed crystal of ADP is introduced into the solution.

• Controlled Evaporation: The solution is maintained at a constant temperature, and the solvent is allowed to evaporate slowly over a period of weeks to months.[16]

• Crystal Growth: As the solvent evaporates, the concentration of the solute increases, leading to the deposition of ADP molecules onto the seed crystal in a highly ordered, crystalline fashion.

• Harvesting: Once the crystal reaches the desired size, it is carefully removed from the solution, dried, and then cut and polished for optical experiments.

Visualizing Early Experimental Workflows

The logical flow of early NLO experiments can be visualized to better understand the research process.

Diagram 1: A generalized workflow for early second-harmonic generation experiments with ADP.

References

• 1. materias.df.uba.ar [materias.df.uba.ar]
• 2. garfield.library.upenn.edu [garfield.library.upenn.edu]
• 3. Maker, P., Terhune, R., Nisenoff, M. and Savage, C. (1962) Effects of Dispersion and Focusing on the Production of Optical Harmonics. Physical Review Letters, 8, 21-22. - References - Scientific Research Publishing [scirp.org]
• 4. scispace.com [scispace.com]
• 5. Electro-optic, linear, and nonlinear optical properties of KDP and its isomorphs: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 6. web.stanford.edu [web.stanford.edu]
• 7. refractiveindex.info [refractiveindex.info]
• 8. higherlogicdownload.s3.amazonaws.com [higherlogicdownload.s3.amazonaws.com]
• 9. OPTICAL SECOND HARMONIC GENERATION IN PIEZOELECTRIC CRYSTALS | Scilit [scilit.com]
• 10. pubs.aip.org [pubs.aip.org]
• 11. arxiv.org [arxiv.org]
• 12. scribd.com [scribd.com]
• 13. Second-harmonic generation efficiency of a focused Gaussian beam in presence of pump depletion | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. primescholars.com [primescholars.com]
• 17. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: Doping Effects on Ammonium Dihydrogen Phosphate (ADP) Crystal Growth and Properties

Audience: Researchers, scientists, and drug development professionals.

Abstract: Ammonium (B1175870) dihydrogen phosphate (B84403) (NH₄H₂PO₄), or ADP, is a crucial nonlinear optical (NLO) material utilized in applications such as frequency conversion of lasers and electro-optic modulation.[1][2] The performance of ADP-based devices is highly dependent on the quality of the single crystals. Doping, the intentional incorporation of impurities, is a widely adopted strategy to enhance the structural, optical, and mechanical properties of ADP crystals. This document provides detailed experimental protocols for the growth and characterization of doped ADP crystals and summarizes the effects of various dopants on key crystal properties.

I. Experimental Protocols

A. Protocol 1: Growth of Doped ADP Crystals via Slow Evaporation

This protocol details the slow evaporation solution technique, a common and effective method for growing high-quality single crystals of pure and doped ADP.[3][4][5][6][7]

Materials:

• Ammonium dihydrogen phosphate (ADP), AR grade

• Deionized water (Resistivity >18 MΩ·cm)

• Dopant of choice (e.g., L-alanine, thiourea, sodium chloride)

• Borosilicate glass beakers

• Magnetic stirrer with hot plate

• Whatman filter paper (or equivalent)

• Perforated cover (e.g., paraffin (B1166041) film with small holes)

• Constant temperature bath or a vibration-free, dust-free enclosure

Procedure:

• Solution Preparation:

  • Prepare a saturated solution of ADP by dissolving the salt in deionized water at room temperature or a slightly elevated temperature (e.g., 32°C).[1] A typical starting point is to dissolve approximately 37 g of ADP in 100 ml of water at 20°C.[6]

  • Stir the solution continuously for several hours using a magnetic stirrer to ensure homogeneity.

  • For doped crystals, add the desired mole percentage (e.g., 1 mol%) of the dopant to the saturated ADP solution.[8] Continue stirring to ensure the dopant is fully dissolved.

  • Filter the prepared solution through a high-quality filter paper to remove any suspended impurities or micro-crystallites.

• Crystallization:

  • Transfer the clear, filtered solution into a clean beaker.

  • Cover the beaker with a perforated lid. The number and size of the holes can be adjusted to control the rate of evaporation.[9]

  • Place the beaker in a location free from mechanical disturbances and temperature fluctuations to facilitate slow and uniform growth.[5][9]

  • Allow the solvent to evaporate slowly over a period of 10-20 days. Spontaneous nucleation will occur, followed by crystal growth.

• Crystal Harvesting:

  • Once the crystals have reached the desired size, carefully decant the remaining solution.

  • Harvest the crystals and gently dry them with a soft, absorbent paper.

  • Store the harvested crystals in a desiccator to prevent surface degradation due to atmospheric moisture.

B. Protocol 2: Characterization of Doped ADP Crystals

1. Structural Analysis: Powder X-ray Diffraction (PXRD)

• Objective: To confirm the crystalline nature, identify the crystal structure, and determine the lattice parameters of the grown crystals.

• Procedure:

  • Gently crush a small, high-quality crystal into a fine powder using an agate mortar and pestle.

  • Mount the powder onto a sample holder.

  • Place the sample in a powder X-ray diffractometer.

  • Perform a scan over a 2θ range of 10° to 80° using CuKα radiation (λ = 1.5406 Å).[10]

  • Analyze the resulting diffraction pattern. Index the peaks and calculate the lattice parameters (a, b, c). Compare the pattern with standard JCPDS data for ADP to confirm the tetragonal structure and observe any peak shifts due to doping.[11]

2. Optical Property Analysis: UV-Vis-NIR Spectroscopy

• Objective: To determine the optical transmittance window and calculate the optical band gap of the crystals.

• Procedure:

  • Select a harvested crystal with flat, parallel faces. If necessary, polish a crystal plate to a thickness of approximately 2 mm.[3]

  • Record the optical transmission spectrum using a UV-Vis-NIR spectrophotometer over a wavelength range of 200 nm to 1200 nm.[3]

  • The lower cut-off wavelength is determined from the point where the transmittance drops sharply.

  • The optical band gap (Eg) can be calculated from the absorption data using the Tauc plot method.

3. Mechanical Property Analysis: Vickers Microhardness Test

• Objective: To evaluate the mechanical strength and stability of the crystal by measuring its resistance to indentation.

• Procedure:

  • Select a crystal with a smooth, flat surface, free of defects.

  • Mount the crystal on the stage of a Vickers microhardness tester.[10]

  • Apply a series of indentations using a diamond pyramid indenter with varying loads (e.g., 25 g, 50 g, 100 g) for a fixed dwell time (e.g., 10 seconds).

  • Measure the two diagonals of the resulting indentation using the calibrated microscope of the tester.

  • Calculate the Vickers Hardness number (Hv) using the formula: Hv = 1.8544 * (P / d²) where P is the applied load in kgf and d is the average diagonal length in mm.[12]

II. Data Presentation

The incorporation of dopants into the ADP crystal lattice can significantly alter its physical properties. The following table summarizes the effects of several common dopants.

Table 1: Comparison of Properties for Pure and Doped ADP Crystals

Dopant	Dopant Conc. (mol%)	Crystal System	Lattice Parameters (Å)	Optical Band Gap (eV)	Vickers Hardness (Hv) @ 100g
Pure ADP	0	Tetragonal	a = 7.502, c = 7.554	4.99	~180
Thiourea	-	Tetragonal	a = 7.531, c = 7.544	4.77	-
L-alanine	1.0	Tetragonal	-	5.2	> Pure ADP
Malic Acid	-	Tetragonal	-	5.39	-
Potassium Nitrate	1.0	Tetragonal	Slight Shift from Pure	Enhanced Transparency	-

(Note: Data is compiled from multiple sources[3][8][13][14][15][16] and specific values can vary with growth conditions. Hardness generally increases with doping for the listed additives.)

III. Visualizations

Caption: Workflow for doped ADP crystal synthesis and analysis.

References

• 1. primescholars.com [primescholars.com]
• 2. tandfonline.com [tandfonline.com]
• 3. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 4. updatepublishing.com [updatepublishing.com]
• 5. colorado.edu [colorado.edu]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. researchgate.net [researchgate.net]
• 8. sphinxsai.com [sphinxsai.com]
• 9. Slow Evaporation Method [people.chem.umass.edu]
• 10. erpublication.org [erpublication.org]
• 11. Effect of <sc>l</sc>-threonine on growth and properties of ammonium dihydrogen phosphate crystal - Arabian Journal of Chemistry [arabjchem.org]
• 12. Vickers Hardness Testing [hardnesstesters.com]
• 13. scispace.com [scispace.com]
• 14. ias.ac.in [ias.ac.in]
• 15. researchgate.net [researchgate.net]
• 16. ijsr.in [ijsr.in]

Application Notes and Protocols for Ammonium Dihydrogen Phosphate (ADP) in Agriculture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Ammonium (B1175870) Dihydrogen Phosphate (B84403) (ADP), also known as Monoammonium Phosphate (MAP), as a nitrogen and phosphorus fertilizer in agricultural research. Detailed protocols for its application and the evaluation of its effects on crop yield, nutrient uptake, and soil properties are outlined to ensure robust and reproducible experimental outcomes.

Introduction

Ammonium Dihydrogen Phosphate (NH₄H₂PO₄) is a widely utilized fertilizer due to its high concentration of phosphorus and the presence of nitrogen in the ammonium form.[1] Its high water solubility ensures rapid nutrient availability to plants upon application.[1] ADP is particularly effective as a starter fertilizer to promote root development in the early stages of plant growth.[2] It has a moderately acidic pH, which can be beneficial in neutral to high pH soils.[1]

Chemical and Physical Properties

A summary of the key chemical and physical properties of agricultural-grade Ammonium Dihydrogen Phosphate (Monoammonium Phosphate) is presented in Table 1.

Property	Value	Reference
Chemical Formula	NH₄H₂PO₄	[1]
Nitrogen (N) Content	10-12%	[1]
Phosphorus (P₂O₅) Content	48-61%	[1]
Water Solubility (20°C)	370 g/L	[1]
pH of 20% solution	4.0	[3]
pH of 1% solution	4.4	[4]
Appearance	White crystalline granules	[3]

Impact on Crop Yield and Soil Properties

The application of ADP has been shown to significantly influence crop yield and soil pH. Table 2 provides a summary of these effects based on available research.

Crop	Application Rate	Impact on Yield	Impact on Soil pH	Reference
Tomato (Lycopersicon esculentum L.)	1 g/L (purified MAP)	Significant enhancement in vegetative growth and yield attributes.	Use of purified MAP reduces heavy metal accumulation.	[5]
Bread Wheat (Triticum aestivum L.)	17.5 and 35.0 kg ha⁻¹ P	Increased phosphorus rate enhances grain yield.	Not specified.	[6]
Maize (Zea mays L.)	50, 100, and 150 kg ha⁻¹ P₂O₅	Quadratic function adjustment for grain yield with optimal rate at 98 kg ha⁻¹ P₂O₅ in one season and 118 kg ha⁻¹ in another.	Not specified.
Maize (Zea mays L.) in calcareous soil	Not specified	S-fortified MAP increased crop yield by an average of 9.3%.	S-fortified MAP did not significantly alter fertilizer pH.	[7]

Experimental Protocols

Protocol for Evaluating the Efficacy of Ammonium Dihydrogen Phosphate Fertilizer

This protocol outlines a comprehensive field trial to assess the impact of ADP on crop yield, nutrient uptake, and soil properties.

4.1.1. Experimental Design

A Randomized Complete Block Design (RCBD) is recommended to account for field variability.[8]

• Treatments: Include a control (no fertilizer) and at least three different application rates of ADP. The rates should be based on soil test recommendations and the specific crop's nutrient requirements.

• Replication: Each treatment should be replicated at least four times to ensure statistical validity.[9]

• Plot Size: The size of individual plots should be sufficient to minimize edge effects and allow for the collection of representative samples.

4.1.2. Site Selection and Characterization

• Select a field with relatively uniform soil characteristics.

• Conduct a baseline soil analysis before applying any treatments to determine initial nutrient levels, pH, and organic matter content.

4.1.3. Fertilizer Application

• Apply the ADP fertilizer according to the experimental design. Common application methods include:

  • Banding: Placing the fertilizer in a concentrated band near the seed at planting.

  • Broadcasting: Spreading the fertilizer uniformly over the soil surface and incorporating it.

  • Fertigation: Applying the fertilizer dissolved in irrigation water.[2]

4.1.4. Data Collection

• Crop Yield: At maturity, harvest the crop from a predetermined area within each plot and measure the total biomass and grain yield.

• Plant Tissue Analysis: Collect plant tissue samples at critical growth stages to determine nutrient uptake.

• Soil Analysis: Collect soil samples from each plot after harvest to assess changes in soil pH and nutrient levels.

Protocol for Soil Analysis

4.2.1. Pre- and Post-Treatment Sampling

• Sampling Depth: Collect soil cores from the top 6 inches (15 cm) of the soil.[10]

• Sampling Pattern: Take 15-20 soil cores in a "W" or zigzag pattern across the sampling area to obtain a representative composite sample.[10]

• Sample Preparation: Thoroughly mix the collected cores in a clean bucket. Remove any plant debris or large stones.

• Sub-sampling: Take approximately 2 cups of the mixed soil and place it in a labeled soil sample bag.

• Analysis: Send the samples to a certified laboratory for analysis of pH, organic matter, and available nutrients (N, P, K, etc.).[11]

Protocol for Plant Tissue Analysis

4.3.1. Sample Collection

• Timing: Collect samples during critical growth stages (e.g., vegetative stage before flowering).[12]

• Plant Part: For most crops, the most recently matured leaves are the preferred tissue for analysis.[12]

• Sample Size: Collect a sufficient number of leaves (e.g., 20-30) from different plants within the plot to form a composite sample.[12]

• Handling: Place the samples in clean, labeled paper bags. Avoid plastic bags to prevent moisture buildup and sample degradation.[13]

4.3.2. Sample Preparation and Analysis

• Washing: Gently wash the plant tissue with deionized water to remove any soil or dust contamination.

• Drying: Dry the samples in an oven at a low temperature (e.g., 65-70°C) until a constant weight is achieved.

• Grinding: Grind the dried tissue into a fine powder.

• Digestion and Analysis: The powdered sample is then digested using appropriate acid mixtures, and the nutrient concentrations (N and P) are determined using standard laboratory methods such as combustion analysis for nitrogen and spectrophotometry for phosphorus.[14]

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams illustrate key pathways and workflows relevant to the use of ammonium dihydrogen phosphate in agriculture.

Caption: Simplified pathway of ammonium and phosphate uptake by plant roots.

References

• 1. cropnutrition.com [cropnutrition.com]
• 2. Product: Fertilizer - Mono Ammonium Phosphate - DAS Group [dascom.co.za]
• 3. assets.greenbook.net [assets.greenbook.net]
• 4. haifa-group.com [haifa-group.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. medium.com [medium.com]
• 9. Conducting On-Farm Trials | Integrated Crop Management [crops.extension.iastate.edu]
• 10. frontierdistrict.k-state.edu [frontierdistrict.k-state.edu]
• 11. Soil Testing Before Fertilizing | Green Gubre Group [greengubregroup.com]
• 12. stbiologicals.com [stbiologicals.com]
• 13. Ontario Crop IPM - Plant Tissue Analysis [cropipm.omafra.gov.on.ca]
• 14. ncagr.gov [ncagr.gov]

Application Notes and Protocols for Ammonium Dihydrogen Phosphate in Fire Retardant Materials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Ammonium (B1175870) Dihydrogen Phosphate (B84403) (ADP) as a fire retardant in various materials. Detailed experimental protocols for performance evaluation are also included to facilitate research and development in this field.

Introduction to Ammonium Dihydrogen Phosphate as a Fire Retardant

Ammonium dihydrogen phosphate (NH₄H₂PO₄), also known as monoammonium phosphate (MAP), is a widely utilized and effective fire retardant for a variety of combustible materials, including wood, textiles, paper, and plastics.[1] Its efficacy stems from its ability to alter the decomposition process of the material when exposed to heat, promoting the formation of a protective char layer and releasing non-combustible gases that dilute the flammable volatiles.[2] ADP is a cost-effective and versatile option for imparting fire resistance to otherwise flammable substrates. It is often used in combination with other substances, such as urea (B33335), to enhance its performance and durability.

Mechanism of Action

The fire retardant mechanism of ammonium dihydrogen phosphate operates primarily in the condensed phase through char formation and in the gas phase through the release of non-flammable gases. Upon heating, ADP undergoes thermal decomposition, initiating a series of chemical reactions that inhibit combustion.

Key steps in the fire retardant mechanism include:

• Thermal Decomposition: When heated to high temperatures, ADP decomposes to produce ammonia (B1221849) (NH₃) and phosphoric acid (H₃PO₄).

• Gas Phase Inhibition: The released ammonia gas is non-combustible and acts to dilute the concentration of flammable gases and oxygen in the vicinity of the flame, thereby inhibiting the combustion process. Water vapor is also released, which further cools the substrate and dilutes the fuel source.

• Condensed Phase Charring: The phosphoric acid acts as a catalyst in the dehydration of cellulosic and polymeric materials. This process promotes the formation of a stable, insulating char layer on the surface of the material. This char layer acts as a physical barrier, limiting the transfer of heat to the underlying material and restricting the release of flammable volatiles that fuel the fire.[2]

dot

Caption: Fire Retardant Mechanism of ADP.

Applications

Ammonium dihydrogen phosphate is applied to various substrates to enhance their fire resistance. The method of application depends on the material being treated.

Wood and Wood-Based Products

ADP is commonly used to treat wood and wood composites to reduce their flammability.[3] Application is typically achieved through a vacuum-pressure impregnation process to ensure deep and uniform penetration of the fire retardant into the wood's cellular structure.[4][5][6]

Textiles

Textiles, particularly those made from cellulosic fibers like cotton, can be rendered flame retardant by treatment with ADP.[7][8] The fabric is typically soaked in an aqueous solution of ADP, followed by drying and curing to fix the fire retardant to the fibers.

Polymers

ADP can be incorporated into various polymers, such as polyethylene (B3416737) and polypropylene, as an additive flame retardant.[9][10] It is typically compounded with the polymer resin before processing (e.g., extrusion or injection molding).[1] In intumescent formulations, ADP acts as an acid source to promote char formation.[9]

Quantitative Data on Fire Retardant Performance

The effectiveness of ammonium dihydrogen phosphate as a fire retardant can be quantified using various standard fire testing methods. The following tables summarize typical performance data for different materials treated with ADP.

Table 1: Thermogravimetric Analysis (TGA) Data

Material	Treatment	Char Yield at 600°C (%)	Reference
Cotton Fabric	Untreated	~10	[11]
Cotton Fabric	Treated with ADP-based formulation	46.6	[11]
Wood (Particleboard)	Untreated	~20	[2]
Wood (Particleboard)	Treated with Ammonium Hydrogen Phosphate	>40	[2]

Table 2: Limiting Oxygen Index (LOI) Data

Material	Treatment	LOI (%)	Reference
Polypropylene (PP)	Untreated	18.5	[12]
Polypropylene (PP)	With 20% Intumescent FR (APP-based)	29.5	[12]
Wood (Pine)	Untreated	~24	[13]
Wood (Pine)	Treated with P- and N-containing compounds	67-68	[13]
Cotton Fabric	Untreated	~18	[14]
Cotton Fabric	Treated with 30 wt% ADP-based formulation	48.9	[14]

Table 3: Cone Calorimetry Data

Material	Treatment	Peak Heat Release Rate (pHRR) (kW/m²)	Total Heat Release (THR) (MJ/m²)	Reference
Wood Composite	Untreated	218	-	[15]
Wood Composite	Fire Retardant Treated	100	-	[15]
Cotton Fabric	Untreated	~200	~2.5	[7]
Cotton Fabric	Treated with Diammonium Phosphate formulation	<50	<1.0	[7]
Polyester-Cotton Blend	Untreated	~300	~10	[8]
Polyester-Cotton Blend	Treated with 10% Diammonium Phosphate	~150	~5	[8]

Table 4: UL 94 Vertical Burn Test Data for Polymers

Polymer	Flame Retardant	UL 94 Rating	Reference
Polypropylene (PP)	None	No Rating	[12]
Polypropylene (PP)	20 wt% Intumescent FR (APP-based)	V-0	[12]
Polyethylene (PE)	30-32% APP	V-0	[16]

Experimental Protocols

The following are detailed protocols for the application of ADP to various materials and for the evaluation of their fire retardant properties.

Application Protocols

Protocol 5.1.1: Vacuum-Pressure Impregnation of Wood with ADP Solution

• Preparation of Solution: Prepare a 10-20% (w/v) aqueous solution of ammonium dihydrogen phosphate. For enhanced performance, a co-additive like urea can be added at a 1:1 or 2:1 ADP to urea molar ratio.

• Sample Preparation: Cut wood samples to the desired dimensions (e.g., 100 x 100 x 10 mm). Dry the samples in an oven at 103 ± 2 °C to a constant weight and record the initial dry weight.

• Impregnation Process:

  • Place the wood samples in an impregnation chamber.

  • Apply an initial vacuum of approximately -0.098 MPa for 30-60 minutes to remove air from the wood structure.[17]

  • Introduce the ADP solution into the chamber while maintaining the vacuum until the samples are fully submerged.

  • Release the vacuum and apply a pressure of 1.0-1.5 MPa for 1-2 hours to force the solution into the wood.[6]

• Post-Treatment:

  • Release the pressure and drain the excess solution.

  • Remove the samples, wipe off excess solution from the surface, and weigh them to determine the wet uptake.

  • Dry the treated samples in an oven at a gradually increasing temperature, starting from 60 °C and ending at 103 ± 2 °C, until a constant weight is achieved.

• Calculation of Retention: Calculate the fire retardant retention as the percentage weight gain based on the initial dry weight of the wood.

dot

References

• 1. CN103881185A - Fire-retardant modified polyethylene material and preparation method thereof - Google Patents [patents.google.com]
• 2. teilar.gr [teilar.gr]
• 3. tandfonline.com [tandfonline.com]
• 4. Fire retardant impregnated wood | Perssons Träteknik [perssonstrateknik.se]
• 5. Vacuum Pressure Impregnation | Impra - we care for wood [impra.co.uk]
• 6. preprints.org [preprints.org]
• 7. fpl.fs.usda.gov [fpl.fs.usda.gov]
• 8. researchgate.net [researchgate.net]
• 9. The Flame Retardancy of Polyethylene Composites: From Fundamental Concepts to Nanocomposites - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sapub.org [sapub.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. fpl.fs.usda.gov [fpl.fs.usda.gov]
• 16. nbinno.com [nbinno.com]
• 17. Development of physical pretreatment method for wood fire retardant impregnation :: BioResources [bioresources.cnr.ncsu.edu]

Application Notes and Protocols: Ammonium Dihydrogen Phosphate in the Food Industry

Introduction

Ammonium (B1175870) Dihydrogen Phosphate (B84403) (NH₄H₂PO₄), also known as Monoammonium Phosphate (MAP), is a white, crystalline inorganic salt of ammonia (B1221849) and phosphoric acid.[1][2] It is highly soluble in water, forming a mildly acidic solution.[1][3] Recognized for its high purity and stability, food-grade Ammonium Dihydrogen Phosphate (ADP) serves multiple functions in food processing.[3] It is approved for food use by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Food Safety Authority (EFSA), where it is designated by the E number E342(i).[1][4] This document provides detailed application notes, quantitative data, and experimental protocols for the use of ADP in the food industry, intended for researchers, scientists, and development professionals.

Application Notes

Ammonium Dihydrogen Phosphate is a versatile food additive utilized across various sectors of the food industry for its distinct functional properties.[5][6]

1. Yeast Nutrient and Fermentation Aid

In baking, brewing, and winemaking, ADP serves as a crucial nutrient for yeast.[7][8] Yeast requires a source of nitrogen and phosphorus for healthy cell growth, metabolism, and protein synthesis.[8][9] ADP provides both in a readily available, water-soluble form.[2][7]

• Mechanism: During fermentation, yeast cells absorb the ammonium (NH₄⁺) and dihydrogen phosphate (H₂PO₄⁻) ions. Nitrogen is essential for synthesizing amino acids and proteins, while phosphorus is a key component of ATP (the cell's energy currency), DNA, and cell membranes.[8][9] Supplementing with ADP ensures a vigorous and complete fermentation, preventing issues like "stuck fermentation" in winemaking, which can occur with nitrogen-deficient fruit musts.[8][10] It promotes the growth of yeast biomass and enhances the overall speed of the fermentation process.[9][10]

• Applications:

  • Baking: Added to dough to support the growth and activity of yeast, leading to a more consistent and rapid leavening process.[2][7]

  • Brewing and Winemaking: Used as a fermentation aid, particularly when the wort or must lacks sufficient natural nutrients.[8][11] This is common in the production of hard seltzers, meads, and ciders, which lack the natural nutrient profile of malt (B15192052) or grapes.[12]

2. Leavening Agent

ADP functions as the acid component in chemical leavening systems, typically in combination with an alkali like sodium bicarbonate (baking soda).[1][13][14]

• Mechanism: When heated in the presence of moisture, the acidic ADP reacts with sodium bicarbonate to release carbon dioxide gas.[1][14] This gas forms bubbles within the dough or batter, causing it to expand and rise, resulting in a light, porous, and fluffy texture in the final baked product.[14][15]

• Applications: A key ingredient in some baking powders and dry mixes for cakes, cookies, and other baked goods.[1][2][13]

3. Acidity Regulator (pH Control Agent)

ADP is used to control the pH of various food products.[3][13] When dissolved in water, it forms a buffer solution with a pH typically between 4.3 and 5.0 for a 1-10% solution.[3][16][17]

• Mechanism: Its buffering capacity helps maintain a stable pH, which is critical for controlling taste profiles, ensuring consistency, and inhibiting the growth of spoilage microorganisms, thereby extending shelf life.[1][3][18] In baking, it can help control the pH of sponge doughs.[9]

• Applications: Used in beverages, condiments, and other processed foods to maintain a desired acidity level.[2][3][15]

4. Dough Conditioner and Strengthener

In addition to its role as a yeast nutrient, ADP can also act as a dough conditioner.[2][7] It contributes to the overall quality and consistency of baked goods.[3]

Data Presentation

Quantitative data regarding food-grade specifications and typical usage levels are summarized below.

Table 1: Food Grade Specifications for Ammonium Dihydrogen Phosphate

Parameter	Specification	Source(s)
Assay (as NH₄H₂PO₄)	96.0% - 102.0%	[3][17][19][20]
Appearance	White crystalline powder or colorless crystals	[3][16][20]
pH (1% solution)	4.3 - 5.0	[17]
pH (5% solution)	4.0 - 5.0	[16]
Arsenic (As)	≤ 3 mg/kg	[3][17][19]
Lead (Pb)	≤ 4 mg/kg	[3][17][19]
Fluoride (F)	≤ 10 mg/kg	[3][17][19]
Heavy Metals (as Pb)	≤ 10 mg/kg	[3]

Table 2: Typical Usage Levels of Ammonium Phosphates in Food Applications

Application	Product	Typical Usage Level	Note	Source(s)
Yeast Nutrient	Baking	10 - 20 ppm (0.001% - 0.002%)	Data for Diammonium Phosphate (DAP)	[9]
Yeast Nutrient	Winemaking / Brewing	Up to 1 g/L	Maximum legal addition for DAP	[10]
Leavening Agent	Baked Goods	Varies based on formulation	Used in combination with sodium bicarbonate	[1][14]
Acidity Regulator	Processed Foods	Varies based on desired pH	Generally Recognized as Safe (GRAS)	[13][21]

Note: Specific usage levels for ADP can vary significantly based on the specific food matrix, desired effect, and regulatory limits. The values for DAP are often used as a reference for yeast nutrition.

Experimental Protocols

Protocol 1: Quantitative Analysis of Ammonium Dihydrogen Phosphate by Titration

This protocol is adapted from the JECFA method for the assay of ADP.[17]

• Principle: The dihydrogen phosphate anion (H₂PO₄⁻) is a weak acid that can be titrated with a strong base, such as sodium hydroxide (B78521) (NaOH). The endpoint of the titration, where all the H₂PO₄⁻ has been converted to HPO₄²⁻, is detected by monitoring the pH.

• Apparatus:

  • Analytical balance (accurate to 0.1 mg)

  • 500 mL volumetric flask

  • 250 mL beaker

  • 50 mL burette

  • pH meter with electrode, calibrated

  • Magnetic stirrer and stir bar

• Reagents:

  • Ammonium Dihydrogen Phosphate (sample to be tested)

  • Deionized water

  • Standardized 0.1 N Sodium Hydroxide (NaOH) solution

• Procedure:

  • Accurately weigh approximately 500 mg of the ADP sample and record the weight.

  • Transfer the sample to a 250 mL beaker.

  • Add 50 mL of deionized water and stir with a magnetic stirrer until the sample is completely dissolved.

  • Immerse the calibrated pH electrode into the solution.

  • Fill the burette with the 0.1 N NaOH solution and record the initial volume.

  • Begin titrating the ADP solution with the NaOH, adding the titrant slowly while continuously monitoring the pH.

  • Continue the titration until the pH of the solution reaches exactly 8.0.

  • Record the final volume of NaOH used.

• Calculation: The percentage of ADP in the sample is calculated using the following formula: % ADP = (V * N * 11.50 * 100) / W Where:

  • V = Volume of NaOH used in mL

  • N = Normality of the NaOH solution (e.g., 0.1 N)

  • 11.50 = milliequivalent weight of NH₄H₂PO₄ (mg/mEq)[17]

  • W = Weight of the ADP sample in mg

• Safety Precautions: Wear appropriate personal protective equipment (PPE), including safety glasses and gloves. Handle sodium hydroxide with care as it is corrosive.

Protocol 2: Evaluation of ADP as a Yeast Nutrient in a Model Fermentation System

• Principle: This protocol assesses the effect of ADP on yeast fermentation kinetics by measuring the rate of CO₂ production, which is directly proportional to yeast activity.

• Apparatus:

  • Fermentation vessels (e.g., 250 mL Erlenmeyer flasks with airlocks)

  • Incubator or temperature-controlled water bath

  • Analytical balance

  • Magnetic stirrer and stir plates

• Materials:

  • Active dry yeast (e.g., Saccharomyces cerevisiae)

  • Model fermentation medium (e.g., 20% glucose or sucrose (B13894) solution in water)

  • Ammonium Dihydrogen Phosphate (ADP)

  • Control (no ADP) and test groups (with varying concentrations of ADP, e.g., 100, 250, 500 mg/L).

• Procedure:

  • Prepare the model fermentation medium.

  • Dispense equal volumes of the medium into the fermentation vessels for each group (control and test).

  • Add the predetermined amounts of ADP to the test group vessels and mix until dissolved. The control group receives no ADP.

  • Rehydrate the active dry yeast according to the manufacturer's instructions.

  • Inoculate each vessel with an equal amount of the rehydrated yeast slurry.

  • Seal the vessels with airlocks and place them in the incubator at a constant temperature (e.g., 25°C).

  • Monitor fermentation progress by measuring the weight loss of each vessel over time. The weight loss corresponds to the CO₂ that has escaped through the airlock.

  • Continue measurements at regular intervals (e.g., every 12 hours) until the weight remains constant for 2-3 consecutive readings, indicating the end of fermentation.

• Data Analysis:

  • Plot the cumulative weight loss (CO₂ produced) versus time for each group.

  • Compare the fermentation rates (slope of the curve) and the total amount of CO₂ produced between the control and ADP-supplemented groups. A faster rate and higher total CO₂ production in the test groups would indicate a positive effect of ADP as a yeast nutrient.

Visualizations

Diagrams are provided to illustrate key processes and workflows related to the application of Ammonium Dihydrogen Phosphate.

Caption: Workflow for ADP supplementation in yeast fermentation.

Caption: Mechanism of ADP as a yeast nutrient.

Caption: Protocol workflow for quantitative analysis of ADP.

Safety and Regulatory Information

Ammonium Dihydrogen Phosphate is Generally Recognized as Safe (GRAS) by the U.S. FDA for its intended use in food.[13][21] Toxicological studies have shown it to have low acute toxicity.[1] It is not classified as carcinogenic, mutagenic, or a reproductive toxicant.[22] However, handling the pure powder may cause mild skin or eye irritation.[23][24] The Joint FAO/WHO Expert Committee on Food Additives (JECFA) established a group maximum tolerable daily intake (MTDI) of 70 mg/kg of body weight for phosphorus from all food sources, including phosphate additives.[17] It is essential to adhere to good manufacturing practices and comply with national regulations regarding its use and dosage levels in food products.[15]

References

• 1. annexechem.com [annexechem.com]
• 2. Ammonium dihydrogen phosphate | 7722-76-1 [chemicalbook.com]
• 3. fingredients.com [fingredients.com]
• 4. WHO | JECFA [apps.who.int]
• 5. The function of ammonium dihydrogen phosphate | Mind Map - EdrawMind [edrawmind.com]
• 6. nbinno.com [nbinno.com]
• 7. Ammonium Dihydrogen Phosphate [chemical-sales.com]
• 8. vizda-industrial.com [vizda-industrial.com]
• 9. bakerpedia.com [bakerpedia.com]
• 10. eaton.com [eaton.com]
• 11. Ammonium phosphates | Fosfa [web.fosfa.cz]
• 12. brewhq.com.au [brewhq.com.au]
• 13. Ammonium dihydrogen phosphate | H3N.H3O4P | CID 24402 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Why Is Ammonium Phosphate In Food? - Kands [kandschemical.com]
• 15. Specific applications of ammonium dihydrogen phosphate [chemical-sales.com]
• 16. High-Quality AMMONIUM DIHYDROGEN PHOSPHATE Food GRADE - Best Price Guaranteed [annexechem.net]
• 17. fao.org [fao.org]
• 18. annexechem.com [annexechem.com]
• 19. marknature.com [marknature.com]
• 20. kolod.com [kolod.com]
• 21. hfpappexternal.fda.gov [hfpappexternal.fda.gov]
• 22. carlroth.com:443 [carlroth.com:443]
• 23. actylislab.com [actylislab.com]
• 24. tsapps.nist.gov [tsapps.nist.gov]

Application Notes and Protocols for the Laboratory Preparation of Ammonium Dihydrogen Phosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium (B1175870) dihydrogen phosphate (B84403) (ADP), with the chemical formula NH₄H₂PO₄, is a versatile and essential salt in various scientific disciplines. Its applications range from a nutrient source in cell culture media and fermentation processes to a component in protein crystallography and a buffering agent in pharmaceutical formulations. The ability to prepare high-purity ADP with controlled crystal morphology is crucial for ensuring reproducibility and accuracy in research and development.

These application notes provide detailed protocols for the synthesis, purification, and characterization of ammonium dihydrogen phosphate in a laboratory setting. The methodologies are designed to yield a high-purity product suitable for demanding applications in research and drug development.

Data Presentation

The following table summarizes the key quantitative parameters for the synthesis and purification of ammonium dihydrogen phosphate.

Parameter	Value	Reference
Synthesis Reactants
Phosphoric Acid (H₃PO₄) Concentration	1 mol/dm³	[1]
Ammonia (B1221849) Solution (NH₃) Concentration	1 mol/dm³	[1]
Reaction Conditions
Reaction Endpoint pH	4.2 - 4.6
Purification & Crystallization
Initial Purity of ADP	95.5% - 97.2%	[2]
Recrystallization Heating Temperature	45°C - 65°C	[2]
Recrystallization Cooling Temperature	5°C - 35°C	[2]
Cooling Rate	6°C/h - 20°C/h	[2]
Product Specifications
Final Product Purity (after recrystallization)	> 99.5%	[2]
Assay (Acidimetric Titration)	99.0% - 102.0%	[3]
pH (5% solution)	3.8 - 4.4	[4]
Crystal Morphology (with additives)
Average Radial Particle Size	0.6 - 1.2 mm	[2]
Average Axial Particle Size	3 - 5 mm	[2]

Experimental Protocols

Protocol 1: Synthesis of Ammonium Dihydrogen Phosphate via Neutralization

This protocol details the synthesis of ADP through the reaction of phosphoric acid and ammonia.

Materials:

• 1 M Phosphoric Acid (H₃PO₄)

• 1 M Ammonia Solution (NH₃)

• Methyl Orange Indicator

• Deionized Water

• Standard laboratory glassware (burette, pipette, beaker, conical flask, evaporating dish)

• pH meter

• Stirring hotplate

• Buchner funnel and filter paper

Procedure:

• Titration for Stoichiometry Determination:

  • Pipette 25.0 mL of 1 M ammonia solution into a 250 mL conical flask.

  • Add 2-3 drops of methyl orange indicator.

  • Titrate with 1 M phosphoric acid from a burette until the indicator changes from yellow to orange-red. Record the volume of phosphoric acid used. This step ensures the correct stoichiometric ratio for the bulk synthesis.

• Bulk Synthesis:

  • In a large beaker, place a measured volume of 1 M ammonia solution.

  • While stirring, slowly add the stoichiometrically determined volume of 1 M phosphoric acid.

  • Monitor the pH of the solution using a calibrated pH meter. Continue adding phosphoric acid dropwise until the pH of the solution is stable between 4.2 and 4.6.

• Crystallization by Evaporation and Cooling:

  • Transfer the resulting solution to an evaporating dish and gently heat it on a stirring hotplate to concentrate the solution. Reduce the volume by approximately two-thirds. Avoid boiling.

  • Allow the concentrated solution to cool slowly to room temperature, and then further cool in an ice bath to promote crystallization.

  • Collect the ADP crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of ice-cold deionized water to remove any soluble impurities.

  • Dry the crystals in a desiccator at room temperature.

Protocol 2: Purification and Controlled Crystallization of Ammonium Dihydrogen Phosphate

This protocol describes the purification of synthesized or commercial ADP to achieve high purity and control crystal morphology.

Materials:

• Crude Ammonium Dihydrogen Phosphate (synthesized from Protocol 1 or commercial grade)

• Deionized Water

• Organic Carboxylic Acid Additive (e.g., potassium pyromellitate, nitrilotriacetic acid) (optional, for morphology control)

• Crystallization dish

• Thermostatically controlled water bath or heating mantle

Procedure:

• Preparation of Saturated Solution:

  • In a beaker, dissolve the crude ADP in a minimal amount of deionized water at an elevated temperature (e.g., 65°C) to create a saturated solution.[2] For example, dissolve 70g of ADP in 100g of deionized water.[2]

  • (Optional) To control crystal morphology and obtain rod-shaped crystals, add a specific concentration of an organic carboxylic acid additive (e.g., 5000 ppm potassium pyromellitate).[2]

• Hot Filtration (if necessary):

  • If the solution contains insoluble impurities, perform a hot gravity filtration to remove them.

• Controlled Cooling Crystallization:

  • Transfer the hot, saturated solution to a clean crystallization dish.

  • Cover the dish and place it in a location where it can cool slowly and undisturbed. For more precise control, use a programmable water bath to control the cooling rate (e.g., 10°C/h).[2]

  • Allow the solution to cool to the desired final temperature (e.g., 20°C).[2]

• Crystal Harvesting and Drying:

  • Once crystallization is complete, decant the mother liquor.

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold deionized water.

  • Dry the purified crystals in a desiccator. The resulting product should have a purity of over 99.5%.[2]

Protocol 3: Purity Assay by Acid-Base Titration

This protocol determines the purity of the prepared ammonium dihydrogen phosphate.

Materials:

• Ammonium Dihydrogen Phosphate (synthesized and dried)

• 0.1 N Sodium Hydroxide (B78521) (NaOH) solution, standardized

• Deionized Water

• Analytical balance

• pH meter and electrode

• Burette and stand

Procedure:

• Accurately weigh approximately 500 mg of the dried ammonium dihydrogen phosphate sample.[3]

• Dissolve the sample in 50 mL of deionized water in a 150 mL beaker.[3]

• Immerse a calibrated pH electrode into the solution.

• Titrate the solution with standardized 0.1 N sodium hydroxide while continuously stirring.

• Record the volume of NaOH solution required to reach a pH of 8.0.[3]

• Calculate the purity of the ammonium dihydrogen phosphate using the following formula:

  Purity (%) = (V × N × 11.50 × 100) / W

  Where:

  • V = Volume of NaOH solution used (mL)

  • N = Normality of the NaOH solution

  • 11.50 = mg of NH₄H₂PO₄ equivalent to 1 mL of 0.1 N NaOH[3]

  • W = Weight of the sample (mg)

Mandatory Visualizations

Caption: Experimental workflow for the synthesis and purification of ADP.

References

• 1. edu.rsc.org [edu.rsc.org]
• 2. CN103601165B - Additive is utilized to change the method for crystal morphology of ammonium dihydrogen phosphate - Google Patents [patents.google.com]
• 3. fao.org [fao.org]
• 4. Ammonium dihydrogen phosphate for analysis EMSURE ACS,Reag. Ph Eur 7722-76-1 [sigmaaldrich.com]

Ammonium Dihydrogen Phosphate: A Versatile and Eco-Friendly Catalyst in Organic Synthesis

Application Notes and Detailed Protocols for Researchers, Scientists, and Drug Development Professionals

Ammonium (B1175870) dihydrogen phosphate (B84403) (ADP), a readily available, inexpensive, and non-toxic salt, has emerged as a highly effective and environmentally benign Brønsted acid catalyst in a variety of organic transformations. Its application in multicomponent reactions is particularly noteworthy, offering significant advantages in terms of operational simplicity, high yields, and adherence to the principles of green chemistry. This document provides detailed application notes and experimental protocols for the use of ADP as a catalyst in three key organic syntheses: the Biginelli reaction for the preparation of dihydropyrimidinones, the synthesis of amidoalkyl naphthols, and the formation of quinoxaline (B1680401) derivatives.

Biginelli Reaction: Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones

The Biginelli reaction is a one-pot cyclocondensation of an aldehyde, a β-ketoester, and urea (B33335) or thiourea (B124793) to produce 3,4-dihydropyrimidin-2(1H)-ones (DHPMs), a class of compounds with a wide range of pharmacological activities. Ammonium dihydrogen phosphate serves as an efficient catalyst for this reaction, particularly under solvent-free conditions.

Quantitative Data

The catalytic efficiency of ammonium dihydrogen phosphate in the Biginelli reaction is demonstrated by the high yields obtained with a variety of substituted aromatic aldehydes.

Entry	Aldehyde (Ar)	Product	Time (min)	Yield (%)
1	C₆H₅	4a	30	92
2	4-ClC₆H₄	4b	25	95
3	4-NO₂C₆H₄	4c	20	96
4	4-CH₃OC₆H₄	4d	40	90
5	4-CH₃C₆H₄	4e	35	93
6	3-NO₂C₆H₄	4f	25	94
7	2-ClC₆H₄	4g	45	88
8	4-HOC₆H₄	4h	50	85

Experimental Protocol

General Procedure for the Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones (4a-h):

A mixture of the aromatic aldehyde (10 mmol), ethyl acetoacetate (B1235776) (10 mmol), urea (15 mmol), and ammonium dihydrogen phosphate (1 mmol, 10 mol%) is heated in a round-bottomed flask at 100°C for the specified time (refer to the table above). The progress of the reaction can be monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is cooled to room temperature and washed with cold water. The solid product is collected by filtration, dried, and recrystallized from ethanol (B145695) to afford the pure 3,4-dihydropyrimidin-2(1H)-one.

Proposed Mechanism and Workflow

Ammonium dihydrogen phosphate acts as a Brønsted acid, protonating the aldehyde to facilitate the formation of an N-acyliminium ion intermediate. This is followed by the nucleophilic addition of the enol form of the β-ketoester and subsequent cyclization and dehydration to yield the final dihydropyrimidinone product.

Application Notes and Protocols: Ammonium Dihydrogen Phosphate (ADP) in Electro-Optic Devices

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Ammonium (B1175870) Dihydrogen Phosphate (B84403) (ADP), a widely utilized crystal in the field of electro-optics. Its significant linear electro-optic (Pockels) effect makes it a crucial component in various devices that control and modulate light. This document details the material's properties, key applications, and experimental protocols for its characterization and use.

Introduction to ADP and its Electro-Optic Properties

Ammonium Dihydrogen Phosphate (NH₄H₂PO₄), or ADP, is a crystalline material known for its strong linear electro-optic properties. This effect, also known as the Pockels effect, describes a linear change in the refractive index of the material proportional to an applied external electric field.[1][2] This property allows for the precise and rapid manipulation of the phase and polarization of light, forming the basis for its application in a variety of electro-optic devices.[3]

ADP crystals are transparent in the visible and near-infrared spectral regions, typically from 0.3 to 1.2 µm.[4] While it shares similarities with Potassium Dihydrogen Phosphate (KDP), ADP exhibits a larger electro-optic coefficient, meaning it requires a lower voltage to induce a given change in refractive index, leading to higher modulation efficiency.[5] However, KDP has largely replaced ADP in many applications due to its lower half-wave voltage and lower piezoelectric constant.[6]

Quantitative Data Presentation

The electro-optic performance of ADP is characterized by several key parameters. The following table summarizes the essential quantitative data for ADP, facilitating comparison and use in experimental design.

Property	Symbol	Value	Wavelength (nm)	Temperature (°C)	Reference
Linear Electro-Optic Coefficients
r₄₁	6.25 x 10⁻⁷ c.g.s.	556	20	[7]
r₆₃	2.54 x 10⁻⁷ c.g.s.	556	20	[7]
Quadratic Electro-Optic Coefficients
gₓₓₓₓ	-7.4 ± 1.0 x 10⁻²⁰ m²/V²	-	-	[8][9]
gᵧᵧₓₓ	-1.7 ± 0.9 x 10⁻²⁰ m²/V²	-	-	[8][9]
g₂₂ₓₓ	-1.4 ± 0.9 x 10⁻²⁰ m²/V²	-	-	[8][9]
Refractive Indices
Ordinary	nₒ	1.51	1060	-	[4]
Extraordinary	nₑ	1.47	1060	-	[4]
Other Properties
Transmission Range	-	0.3 - 1.2 µm	-	-	[4]
Half-wave voltage (typical for a specific modulator)	V₁/₂	258 V	632.8	-	[10]

Applications in Electro-Optic Devices

The primary applications of ADP in electro-optics stem from its ability to function as a voltage-controlled waveplate.

Pockels Cells

A Pockels cell is an electro-optic device that modulates the polarization of light.[1] It consists of an ADP crystal placed between two electrodes.[1] When a voltage is applied, the crystal becomes birefringent, inducing a phase shift between the two orthogonal polarization components of the light passing through it.[1]

Principle of Operation:

• Linearly polarized light enters the ADP crystal.

• An electric field is applied along the direction of light propagation (longitudinal configuration) or perpendicular to it (transverse configuration).[1][4]

• The applied field induces a change in the refractive indices, causing a phase retardation between the orthogonal components of the light.

• The magnitude of this phase shift is proportional to the applied voltage.

• By applying a specific voltage, known as the half-wave voltage (V₁/₂), the polarization of the light can be rotated by 90 degrees.[6]

Pockels cells are fundamental components in Q-switches for generating high-power laser pulses, and as fast optical shutters.[1][11]

Electro-Optic Modulators

Electro-optic modulators (EOMs) utilize the Pockels effect to modulate the intensity, phase, or polarization of a light beam.[4] ADP-based modulators are valued for their high-speed operation.[3]

Types of ADP Modulators:

• Longitudinal Modulators: The electric field is applied parallel to the light path. This configuration often requires transparent electrodes.[4]

• Transverse Modulators: The electric field is applied perpendicular to the light path. This design can have lower voltage requirements but may introduce "walk-off" of the extraordinary polarized rays, which can be compensated for by using a four-crystal arrangement.[4][12] A 45° X-cut or Y-cut ADP crystal is often used in transverse modulators.[13]

ADP modulators are used in optical communication systems, laser frequency stabilization, and spectroscopy.[3][14]

Experimental Protocols

Protocol for Characterizing the Electro-Optic Coefficient of ADP

This protocol outlines a method for measuring the linear electro-optic coefficient (r₆₃) of an ADP crystal using a static measurement approach.

Materials:

• ADP crystal, z-cut

• He-Ne laser (632.8 nm)

• Two linear polarizers

• High-voltage DC power supply

• Photodetector

• Oscilloscope or voltmeter

• Optical bench and mounting components

Procedure:

• Setup: Arrange the components on the optical bench in the following order: laser, first polarizer, ADP crystal, second polarizer (analyzer), and photodetector.

• Alignment:

  • Align the laser beam to pass through the center of the ADP crystal.

  • Orient the transmission axis of the first polarizer at 45° to the crystallographic x-axis of the ADP crystal.

  • Cross the analyzer with respect to the first polarizer (i.e., orient its transmission axis at -45° to the x-axis) to achieve minimum light transmission with no voltage applied.

• Measurement:

  • Connect the high-voltage power supply to the electrodes of the ADP crystal.

  • Gradually increase the applied DC voltage and measure the corresponding output light intensity using the photodetector and voltmeter/oscilloscope.

  • Record the voltage at which the transmitted intensity reaches its first maximum. This is the half-wave voltage (V₁/₂).

• Calculation: The electro-optic coefficient r₆₃ can be calculated using the following formula for a longitudinal Pockels cell:

  r₆₃ = λ / (2 * nₒ³ * V₁/₂)

  where λ is the laser wavelength and nₒ is the ordinary refractive index of ADP.

Protocol for Fabricating a Transverse ADP Electro-Optic Modulator

This protocol provides a general outline for the fabrication of a transverse field ADP modulator.

Materials:

• Four identical 45° x-cut ADP crystals[10]

• Conductive electrodes (e.g., gold)

• Modulator housing

• Antireflection (AR) coating facility or index-matching fluid[12]

Procedure:

• Crystal Preparation:

  • Obtain four identical, high-quality 45° x-cut ADP crystals. The dimensions will depend on the desired aperture and half-wave voltage.[13]

  • Polish the optical faces to a high degree of flatness and parallelism.

• Electrode Deposition:

  • Deposit electrodes onto the appropriate faces of the ADP crystals for applying the transverse electric field.

• Assembly:

  • Assemble the four crystals in a housing. The orientation of the crystals is critical to compensate for natural birefringence and walk-off effects.[10][12] The crystals are typically arranged in pairs, with the second pair rotated 90° with respect to the first.[13]

• AR Coating/Fluid Filling:

  • Apply AR coatings to the optical surfaces of the crystals to minimize reflection losses.[12]

  • Alternatively, the modulator can be filled with an index-matching fluid.[12]

• Characterization:

  • Measure the half-wave voltage, extinction ratio, and capacitance of the fabricated modulator.[10]

Visualizations

Caption: Principle of the Pockels effect in an ADP crystal.

Caption: Workflow for measuring the electro-optic coefficient of ADP.

References

• 1. » Pockels Cell – Introduction and Applications [solarisoptics.eu]
• 2. Pockels effect - Wikipedia [en.wikipedia.org]
• 3. Nonlinear Optical Crystals in Advanced Photonics: A Comprehensive Analysis of KDP, ADP, and LiNbO3 - Laser Crylink [laser-crylink.com]
• 4. Course 4, Module 7: Electro-Optic and Acousto-Optic Devices [pe2bz.philpem.me.uk]
• 5. ammonium dihydrogen phosphate (ADP) - Industrial Electronics [tidjma.tn]
• 6. key-photonics.co.uk [key-photonics.co.uk]
• 7. researchgate.net [researchgate.net]
• 8. Magnitude and nature of the quadratic electro-optic effect in potassium dihydrogen phosphate and ammonium dihydrogen phosphate crystals [opg.optica.org]
• 9. researchgate.net [researchgate.net]
• 10. ADP 45° X-Cut Four-Crystal Light Modulator [opg.optica.org]
• 11. » KDDP Pockels Cells – Operation and Design [solarisoptics.eu]
• 12. leysop.com [leysop.com]
• 13. polytec.com [polytec.com]
• 14. researchgate.net [researchgate.net]

Application Note: Ammonium Dihydrogen Phosphate (ADP) for High-Efficiency Third Harmonic Generation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium (B1175870) dihydrogen phosphate (B84403) (NH₄H₂PO₄), commonly known as ADP, is a nonlinear optical crystal that exhibits significant potential for frequency conversion applications, particularly in the generation of third harmonic frequencies. A member of the potassium dihydrogen phosphate (KDP) family of crystals, ADP possesses a large nonlinear optical coefficient, a high laser-induced damage threshold (LIDT), and favorable growth characteristics, making it a compelling material for use in high-power laser systems.[1][2] This application note provides a comprehensive overview of the properties of ADP and its application in third harmonic generation (THG), including detailed experimental protocols and performance data. The high conversion efficiencies achievable with ADP make it a promising alternative to more commonly used crystals like KDP and deuterated KDP (DKDP), especially in demanding applications such as inertial confinement fusion (ICF).[1][2][3]

Physical and Optical Properties of ADP

ADP crystallizes in a tetragonal system and is transparent from the ultraviolet to the near-infrared region of the electromagnetic spectrum. Its nonlinear optical properties are central to its utility in frequency conversion. A key advantage of ADP is its high laser-induced damage threshold, which is reported to be up to 3.5 times larger than that of DKDP.[1] The material also boasts a larger nonlinear optical coefficient compared to KDP.[2]

Third Harmonic Generation with ADP

Third harmonic generation is a nonlinear optical process where three photons of the same frequency interact with a nonlinear material to generate a new photon with three times the energy, and therefore three times the frequency and one-third the wavelength of the initial photons. The efficiency of this process is highly dependent on the phase matching between the fundamental and the generated third harmonic wave.

ADP has demonstrated high efficiencies for THG, with some studies reporting conversion efficiencies exceeding 50%.[1][3] This makes it a highly effective material for generating high-energy ultraviolet (UV) radiation from a near-infrared laser source, such as a Nd:YAG laser at 1064 nm to produce a 355 nm beam.

Phase Matching in ADP

Achieving efficient THG requires fulfilling the phase-matching condition, where the wave vector of the generated third harmonic wave is equal to the sum of the wave vectors of the fundamental waves.[4][5][6] This is typically achieved by carefully orienting the ADP crystal with respect to the incident laser beam to take advantage of its birefringent properties. The phase-matching condition can be sensitive to temperature and the angle of incidence of the laser beam.[1][7]

Experimental Protocols

Crystal Preparation and Mounting

• Crystal Selection: Obtain a high-quality, single-crystal ADP with the desired orientation for Type I or Type II phase matching for the specific fundamental wavelength being used. The crystal faces should be polished to a high optical quality to minimize scattering losses.

• Cleaning: Clean the crystal surfaces using a non-abrasive method, such as blowing with clean, dry air or nitrogen, followed by a gentle wipe with a lint-free cloth dampened with a suitable solvent (e.g., spectral grade methanol (B129727) or isopropanol).

• Mounting: Mount the crystal in a precision rotation stage that allows for fine adjustment of the angle of incidence in both the horizontal and vertical planes. This is crucial for achieving and optimizing the phase-matching condition. For temperature-sensitive applications, the crystal mount should be integrated with a temperature control system.

Experimental Setup for Third Harmonic Generation

A typical experimental setup for THG involves a cascaded process where second harmonic generation (SHG) is first achieved, and then the fundamental and second harmonic beams are mixed to produce the third harmonic.

• Laser Source: A high-power, pulsed laser with good beam quality, such as a Q-switched Nd:YAG laser, is used as the fundamental source.

• Second Harmonic Generation: The fundamental beam is first passed through a SHG crystal (which can also be ADP or another suitable crystal like KDP) to generate the second harmonic.

• Polarization Control: A half-wave plate is used to control the polarization of the fundamental beam to achieve the desired phase-matching condition in both the SHG and THG crystals.

• Focusing: A lens is used to focus the co-propagating fundamental and second harmonic beams into the ADP crystal for THG.

• THG Crystal: The ADP crystal is placed at the focal point of the lens and its orientation is finely adjusted to maximize the THG output.

• Filtering and Detection: After the ADP crystal, a set of dichroic mirrors or filters is used to separate the third harmonic beam from the residual fundamental and second harmonic beams. The power or energy of the third harmonic beam is then measured using a suitable detector, such as a photodiode or a power meter.

Data Presentation

The performance of ADP in third harmonic generation can be quantified by several key parameters. The following table summarizes typical values found in the literature.

Property	Value	Units	Notes
Nonlinear Optical Coefficient (d₃₆)	0.4701	pm/V	Larger than that of KDP (0.39 pm/V).[2]
Laser-Induced Damage Threshold (LIDT)	~3.5x that of DKDP	-	Varies with crystal growth and sample thickness.[1]
THG Conversion Efficiency	> 50	%	Dependent on input laser intensity and phase-matching conditions.[1][3]
Angular Bandwidth	Narrower than KDP	degrees	Requires stable angular positioning.[1]
Temperature Bandwidth	Narrower than KDP	°C	Requires stable temperature control.[1]

Visualizations

Caption: Experimental workflow for third harmonic generation using an ADP crystal.

Caption: Principle of phase matching for third harmonic generation in a nonlinear crystal.

References

• 1. Growth and highly efficient third harmonic generation of ammonium dihydrogen phosphate crystals - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Growth and highly efficient third harmonic generation of ammonium dihydrogen phosphate crystals - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Growth and highly efficient third harmonic generation of ammonium dihydrogen phosphate crystals - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. scispace.com [scispace.com]
• 5. Phase Matching via Plasmonic Modal Dispersion for Third Harmonic Generation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. repositorium.uminho.pt [repositorium.uminho.pt]
• 7. Optica Publishing Group [opg.optica.org]

Application Notes and Protocols for the Use of Ammonium Dihydrogen Phosphate in Ceramic Binders

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Ammonium (B1175870) Dhydrogen Phosphate (B84403) (ADP) as a binder in ceramic processing. This document details the binding mechanisms, presents key performance data, and offers detailed experimental protocols for the preparation and evaluation of ADP-bonded ceramic bodies.

Introduction to Ammonium Dihydrogen Phosphate as a Ceramic Binder

Ammonium dihydrogen phosphate (NH₄H₂PO₄), a versatile inorganic salt, serves as an effective binder in the manufacturing of various ceramic materials, including alumina (B75360), silica, and cordierite-based ceramics. Its primary function is to impart sufficient green strength to the unfired ceramic body, enabling safe handling and machining before the final sintering process. Upon heating, ADP decomposes and reacts with the ceramic matrix to form a rigid phosphate bond, which contributes to the final mechanical and thermal properties of the sintered ceramic.

Key Advantages of ADP as a Ceramic Binder:

• High Green Strength: Provides excellent mechanical strength to the unfired ceramic body.

• Clean Burnout: Decomposes into gaseous products (ammonia and water vapor) and phosphoric acid, which then reacts with the ceramic material, leaving minimal residual impurities.

• Formation of Refractory Phases: The in-situ formation of phosphate bonds can enhance the high-temperature performance of the ceramic.

• Cost-Effective: ADP is a readily available and relatively low-cost material.

Binding Mechanism

The binding action of ammonium dihydrogen phosphate in a ceramic matrix is a multi-stage process that evolves with increasing temperature.

• Initial Wetting and Particle Adhesion (Room Temperature): When an aqueous solution of ADP is mixed with ceramic powder, the dissolved ADP wets the particle surfaces. Upon drying, the crystallization of ADP between the ceramic particles creates initial solid bridges, providing green strength to the compact.

• Decomposition and Formation of Phosphoric Acid (Above 190°C): As the temperature rises during the initial stages of firing, ADP undergoes thermal decomposition, releasing ammonia (B1221849) (NH₃) and water (H₂O) vapor, and leaving behind phosphoric acid (H₃PO₄) and its polymeric forms (polyphosphoric acids).

• Reaction with Ceramic Oxides (300°C - 800°C): The highly reactive phosphoric acid then reacts with the surface of the ceramic particles (e.g., alumina, Al₂O₃) to form metal-phosphate bonds. In the case of alumina, this results in the formation of aluminum phosphate (AlPO₄) phases.

• Polymerization and Network Formation (Above 800°C): At higher temperatures, these metal-phosphate units undergo condensation and polymerization reactions, forming a three-dimensional, rigid inorganic polymer network throughout the ceramic body. This network strongly bonds the ceramic grains together, contributing significantly to the final strength of the sintered part.

Quantitative Data on ADP-Bonded Ceramics

The following tables summarize the key physical and mechanical properties of ceramic bodies fabricated using ammonium dihydrogen phosphate as a binder. The data provided is a compilation from various studies and is intended to serve as a general guideline. Actual properties can vary significantly based on the specific ceramic powder, processing parameters, and ADP concentration.

Table 1: Physical and Mechanical Properties of Green (Unfired) Ceramic Bodies with ADP Binder

Property	Ceramic System	ADP Content (wt%)	Value
Flexural Strength	Alumina	2 - 5	5 - 15 MPa
Silica	3 - 6	3 - 10 MPa
Compressive Strength	Alumina	2 - 5	10 - 25 MPa

Table 2: Physical and Mechanical Properties of Sintered Ceramic Bodies with ADP Binder

Property	Ceramic System	Sintering Temperature (°C)	Value
Flexural Strength	Alumina	1400 - 1600	40 - 120 MPa[1]
Cordierite (MgO-NH₄H₂PO₄ bond)	1100 - 1300	20 - 50 MPa
Compressive Strength	Alumina	1400 - 1600	150 - 300 MPa
Porosity	Alumina	1400 - 1600	15 - 30 %
Coefficient of Thermal Expansion (25-850°C)	Phosphate-bonded Alumina	-	4.0 - 5.5 x 10⁻⁶ /°C[1]

Experimental Protocols

Protocol for Preparation of Alumina Test Bars with ADP Binder

This protocol outlines the steps for preparing rectangular test bars from alumina powder using an aqueous solution of ammonium dihydrogen phosphate as a binder.

Materials and Equipment:

• High-purity alumina powder (e.g., 99.5%, median particle size 1-5 µm)

• Ammonium dihydrogen phosphate (reagent grade)

• Deionized water

• Planetary ball mill or other suitable mixing equipment

• Drying oven

• Hydraulic press with a rectangular die (e.g., 50 mm x 10 mm)

• High-temperature furnace (capable of reaching at least 1600°C)

Procedure:

• Binder Solution Preparation:

  • Prepare a 20 wt% aqueous solution of ammonium dihydrogen phosphate by dissolving 20 g of ADP in 80 mL of deionized water.

  • Stir the solution until the ADP is completely dissolved. Gentle heating can be applied to aid dissolution.

• Slurry Preparation:

  • Place 100 g of alumina powder into the milling jar.

  • Slowly add the prepared ADP binder solution to the alumina powder while mixing. The amount of binder solution will typically be in the range of 15-25 wt% of the alumina powder, depending on the desired consistency.

  • Mill the mixture for 1-2 hours at a moderate speed to ensure homogeneous distribution of the binder. The resulting slurry should have a paste-like consistency suitable for pressing.

• Granulation (Optional but Recommended):

  • Spread the prepared slurry in a thin layer on a clean, non-stick surface and dry it in an oven at 80-100°C for 12-24 hours, or until completely dry.

  • Gently crush the dried cake and sieve it through a 100-200 mesh screen to obtain free-flowing granules. This step improves the die-filling characteristics and the uniformity of the pressed parts.

• Pressing:

  • Place the granulated powder into the rectangular die.

  • Apply a pressure of 50-100 MPa to form the green test bars.

  • Carefully eject the pressed bars from the die.

• Drying:

  • Place the green test bars on a flat, non-stick surface and dry them in an oven at 110°C for at least 12 hours to remove any residual moisture.

• Sintering:

  • Place the dried test bars in the high-temperature furnace.

  • Use the following sintering profile:

    • Ramp up to 300°C at a rate of 2°C/min and hold for 1 hour (for binder burnout).

    • Ramp up to 600°C at a rate of 5°C/min and hold for 1 hour.

    • Ramp up to the final sintering temperature (e.g., 1550°C) at a rate of 5°C/min and hold for 2-4 hours.

    • Allow the furnace to cool down to room temperature naturally.

Protocol for Evaluation of Mechanical Strength

Flexural Strength (3-Point Bending Test):

• Measure the dimensions (width and thickness) of the sintered test bars using calipers.

• Place the bar on two support pins in a universal testing machine.

• Apply a load to the center of the bar at a constant crosshead speed (e.g., 0.5 mm/min) until fracture occurs.

• Calculate the flexural strength (Modulus of Rupture) using the appropriate formula.

Compressive Strength:

• Prepare cylindrical or cubic specimens using a similar procedure as for the test bars.

• Place the specimen between two flat platens in a universal testing machine.

• Apply a compressive load at a constant rate until the specimen fails.

• Calculate the compressive strength by dividing the maximum load by the cross-sectional area of the specimen.

Visualizations

The following diagrams illustrate the key processes and relationships described in these application notes.

Experimental workflow for ceramic preparation.

Temperature-dependent binding mechanism of ADP.

Safety Precautions

When working with ammonium dihydrogen phosphate and ceramic powders, it is essential to follow standard laboratory safety procedures. This includes wearing appropriate personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat. When handling fine powders, a dust mask or respirator should be used to avoid inhalation. The thermal decomposition of ADP releases ammonia gas, which is an irritant. Therefore, the burnout and sintering steps should be performed in a well-ventilated area or in a furnace equipped with an exhaust system. Always consult the Safety Data Sheet (SDS) for all chemicals before use.

References

• 1. researchgate.net [researchgate.net]

Application Notes: Ammonium Dihydrogen Phosphate as a Nutrient in Yeast Cultures

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of ammonium (B1175870) dihydrogen phosphate (B84403) (ADP) as a critical nutrient in yeast cultures. The information compiled here is intended to guide researchers in optimizing yeast growth, fermentation, and the production of desired metabolites by manipulating ADP concentrations.

Introduction

Ammonium dihydrogen phosphate (NH₄H₂PO₄) serves as an excellent source of both inorganic nitrogen (ammonium, NH₄⁺) and phosphorus (phosphate, H₂PO₄⁻), two essential macronutrients for yeast growth, metabolism, and proliferation. In industrial fermentations, such as brewing and winemaking, diammonium phosphate (DAP) is frequently used to supplement musts or worts that are deficient in these nutrients, thereby preventing sluggish or stuck fermentations.[1][2] Understanding the precise role of ADP and its optimal concentration is crucial for maximizing the efficiency of yeast-based production systems in various biotechnological applications, including the development of pharmaceuticals and biofuels.

Nitrogen is a fundamental component of proteins, nucleic acids, and other cellular macromolecules.[3] Similarly, phosphorus is integral to the structure of nucleic acids, phospholipids, and is central to cellular energy metabolism in the form of ATP. The availability of these nutrients directly influences biomass production, fermentation rates, and the synthesis of key metabolites such as ethanol (B145695) and glycerol (B35011).[3][4]

Nutrient Sensing and Signaling Pathways

Yeast cells possess sophisticated nutrient-sensing and signaling networks that regulate their metabolic response to the availability of nitrogen and phosphate. Two of the central signaling pathways involved are the Target of Rapamycin (TOR) and the Protein Kinase A (PKA) pathways.[5][6][7]

Nitrogen Sensing: The presence of ammonium is primarily sensed by transmembrane proteins, such as the ammonium permeases Mep1, Mep2, and Mep3, which can also function as "transceptors" (transporter and receptor).[8] Mep2, in particular, has been shown to have a high sensitivity for ammonium and can activate the PKA pathway upon sensing nitrogen availability, even at low concentrations.[9] This activation promotes cell growth and proliferation. The TOR signaling pathway is also a key regulator of the response to nitrogen availability, controlling processes like ribosome biogenesis and autophagy.[5][10]

Phosphate Sensing: The main phosphate transceptor in Saccharomyces cerevisiae is Pho84, which is responsible for the high-affinity uptake of inorganic phosphate.[8] Similar to the nitrogen transceptors, Pho84 also functions as a sensor, activating the PKA pathway in response to external phosphate levels.[8] The PHO pathway is another critical signaling cascade that governs the yeast's response to phosphate availability, regulating the expression of genes involved in phosphate acquisition and metabolism.[11]

The convergence of these signaling pathways allows yeast to finely tune its metabolic activity in response to the nutrient landscape of its environment.

Figure 1: Simplified signaling pathways for ammonium and phosphate.

Quantitative Data on the Effects of Ammonium Phosphate

The concentration of ammonium and phosphate in the culture medium has a significant impact on various fermentation parameters. The following tables summarize quantitative data from studies on the effects of ammonium supplementation (often as diammonium phosphate) on yeast performance.

Table 1: Effect of Ammonium Concentration on Yeast Growth and Fermentation Kinetics

Yeast Strain	Initial Sugar (g/L)	Ammonium Nitrogen (mg N/L)	Specific Growth Rate (h⁻¹)	Fermentation Time (h)	Reference
S. cerevisiae PYCC 4072	200	< 267	Not significantly affected	Sluggish/Stuck	[12]
S. cerevisiae PYCC 4072	200	267	Not significantly affected	Completed	[12]
Wine Yeasts	300	150-600 (as NH₄⁺)	Strain dependent	-	[13]
Wine Yeasts	300	300+75 (Urea+NH₄⁺)	Improved	-	[13]

Table 2: Effect of Ammonium Concentration on Metabolite Production

Yeast Strain	Initial Sugar (g/L)	Ammonium Nitrogen (mg N/L)	Ethanol Yield (g/g)	Glycerol Yield (g/g)	Reference
S. cerevisiae	-	200	Maximum	-	[14]
S. cerevisiae	-	>200	Decreased	Increased	[14]
Wine Yeast	200	267	-	-	[12]
S. cerevisiae JP14	250 (25 °Brix)	300-1000 (as DAP)	Increased with concentration	-	[15]
Engineered S. cerevisiae	-	-	0.44-0.45	0.012-0.039 (reduced)	[16][17]

Experimental Protocols

The following protocols provide a framework for investigating the effects of varying ADP concentrations on yeast fermentation.

Protocol 1: Preparation of Yeast Culture Media with Varying ADP Concentrations

Objective: To prepare a defined synthetic medium with a range of ADP concentrations to assess its impact on yeast growth and metabolism.

Materials:

• Yeast Nitrogen Base (YNB) without amino acids and ammonium sulfate (B86663)

• Glucose (or other carbon source)

• Ammonium dihydrogen phosphate (ADP)

• Amino acid dropout mix (if required for the yeast strain)

• Distilled water

• Sterile flasks or bioreactors

• Autoclave

• Sterile filters (0.22 µm)

Procedure:

• Basal Medium Preparation:

  • For 1 liter of medium, dissolve 1.7 g of YNB without amino acids and ammonium sulfate in 900 mL of distilled water.

  • Add the desired carbon source (e.g., 20 g of glucose for a 2% solution).

  • If required, add the appropriate amino acid dropout mix according to the manufacturer's instructions.

  • Autoclave the basal medium at 121°C for 15 minutes. Allow it to cool to room temperature.

• ADP Stock Solution Preparation:

  • Prepare a sterile 1 M stock solution of ADP by dissolving 115.03 g of ADP in 1 liter of distilled water and sterilizing it through a 0.22 µm filter.

• Final Medium Preparation:

  • To create media with varying ADP concentrations, add the appropriate volume of the sterile ADP stock solution to the autoclaved basal medium. For example:

    • For a final concentration of 1 g/L ADP, add 8.7 mL of the 1 M stock solution to 1 liter of basal medium.

    • For a final concentration of 5 g/L ADP, add 43.5 mL of the 1 M stock solution to 1 liter of basal medium.

  • Bring the final volume to 1 liter with sterile distilled water.

  • Mix thoroughly under sterile conditions.

Protocol 2: Yeast Fermentation and Monitoring

Objective: To cultivate yeast in media with varying ADP concentrations and monitor growth and fermentation progress.

Materials:

• Prepared yeast culture media with varying ADP concentrations

• Active yeast culture (Saccharomyces cerevisiae or other strain of interest)

• Incubator shaker or bioreactor with temperature and agitation control

• Spectrophotometer

• Hemocytometer or automated cell counter

• Sterile syringes and needles for sampling

Procedure:

• Inoculum Preparation:

  • Prepare a starter culture by inoculating a single yeast colony into a small volume (5-10 mL) of a suitable rich medium (e.g., YPD) and incubating overnight at the optimal temperature for the strain (typically 30°C) with shaking.

  • The following day, dilute the starter culture into a larger volume of fresh medium and grow to mid-log phase (OD₆₀₀ of 0.4-0.6).

• Inoculation:

  • Inoculate the experimental flasks containing media with varying ADP concentrations with the mid-log phase starter culture to a starting OD₆₀₀ of approximately 0.1.

• Fermentation:

  • Incubate the cultures at the desired temperature (e.g., 30°C) with constant agitation (e.g., 200 rpm).

  • If using a bioreactor, maintain desired parameters for pH, temperature, and aeration.

• Monitoring:

  • Aseptically collect samples at regular time intervals (e.g., every 2-4 hours during exponential growth and less frequently thereafter).

  • For each sample, measure:

    • Optical Density (OD): Measure the absorbance at 600 nm using a spectrophotometer to estimate cell density.

    • Cell Count and Viability: Use a hemocytometer and methylene (B1212753) blue staining or an automated cell counter to determine the viable cell concentration.

    • Substrate and Metabolite Concentrations: Centrifuge the sample to pellet the cells. Store the supernatant at -20°C for later analysis of glucose, ethanol, glycerol, and other metabolites.

Figure 2: General experimental workflow for studying ADP effects.

Protocol 3: Analysis of Fermentation Metabolites

Objective: To quantify the concentration of key metabolites in the fermentation broth.

Materials:

• Supernatant samples from Protocol 2

• High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., for organic acids and alcohols) and detector (e.g., Refractive Index Detector)

• Gas Chromatography-Mass Spectrometry (GC-MS) system for analysis of volatile compounds (aroma profiles)

• Standards for glucose, ethanol, glycerol, and other metabolites of interest

Procedure:

• Sample Preparation:

  • Thaw the frozen supernatant samples.

  • Centrifuge the samples again at high speed (e.g., 10,000 x g for 5 minutes) to remove any remaining particulate matter.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• HPLC Analysis:

  • Prepare a standard curve for each metabolite to be quantified.

  • Run the samples on the HPLC system according to an established method for the separation and detection of sugars, organic acids, and alcohols.[18]

  • Integrate the peak areas and calculate the concentration of each metabolite based on the standard curve.

• GC-MS Analysis (for aroma compounds):

  • For the analysis of volatile aroma compounds, a sample preparation step such as solid-phase microextraction (SPME) may be required.

  • Analyze the samples using a GC-MS system with a suitable column and temperature program to separate and identify volatile compounds.[19]

  • Quantify the compounds of interest using internal or external standards.

Conclusion

Ammonium dihydrogen phosphate is a vital nutrient for yeast, influencing a wide range of cellular processes from growth and proliferation to the production of key metabolites. By understanding the underlying signaling pathways and the quantitative effects of ADP concentration, researchers can optimize their yeast culture systems for specific applications. The protocols provided here offer a framework for systematically investigating the impact of this important nutrient and tailoring fermentation conditions to achieve desired outcomes in research, development, and industrial production.

References

• 1. Yeast nutrients and 'stuck fermentations' | OSU Extension Service [extension.oregonstate.edu]
• 2. en.angelyeast.com [en.angelyeast.com]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Vinod PK, et al. (2008) | SGD [yeastgenome.org]
• 6. Interaction of TOR and PKA Signaling in S. cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. TOR and PKA signaling pathways converge on the protein kinase Rim15 to control entry into G0 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. researchgate.net [researchgate.net]
• 10. journals.asm.org [journals.asm.org]
• 11. Regulation of Amino Acid, Nucleotide, and Phosphate Metabolism in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Growth and fermentation patterns of Saccharomyces cerevisiae under different ammonium concentrations and its implications in winemaking industry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Evaluation of different nitrogen sources on growth and fermentation performance for enhancing ethanol production by wine yeasts - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. cabidigitallibrary.org [cabidigitallibrary.org]
• 16. Quantitative evaluation of yeast's requirement for glycerol formation in very high ethanol performance fed-batch process - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Quantitative evaluation of yeast's requirement for glycerol formation in very high ethanol performance fed-batch process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. academic.oup.com [academic.oup.com]
• 19. Multi-Omics Elucidation of Flavor Characteristics in Compound Fermented Beverages Based on Flavoromics and Metabolomics | MDPI [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Ammonium Dihydrogen Phosphate (ADP) Crystallization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in controlling the crystal morphology of ammonium (B1175870) dihydrogen phosphate (B84403) (ADP).

Troubleshooting Guide

This guide addresses common issues encountered during ADP crystallization experiments.

Question: Why are my ADP crystals long and needle-shaped instead of prismatic?

Answer: The formation of needle-like or acicular crystals is often a result of high supersaturation or low pH. At lower pH values, the growth rate along the c-axis is favored, leading to elongated crystals.[1][2]

• Immediate Action: Increase the pH of the growth solution. Adding a small amount of a basic solution, such as a dilute ammonia (B1221849) solution (e.g., 10% NH₃), can help in achieving a more desirable prismatic habit.[1]

• Preventative Measure: Before starting the crystallization process, adjust the initial pH of the ADP solution to a less acidic value (e.g., around 5).[3] Monitor and maintain the pH throughout the experiment.

Question: My ADP crystals are tapered. How can I grow uniform, non-tapered crystals?

Answer: Crystal tapering in ADP is frequently caused by the presence of metallic impurities, such as trivalent cations like iron (Fe³⁺), aluminum (Al³⁺), and chromium (Cr³⁺).[3] Low supersaturation levels can also contribute to this issue.[3]

• Immediate Action: Purify the ADP raw material through recrystallization to remove metallic impurities.[1]

• Preventative Measure: Use high-purity starting materials and deionized water. If impurities are suspected from the reaction vessel, consider using a different type of container. Maintaining a slightly higher but stable supersaturation can also help prevent tapering.[3]

Question: The growth of my ADP crystals has stalled or is extremely slow. What could be the cause?

Answer: Stunted crystal growth can be due to several factors, including insufficient supersaturation, the presence of growth-inhibiting impurities, or temperature fluctuations. Certain impurities can adsorb onto the crystal faces and block growth sites.[4]

• Immediate Action: Increase the supersaturation by slowly evaporating the solvent or by gradually lowering the temperature of the solution.

• Preventative Measure: Ensure the starting solution is adequately supersaturated. Purify the ADP to remove potential inhibitors. Maintain a stable temperature environment for the crystallization setup to avoid fluctuations in solubility and supersaturation.

Question: There is significant secondary nucleation, resulting in a large number of small crystals instead of a few large ones. How can I control this?

Answer: Excessive secondary nucleation is often a sign of a very high level of supersaturation or mechanical disturbance.

• Immediate Action: Reduce the rate of solvent evaporation (e.g., by partially covering the container) or decrease the cooling rate.

• Preventative Measure: Carefully control the supersaturation level to be within the metastable zone. Avoid agitating or moving the crystallization setup once the process has begun. Introduce a single, high-quality seed crystal to promote controlled growth on a preferred site.[5]

Question: My growing solution has become cloudy or shows signs of biological contamination. What should I do?

Answer: ADP solutions are a good nutrient source for bacteria and other microorganisms, which can lead to contamination.[1]

• Immediate Action: Filter the solution to remove contaminants. Boiling the solution before use can also help sterilize it.[1]

• Preventative Measure: Prepare solutions with freshly boiled, deionized water. Consider adding a few drops of an antimicrobial agent like iodine tincture, though this may not be a permanent solution.[1] Work in a clean environment to minimize exposure to airborne contaminants.

Frequently Asked Questions (FAQs)

What is the typical crystal system and habit of pure ADP?

Pure ammonium dihydrogen phosphate (ADP) crystallizes in the tetragonal system.[1][6] Its typical habit consists of elongated prisms (obelisks) with pyramidal tips.[1]

How does pH affect the morphology of ADP crystals?

The pH of the growth solution significantly influences the morphology of ADP crystals.

• Low pH (acidic): Promotes the growth of long, needle-like crystals with small tips.[1][2]

• Higher pH (less acidic): Favors the growth of wider, more prismatic crystals with flatter sides.[1] Adjusting the pH can shift the crystal growth mechanism from dislocation-controlled to 2D nucleation, even at lower supersaturations.[7]

What is the role of impurities and additives in controlling ADP crystal morphology?

Impurities and additives can act as habit modifiers.

• Metallic Cations (e.g., Al³⁺, Fe³⁺, Cr³⁺): Even in small concentrations, these ions can cause tapering of the crystals.[3] The presence of Al(III) ions can alter the crystal's lattice parameters and morphology.[8]

• Organic Acids (e.g., malic acid, succinic acid, citric acid): These can be used to intentionally modify the crystal habit. For instance, organic dicarboxylic and tricarboxylic acids can be used to produce rod-shaped ADP crystals.[9][10]

What are the common methods for growing ADP crystals?

The most common methods for growing ADP crystals from aqueous solutions are:

• Slow Evaporation Method: A saturated solution is left undisturbed, and the solvent slowly evaporates, leading to a gradual increase in supersaturation and subsequent crystal growth.[1][9]

• Cooling Crystallization Method: A saturated solution at a higher temperature is slowly cooled, which decreases the solubility of ADP and induces crystallization.[10]

• Gel Method: Crystals are grown within a gel matrix, which can help in obtaining high-quality crystals by controlling nucleation and growth.[6]

Data Presentation

Table 1: Effect of pH on ADP Crystal Morphology

pH Level	Observed Crystal Morphology	Reference
Low (Acidic)	Long, needle-like crystals with small tips and curved faces.	[1]
Higher (Less Acidic)	Wider, prismatic crystals with flatter sides.	[1]
2.5 and 5.0	Promotes 2D nucleation at lower supersaturations.	[7]

Table 2: Influence of Common Impurities/Additives on ADP Crystal Habit

Impurity/Additive	Concentration	Effect on Crystal Morphology	Reference(s)
Al³⁺, Fe³⁺, Cr³⁺	Low concentrations (~50 ppm)	Causes tapering habit.	[3]
Al(III) ions	Increasing concentration	Changes morphology and size.	[8]
DL-Malic Acid, Succinic Acid, Ascorbic Acid	Varies	Can enhance stability and modify optical properties.	[9]
Organic Carboxylic Acids	Varies	Can produce rod-shaped crystals.	[10]

Experimental Protocols

Protocol 1: ADP Crystal Growth by Slow Evaporation

• Preparation of Saturated Solution:

  • Heat 100 mL of deionized water to approximately 50-60°C.

  • Gradually add ADP powder while stirring until no more solute dissolves. This indicates a saturated solution at that temperature.

  • Allow the solution to cool to room temperature. Some ADP will precipitate out.

• Solution Filtration:

  • Filter the room-temperature saturated solution to remove any undissolved ADP and other solid impurities.

• Crystallization:

  • Pour the filtered solution into a clean crystallization dish or beaker.

  • Cover the container with a piece of filter paper or a lid with small holes to allow for slow evaporation and prevent dust contamination.

  • Place the setup in a location with a stable temperature and minimal vibrations.

• Crystal Harvesting:

  • Crystals will start to form over a period of several days to weeks.

  • Once the crystals have reached the desired size, carefully remove them from the solution using tweezers.

  • Gently dry the crystals with a lint-free cloth.

Protocol 2: ADP Crystal Growth by Cooling Crystallization

• Preparation of Saturated Solution:

  • Prepare a saturated solution of ADP in deionized water at an elevated temperature (e.g., 60°C) as described in Protocol 1. Ensure all ADP is dissolved.

• Controlled Cooling:

  • Place the hot, saturated solution in a programmable water bath or a well-insulated container to ensure a slow and controlled cooling rate (e.g., 5-10°C per hour).

• Seed Crystal Introduction (Optional):

  • For controlled growth of a single large crystal, a small, high-quality seed crystal can be suspended in the solution as it begins to cool.

• Crystal Harvesting:

  • Once the solution has cooled to the final temperature (e.g., room temperature or lower), crystals will have formed.

  • Carefully decant the remaining solution and harvest the crystals.

  • Dry the crystals as described previously.

Visualizations

Caption: Workflow for ADP crystallization via slow evaporation or cooling methods.

Caption: Key parameters influencing ADP crystal morphology.

References

• 1. Ammonium Dihydrogen Phosphate [dmishin.github.io]
• 2. Ammonium dihydrophosphate - Crystal growing [en.crystalls.info]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. thoughtco.com [thoughtco.com]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. ias.ac.in [ias.ac.in]
• 10. CN103601165B - Additive is utilized to change the method for crystal morphology of ammonium dihydrogen phosphate - Google Patents [patents.google.com]

Technical Support Center: Preventing Bacterial Contamination in Ammonium Dihydrogen Phosphate Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing and troubleshooting bacterial contamination in ammonium (B1175870) dihydrogen phosphate (B84403) (ADP) solutions. Adherence to these protocols is critical for ensuring the integrity and validity of experimental results.

Frequently Asked Questions (FAQs)

Q1: Why are ammonium dihydrogen phosphate (ADP) solutions prone to bacterial contamination?

A1: While ADP solutions do not provide a rich source of nutrients for rapid bacterial growth, they can still support the survival and proliferation of certain microorganisms, particularly if introduced through contaminated water, reagents, or equipment.[1][2] Phosphate is a nutrient for many bacteria, and the aqueous nature of the solution provides a suitable environment for microbial life.[3]

Q2: What are the common signs of bacterial contamination in an ADP solution?

A2: Visual indicators of contamination include turbidity (cloudiness), the formation of sediments or biofilms, and unexpected changes in pH.[4] Daily microscopic observation can also help in the early detection of bacterial cells or fungal structures.

Q3: What is the recommended method for sterilizing ADP solutions?

A3: The two primary methods for sterilizing ADP solutions are membrane filtration and autoclaving. The choice between these methods depends on the specific requirements of your experiment and the heat sensitivity of any other components in the solution.

Q4: Can I add antimicrobial preservatives to my ADP solution?

A4: The addition of preservatives should be approached with caution as they can interfere with downstream applications. The compatibility and efficacy of preservatives are dependent on the formulation's pH and the specific microorganisms being targeted.[5][6][7] It is crucial to validate that any added preservative does not impact your experimental results.

Q5: How should I store sterile ADP solutions to prevent contamination?

A5: Sterile ADP solutions should be stored in tightly sealed, sterile containers at a controlled temperature, typically refrigerated (2-8°C), to slow down any potential microbial growth.[8] The storage conditions should be validated to ensure the solution remains sterile and stable for its intended shelf life.

Troubleshooting Guides

Issue 1: My ADP solution appears cloudy or turbid.

Possible Cause	Troubleshooting Steps
Bacterial Contamination	1. Visually inspect the solution for any signs of microbial growth. 2. Perform a sterility test by plating a sample of the solution on a general-purpose nutrient agar (B569324) and incubating under appropriate conditions.[9][10][11][12][13] 3. If contamination is confirmed, discard the solution and prepare a fresh, sterile batch.
Precipitation of Salts	1. Confirm that all components were fully dissolved during preparation. 2. Check the pH of the solution; significant deviations from the expected pH can sometimes cause precipitation.[14] 3. If autoclaving was used for sterilization, precipitation can sometimes occur due to the high temperatures.[15] Consider using filter sterilization as an alternative.
Contaminated Glassware or Water	1. Ensure all glassware is thoroughly cleaned and depyrogenated before use. 2. Use high-purity, sterile water (e.g., water for injection or equivalent) for solution preparation.

Issue 2: The pH of my sterile ADP solution has changed unexpectedly.

Possible Cause	Troubleshooting Steps
Bacterial Metabolism	1. Microbial growth can alter the pH of the solution through the production of acidic or basic byproducts.[15][16][17][18][19] 2. Perform a sterility test to check for contamination.
Absorption of Atmospheric CO2	1. Ensure the solution is stored in a tightly sealed container to minimize interaction with the atmosphere.
Leaching from Container	1. Use high-quality, inert storage containers (e.g., borosilicate glass or appropriate sterile plastic) to prevent leaching of substances that could alter the pH.

Data Presentation

Table 1: Comparison of Common Sterilization Methods for Aqueous Solutions

Method	Mechanism	Typical Parameters	Advantages	Disadvantages
Autoclaving (Steam Sterilization)	Uses high-pressure steam to kill microorganisms.	121°C for 15-30 minutes.[16]	Effective, reliable, and penetrates materials.	Can cause precipitation of salts in some phosphate buffers.[15] Not suitable for heat-labile components.
Membrane Filtration	Physically removes microorganisms by passing the solution through a filter with a small pore size.	0.22 µm or 0.2 µm pore size filter.[6][20]	Suitable for heat-sensitive solutions. Removes particulate matter.	Does not remove viruses or endotoxins effectively. Can be slower for large volumes. Risk of filter rupture.
Dry Heat Sterilization	Uses high temperatures without steam.	160-170°C for 1-2 hours.[21]	Effective for heat-stable, non-aqueous materials.	High temperatures can degrade ADP. Not suitable for aqueous solutions.[21]

Experimental Protocols

Protocol 1: Preparation of Sterile Ammonium Dihydrogen Phosphate (ADP) Solution via Membrane Filtration

Materials:

• Ammonium dihydrogen phosphate (analytical grade)

• High-purity, sterile water (e.g., water for injection)

• Sterile glassware (beakers, graduated cylinders)

• Sterile magnetic stir bar and stir plate

• Calibrated pH meter

• Sterile 0.22 µm membrane filtration unit

• Sterile receiving container

Procedure:

• Preparation of the Solution:

  • In a laminar flow hood or biological safety cabinet, weigh the required amount of ADP powder using a sterile spatula and weigh boat.

  • Transfer the ADP to a sterile beaker containing the appropriate volume of sterile water.

  • Add a sterile magnetic stir bar and place the beaker on a stir plate. Stir until the ADP is completely dissolved.

  • If pH adjustment is necessary, use a sterile acid or base and a calibrated pH meter.

• Sterile Filtration:

  • Aseptically assemble the sterile 0.22 µm membrane filtration unit according to the manufacturer's instructions.

  • Connect the filtration unit to a vacuum source (if applicable) or use a sterile syringe to push the solution through the filter.

  • Filter the entire volume of the ADP solution into the sterile receiving container.

• Storage:

  • Tightly seal the sterile container.

  • Label the container with the solution name, concentration, date of preparation, and your initials.

  • Store the sterile solution at 2-8°C.

Protocol 2: Sterility Testing of ADP Solution

Materials:

• Prepared sterile ADP solution

• Tryptic Soy Agar (TSA) plates or other suitable general-purpose growth medium

• Sterile pipettes

• Incubator

Procedure:

• Inoculation:

  • Within a laminar flow hood, aseptically pipette a small aliquot (e.g., 100 µL) of the sterile ADP solution onto the surface of a TSA plate.

  • Spread the aliquot evenly across the surface of the agar using a sterile spreader.

• Incubation:

  • Seal the plate and incubate at 30-35°C for bacteria and 20-25°C for fungi for a period of 14 days.[10][13]

• Observation:

  • Periodically examine the plates for any microbial growth (colonies). The absence of growth at the end of the incubation period indicates that the solution is sterile. Any growth suggests contamination.[11]

Mandatory Visualizations

Caption: Workflow for preparing a sterile ADP solution via membrane filtration.

Caption: Troubleshooting decision tree for identifying contamination sources.

References

• 1. Microbial contamination of nonsterile pharmaceuticals in public hospital settings - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mid.journals.ekb.eg [mid.journals.ekb.eg]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]
• 5. Antimicrobial Preservatives for Protein and Peptide Formulations: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 8. pentachemicals.eu [pentachemicals.eu]
• 9. picscheme.org [picscheme.org]
• 10. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 11. 无菌测试 [sigmaaldrich.com]
• 12. criver.com [criver.com]
• 13. SOP for Sterility Testing | Pharmaguideline [pharmaguideline.com]
• 14. Ammonium dihydrogen phosphate | H3N.H3O4P | CID 24402 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. The Effects of pH on Microbial Growth | Microbiology [courses.lumenlearning.com]
• 16. crcooper01.people.ysu.edu [crcooper01.people.ysu.edu]
• 17. 7.3 The Effects of pH on Microbial Growth – Allied Health Microbiology [open.oregonstate.education]
• 18. quora.com [quora.com]
• 19. foodmicrobe-basic.com [foodmicrobe-basic.com]
• 20. carlroth.com:443 [carlroth.com:443]
• 21. researchgate.net [researchgate.net]

Technical Support Center: Ammonium Dihydrogen Phosphate Crystallization

This technical support guide provides researchers, scientists, and drug development professionals with detailed troubleshooting information and frequently asked questions regarding the effect of pH on the crystal shape of ammonium (B1175870) dihydrogen phosphate (B84403) (ADP).

Troubleshooting Guide

Q1: My ADP crystals are forming as long, thin needles instead of the desired prismatic shape. What's causing this and how can I fix it?

A: The formation of needle-like (acicular) crystals is a strong indication that the pH of your crystallization solution is too low (acidic). At lower pH values, the growth rate along the c-axis is significantly favored, leading to elongated crystals.

Solution:

• Increase Solution pH: Gradually add a dilute aqueous solution of ammonia (B1221849) (e.g., 10% NH₃ solution) to your slightly supersaturated ADP solution.

• Monitor pH: Use a calibrated pH meter to monitor the pH as you add the ammonia solution. Aim for a pH in the range of 4.0 to 5.0 for more equant or prismatic crystals. A solution of pure ADP in water will naturally have a pH around 4.2.

• Slow Addition: Add the ammonia solution dropwise while gently stirring to avoid localized high pH zones, which could cause unwanted precipitation.

Q2: I've adjusted the pH, but now my solution has become cloudy and I'm getting a lot of small, poorly formed crystals.

A: This issue, often referred to as "crashing out," is typically caused by a rapid increase in supersaturation. This can happen if the pH adjustment was made too quickly or with a concentrated base, or if the temperature of the solution was not properly controlled.

Solution:

• Gentle pH Adjustment: Always use a dilute basic solution and add it slowly with constant, gentle agitation.

• Temperature Control: Ensure your solution is at a stable temperature. If you are performing a cooling crystallization, make sure the cooling rate is slow and controlled. For evaporation crystallization, avoid placing the setup in a location with fluctuating temperatures or drafts.

• Re-dissolve and Re-grow: If significant unwanted precipitation has occurred, you may need to gently heat the solution until the precipitate dissolves, then allow it to cool slowly to the desired saturation point before attempting to grow the crystals again.

Q3: My ADP crystals have a tapered or "pyramidal" habit, even at a seemingly optimal pH. What could be the issue?

A: Crystal tapering in ADP, even at a normal pH of around 3.8 to 5.0, can be caused by the presence of certain metallic impurities in your solution. Trivalent cations like iron (Fe³⁺), aluminum (Al³⁺), and chromium (Cr³⁺) are known to cause this habit modification.

Solution:

• Purify ADP Source: If you suspect impurities in your ADP starting material (e.g., if it is fertilizer-grade), recrystallization is necessary to purify it.

• Use High-Purity Water: Ensure you are using deionized or distilled water with high resistivity to prepare your solutions.

• Chelating Agents: In some industrial processes, chelating agents are added to sequester metallic ions and prevent their incorporation into the crystal lattice.

Q4: The growth of my ADP crystals seems to have stalled or is extremely slow, despite adjusting the pH.

A: Stagnant crystal growth can be due to several factors, including insufficient supersaturation or the presence of growth-inhibiting impurities. While pH primarily affects the crystal shape, it can also influence the growth rate of specific crystal faces.

Solution:

• Verify Supersaturation: Check that your solution is appropriately supersaturated for crystal growth. You may need to slightly increase the concentration of ADP or slowly evaporate more solvent.

• Check for Impurities: As mentioned, some impurities can inhibit growth on certain crystal faces. If you suspect contamination, purifying your materials is the best course of action.

• Optimize pH for Growth Rate: Research indicates that moving away from the natural pH of an ADP solution (around 4.2) to slightly more acidic (e.g., 2.5) or basic (e.g., 5.0) conditions can sometimes increase the growth rate of the (100) face. However, this will also affect the crystal shape.

Frequently Asked Questions (FAQs)

Q1: What is the typical crystal system and shape of pure ammonium dihydrogen phosphate (ADP)?

A: Pure ADP crystallizes in the tetragonal system. Its typical habit is an elongated prism or obelisk, often with pyramidal tips.

Q2: How does pH fundamentally alter the crystal shape of ADP?

A: The pH of the crystallization solution influences the relative growth rates of different crystallographic faces. In acidic conditions, the growth along the primary axis is accelerated, resulting in needle-like crystals. As the pH increases, the growth rates of the prismatic faces become more comparable to the primary axis, leading to wider, more columnar crystals.

Q3: What pH range is generally recommended for growing well-formed, prismatic ADP crystals?

A: For obtaining well-proportioned, prismatic ADP crystals, a pH range of approximately 4.0 to 5.0 is often cited as being effective. The natural pH of a pure ADP solution is typically around 4.2.

Q4: Can impurities other than metals affect the crystal shape of ADP?

A: Yes, various organic and inorganic substances can act as habit modifiers. The effect of these impurities can also be dependent on the pH of the solution, as the charge and conformation of the impurity molecules can change with pH, affecting how they interact with the growing crystal surfaces.

Q5: My ADP solution is prone to bacterial growth. How does this affect crystallization and how can I prevent it?

A: ADP is a nutrient for microorganisms, and bacterial or fungal growth can introduce impurities that interfere with crystal formation. To prevent this, it is recommended to boil and filter the solution before setting it up for crystallization. Some sources also suggest adding a few drops of iodine tincture as a temporary inhibitor.

Data Presentation

Table 1: Effect of pH on ADP Crystal Morphology (Qualitative & Quantitative Trends)

pH of Solution	Predominant Crystal Habit	General Aspect Ratio (Length:Width)	Notes
< 3.5	Acicular (Needle-like)	High (>10:1)	Growth along the c-axis is dominant. Crystals can be thin and fragile.
3.8 - 4.5	Prismatic (Elongated)	Medium (approx. 5:1 to 10:1)	This is the typical shape for ADP grown from a pure solution at its natural pH.
4.5 - 5.5	Prismatic to Columnar (Wider)	Low (<5:1)	Crystals are shorter and wider, with more developed prismatic faces.
> 5.5	Stubby Prismatic / Plate-like	Very Low	At higher pH values, growth along the c-axis is significantly reduced relative to other axes.

Note: The aspect ratios are generalized trends based on qualitative descriptions found in the literature. Exact values can vary with specific experimental conditions such as supersaturation and temperature.

Experimental Protocols

Protocol 1: Preparation of ADP Solution and pH Adjustment

• Material Preparation:

  • Use high-purity ammonium dihydrogen phosphate (recrystallized if necessary).

  • Use distilled or deionized water.

  • Prepare a dilute (e.g., 5-10%) aqueous ammonia solution for pH adjustment.

• Solution Preparation:

  • Gently heat a measured volume of water (e.g., 200 mL) to approximately 50-60°C.

  • Slowly dissolve ADP powder into the warm water with constant stirring until the solution is saturated. You can confirm saturation by observing a small amount of undissolved solid at the bottom.

  • Allow the solution to cool to the desired working temperature.

• pH Measurement and Adjustment:

  • Calibrate a pH meter according to the manufacturer's instructions.

  • Measure the initial pH of the saturated ADP solution. It should be in the range of 4.0-4.5.

  • To increase the pH, add the dilute ammonia solution drop by drop while continuously monitoring the pH and gently stirring.

  • To decrease the pH, a dilute solution of phosphoric acid can be used, though this is less common for habit modification.

  • Allow the pH reading to stabilize for at least a minute after each addition before adding more.

• Final Steps:

  • Once the target pH is reached, filter the solution through a fine filter paper to remove any undissolved particles or impurities.

  • The solution is now ready for use in a crystallization experiment (e.g., slow cooling or slow evaporation).

Mandatory Visualization

Caption: Experimental workflow for investigating the effect of pH on ADP crystal shape.

Caption: Logical relationship between pH, impurities, and ADP crystal habit.

Technical Support Center: Ammonium Dihydrogen Phosphate (ADP) Crystal Growth

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing the growth of ammonium (B1175870) dihydrogen phosphate (B84403) (NH₄H₂PO₄) crystals.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for growing high-quality ADP crystals?

The optimal temperature for ADP crystal growth is a balance between achieving a reasonable growth rate and maintaining high crystal quality. While crystals can be grown at a range of temperatures, a common and effective method is the slow evaporation technique at a constant temperature. One documented study specifies growing good quality, transparent single crystals from a saturated solution at 32°C in a constant temperature bath.[1] Slower growth rates, often achieved at stable, slightly elevated room temperatures, generally lead to higher quality crystals with fewer defects.[1] Rapid cooling or evaporation can lead to the formation of multiple small crystals or crystals with inclusions.[2]

Q2: How does temperature affect the solubility of ADP?

The solubility of ammonium dihydrogen phosphate in water is highly dependent on temperature. As the temperature increases, the amount of ADP that can be dissolved in water increases significantly.[3] This property is fundamental to growing crystals by the cooling method.

Q3: What are the common methods for growing ADP crystals?

The most common methods for growing ADP crystals from an aqueous solution are:

• Slow Evaporation: A saturated solution is left undisturbed in a controlled environment, allowing the solvent (water) to evaporate slowly. This gradually increases the saturation level, leading to crystal growth. This method is often performed at a constant temperature.[1][4]

• Temperature Lowering: A saturated solution is prepared at an elevated temperature and then cooled slowly. As the temperature decreases, the solubility of ADP drops, causing the solution to become supersaturated and inducing crystallization.[5] Slower cooling rates generally result in larger and more perfect crystals.[2][5]

• Gel Growth: Crystals are grown in a silica (B1680970) gel medium.[6] This method can produce high-quality crystals by controlling the rate of diffusion of the reactants.

Q4: My ADP solution is contaminated with bacteria. What should I do?

Ammonium dihydrogen phosphate is a nutrient source for microorganisms, making bacterial or fungal contamination a common issue. To mitigate this, it is recommended to boil and filter the solution before starting the crystal growth process. Adding a few drops of iodine tincture to the solution can also help reduce infestation.[3]

Q5: How does pH affect the morphology of ADP crystals?

The pH of the growing solution can influence the shape (morphology) of the ADP crystals. Acidic solutions (lower pH) tend to produce long, needle-like crystals. Increasing the pH, for example by adding a small amount of ammonia (B1221849) solution, can result in wider, more prismatic crystals with flatter faces.[3]

Data Presentation

Table 1: Solubility of Ammonium Dihydrogen Phosphate in Water at Various Temperatures

Temperature (°C)	Solubility (g / 100 g of water)
0	22.6
10	28.0
20	35.3
25	39.5
30	43.9
40	57.0
60	82.5
80	118.3
100	173.2

Experimental Protocols

Protocol 1: Single Crystal Growth of ADP by Slow Evaporation

This protocol describes the growth of a single ADP crystal using the slow evaporation method at a controlled temperature.

• Solution Preparation:

  • Prepare a saturated solution of ADP in deionized water at a slightly elevated temperature (e.g., 35-40°C) to ensure complete dissolution. Refer to the solubility table to calculate the required amount of ADP.

  • Continuously stir the solution until all the ADP powder has dissolved.

  • Filter the hot, saturated solution through a Whatman filter paper into a clean crystallizing dish to remove any impurities.

• Seed Crystal Generation:

  • Allow the filtered solution to cool to the desired growth temperature (e.g., 32°C).[1]

  • Cover the dish with a perforated lid (e.g., parafilm with small holes) to allow for slow evaporation and to prevent dust contamination.

  • Place the dish in a location with a stable temperature and minimal vibrations.

  • Small seed crystals should form at the bottom of the dish within a few days.

• Single Crystal Growth:

  • Select a well-formed, transparent seed crystal from the dish.

  • Prepare a fresh saturated ADP solution at the growth temperature and filter it into a clean growing vessel.

  • Carefully suspend the selected seed crystal in the solution using a thin nylon thread.

  • Seal the vessel as before to control the evaporation rate.

  • Monitor the crystal growth over several days to weeks. If smaller crystals start to form on the main crystal or in the vessel, remove them carefully and filter the solution again if necessary.

• Crystal Harvesting:

  • Once the crystal has reached the desired size, carefully remove it from the solution.

  • Gently dry the crystal with a lint-free cloth.

  • Store the crystal in a dry, stable environment.

Troubleshooting Guides

Issue 1: Formation of Multiple Small Crystals Instead of a Single Large One

Issue 2: Grown Crystals Appear Cloudy or Opaque

Experimental Workflow Visualization

References

• 1. primescholars.com [primescholars.com]
• 2. How to Grow Ammonium Phosphate Crystals [thoughtco.com]
• 3. Ammonium Dihydrogen Phosphate [dmishin.github.io]
• 4. ijera.com [ijera.com]
• 5. m.youtube.com [m.youtube.com]
• 6. scispace.com [scispace.com]

Technical Support Center: Growing Large Single Crystals of Ammonium Dihydrogen Phosphate (ADP)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the successful growth of large, high-quality single crystals of ammonium (B1175870) dihydrogen phosphate (B84403) (NH₄H₂PO₄), commonly known as ADP.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for growing large single crystals of ADP?

A1: The most common and effective methods for growing large single ADP crystals from an aqueous solution are the slow evaporation method and the temperature-lowering method. The slow evaporation technique is straightforward and involves allowing the solvent (typically water) to evaporate slowly from a saturated solution at a constant temperature, leading to a gradual increase in supersaturation and subsequent crystal growth.[1][2] The temperature-lowering method involves slowly cooling a saturated solution to decrease the solubility of ADP, thus inducing crystallization.

Q2: What is a "seed crystal" and why is it important?

A2: A seed crystal is a small, high-quality single crystal that is introduced into a supersaturated solution to initiate and guide the growth of a larger crystal.[3] Using a seed crystal is crucial for obtaining a single large crystal rather than a cluster of smaller ones, as it provides a template for the ordered deposition of solute molecules.

Q3: What is the ideal solvent for growing ADP crystals?

A3: The most common and effective solvent for growing ADP crystals is high-purity deionized or distilled water.[4][5] ADP is highly soluble in water, and its solubility is temperature-dependent, which is a key factor in most crystallization techniques.[6]

Q4: How does temperature affect the growth of ADP crystals?

A4: Temperature is a critical parameter in ADP crystal growth. The solubility of ADP in water increases significantly with temperature.[6] Therefore, precise temperature control is essential for maintaining the desired level of supersaturation. Temperature fluctuations can lead to uncontrolled nucleation, the formation of defects, and even the dissolution of the growing crystal.[7]

Q5: What are the common impurities in ADP and how can they be removed?

A5: Commercially available ADP may contain various ionic impurities. These can be removed by recrystallization. This process involves dissolving the ADP in a minimal amount of hot deionized water, filtering the hot solution to remove insoluble particles, and then allowing the solution to cool to form purified ADP crystals. These purified crystals can then be used to prepare the growth solution.

Experimental Protocol: Slow Evaporation Method

This protocol details the steps for growing a large single crystal of ADP using the slow evaporation technique.

Preparation of a Saturated Solution

• Determine Solubility: Based on the desired growth temperature, use the solubility data to calculate the amount of ADP needed to create a saturated solution. For example, at 30°C, the solubility of ADP is approximately 43.9 g per 100 g of water.[6]

• Dissolution: Weigh the calculated amount of high-purity ADP and dissolve it in the corresponding amount of deionized water in a clean beaker.

• Heating and Stirring: Gently heat the solution on a hot plate while stirring continuously with a magnetic stirrer until all the ADP has dissolved. Avoid boiling the solution.

• Filtration: Filter the hot, saturated solution through a pre-warmed filter paper (e.g., Whatman filter paper) into a clean, pre-warmed crystallization vessel to remove any dust or undissolved impurities.[1][2]

• Supersaturation: Allow the solution to cool to the desired growth temperature. To achieve a slightly supersaturated state, you can either allow a small amount of water to evaporate or prepare the initial saturated solution at a slightly higher temperature and then cool it down.

Seed Crystal Preparation and Introduction

• Seed Crystal Selection: A small, clear, and well-formed ADP crystal should be used as a seed. You can obtain a seed crystal by allowing a small amount of the prepared solution to evaporate rapidly in a petri dish.

• Mounting the Seed: Securely tie the selected seed crystal to a fine thread (e.g., nylon) and suspend it from a support that can be placed over the crystallization vessel.

• Introducing the Seed: Carefully lower the seed crystal into the center of the supersaturated solution, ensuring it is fully submerged and not touching the sides or bottom of the container.

Crystal Growth

• Environment Control: Cover the crystallization vessel with a perforated lid (e.g., parafilm with a few small holes) to allow for slow and controlled evaporation.[8] Place the entire setup in a location with a stable temperature and minimal vibrations.

• Monitoring: Observe the crystal growth over several days to weeks. The growth rate can be controlled by adjusting the number and size of the perforations in the cover, which regulates the evaporation rate.

• Harvesting: Once the crystal has reached the desired size, carefully remove it from the solution and gently dry it with a lint-free cloth.

Quantitative Data

Table 1: Solubility of Ammonium Dihydrogen Phosphate (ADP) in Water at Various Temperatures

Temperature (°C)	Solubility (g / 100 g of Water)
0	22.6
10	28.0
20	35.3
25	39.5
30	43.9
40	57.0
60	82.5
80	118.3
100	173.2

Data sourced from the Chemical Database.[6]

Troubleshooting Guide

Problem 1: Spontaneous formation of many small crystals instead of growth on the seed crystal.

• Question: Why is my solution producing numerous small crystals at the bottom of the container instead of enlarging my seed crystal?

• Answer: This is likely due to an excessively high level of supersaturation.[9] When the concentration of ADP in the solution is too far above the saturation point, spontaneous nucleation occurs rapidly throughout the solution.[10]

  • Solution:

    • Slightly dilute the solution by adding a small amount of deionized water.

    • Gently warm the solution by a few degrees to dissolve the unwanted crystals, then allow it to cool back to the growth temperature slowly.

    • Ensure the initial supersaturation level is only slightly above the saturation point. A good practice is to prepare a saturated solution and then allow it to cool down by a degree or two, or to allow for very minimal initial evaporation.

Problem 2: The growing crystal appears cloudy or contains inclusions.

• Question: My ADP crystal is not clear and has milky or opaque regions. What causes this and how can I fix it?

• Answer: Cloudiness or inclusions in the crystal are often a result of excessively rapid growth, the incorporation of impurities, or temperature fluctuations.[7] Solvent inclusions, where small pockets of the growth solution become trapped within the crystal lattice, are a common cause.[11]

  • Solution:

    • Reduce the Growth Rate: Slow down the rate of solvent evaporation by reducing the size or number of holes in the container's cover. If using the temperature-lowering method, decrease the cooling rate.

    • Improve Solution Purity: Ensure that high-purity, deionized water and recrystallized ADP were used to prepare the solution. Filter the solution carefully before introducing the seed crystal.

    • Maintain Temperature Stability: Place the crystal growth setup in a temperature-controlled environment to avoid fluctuations that can lead to flawed growth.

Problem 3: The seed crystal dissolves after being placed in the solution.

• Question: I introduced my seed crystal, but it started to shrink and dissolve. What went wrong?

• Answer: The seed crystal dissolved because the growth solution was undersaturated, not supersaturated. This means the concentration of ADP in the solution was below the saturation point at that specific temperature.

  • Solution:

    • Remove the seed crystal immediately to prevent it from completely dissolving.

    • Increase the concentration of the solution by either adding more ADP and ensuring it dissolves completely (you may need to heat the solution again) or by allowing some of the solvent to evaporate until the solution becomes saturated and then slightly supersaturated.

    • Re-introduce the seed crystal once you are confident the solution is supersaturated.

Problem 4: The crystal is growing in a "hopper" or skeletal shape.

• Question: My crystal is not forming solid faces but is growing faster at the edges, leaving hollows in the faces. Why is this happening?

• Answer: Hopper growth is typically a sign of very high supersaturation, causing the edges and corners of the crystal to grow much more rapidly than the centers of the faces. This is because the corners and edges have greater access to the solute in the solution.

  • Solution:

    • Significantly reduce the level of supersaturation by either diluting the solution or by raising the temperature slightly.

    • Decrease the growth rate by slowing down the evaporation or cooling rate.

    • It may be necessary to start over with a fresh, less supersaturated solution and a new seed crystal.

Visualizations

Caption: A flowchart illustrating the key stages of growing a large single crystal of ADP using the slow evaporation method.

Caption: A decision-making diagram for troubleshooting common issues encountered during ADP single crystal growth.

References

• 1. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 2. primescholars.com [primescholars.com]
• 3. youtube.com [youtube.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. ammonium dihydrogen phosphate [chemister.ru]
• 7. benchchem.com [benchchem.com]
• 8. Slow Evaporation Method [people.chem.umass.edu]
• 9. mt.com [mt.com]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. Optica Publishing Group [opg.optica.org]

Technical Support Center: Improving the Optical Quality of ADP Crystals

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the growth of Ammonium Dihydrogen Phosphate (ADP) crystals.

Frequently Asked Questions (FAQs)

Q1: What is ADP and why is it important for optical applications?

Ammonium Dihydrogen Phosphate (NH₄H₂PO₄), or ADP, is a widely used inorganic nonlinear optical (NLO) material.[1] Its properties make it valuable for various applications, including frequency conversion of lasers, such as second, third, and fourth harmonic generation for Nd:YAG and Nd:YLF lasers.[1] ADP crystals are also utilized for electro-optical applications like Q-switches and in acousto-optic devices.[1]

Q2: What are the common methods for growing ADP crystals?

Several methods are employed for growing ADP crystals, each with its own advantages:

• Slow Evaporation Method: This is a common and relatively simple technique where a saturated solution of ADP is allowed to evaporate slowly at a constant temperature, leading to the formation of crystals.[1][2] A low evaporation rate is crucial for obtaining high-quality crystals.[1]

• Gel Growth Method: In this method, crystals are grown in a gel medium, such as sodium metasilicate (B1246114) (SMS).[3][4] This technique can reduce defects that may arise from the movement of the crystal or solution during growth.[3]

• Rapid Growth Method: This technique, often involving temperature reduction from a point-seed, allows for the faster growth of large crystals.[5][6]

Q3: What factors influence the optical quality of ADP crystals?

The optical quality of ADP crystals is highly dependent on several experimental parameters:

• Temperature Control: Maintaining a stable temperature during growth is critical. Fluctuations can lead to defects and impact crystal perfection.[1]

• Growth Rate: A slower growth rate generally results in higher quality crystals with fewer inclusions and dislocations.[1]

• Solution Purity: The presence of impurities in the growth solution can be incorporated into the crystal lattice, creating defects and negatively affecting optical properties.[5][7][8]

• Evaporation Rate: In the slow evaporation method, a controlled, slow rate of evaporation is essential for good crystal formation.[1]

• Supersaturation: The level of supersaturation of the solution affects the nucleation and growth rate. Uncontrolled supersaturation can lead to the formation of defects like hillocks.[3]

Troubleshooting Guide

Problem 1: My ADP crystals are cloudy or have low transparency.

• Possible Cause: Rapid crystal growth can lead to the inclusion of solvent or impurities, causing cloudiness. Micro-fractures can also contribute to a cloudy appearance.[9]

• Solution:

  • Reduce the Evaporation Rate: If using the slow evaporation method, cover the container with a perforated lid or move it to a location with less air circulation to slow down solvent evaporation.[1]

  • Optimize Temperature Control: Ensure the temperature of the growth environment is stable. Temperature fluctuations can cause rapid, uncontrolled growth.

  • Purify the Solution: Filter the saturated ADP solution through a high-quality filter paper (e.g., Whatman) before starting the growth process to remove any particulate impurities.[1]

  • Consider Annealing: For some crystals, a post-growth annealing process can help to reduce internal stress and improve clarity.

Problem 2: I am observing surface defects like hillocks on my crystals.

• Possible Cause: Hillocks on the crystal surface are often caused by two-dimensional nucleation at points of high supersaturation or due to the presence of impurities in the growth environment.[3]

• Solution:

  • Control Supersaturation: Carefully control the rate of cooling or evaporation to maintain a stable and optimal level of supersaturation.

  • Improve Solution Purity: Ensure the starting materials are of high purity and that the growth solution is well-filtered to remove any foreign particles that could act as nucleation sites.

  • Utilize Gel Growth: The gel growth method can sometimes suppress the formation of certain surface defects by providing a more stable growth environment.[3]

Problem 3: The grown crystals are small and poorly formed.

• Possible Cause: The nucleation rate might be too high, leading to the formation of many small crystals instead of the growth of a few large ones. This can be influenced by the level of supersaturation and the presence of impurities.

• Solution:

  • Introduce a Seed Crystal: After initial nucleation, select a single, well-formed small crystal (a seed crystal) and transfer it to a freshly prepared saturated solution. This will encourage the growth of a single large crystal.[9]

  • Adjust Supersaturation: Lower the degree of supersaturation by slightly increasing the temperature or reducing the rate of solvent evaporation.

  • Check for Impurities: Certain impurities can inhibit crystal growth or alter the crystal habit. The addition of a minuscule amount of alum has been anecdotally reported to promote the growth of smaller, spikier crystals.[9]

Problem 4: My crystals exhibit a high density of dislocations.

• Possible Cause: Dislocations can originate from the seed crystal or be introduced during the growth process due to thermal stress or impurities.

• Solution:

  • Select a High-Quality Seed: Choose a seed crystal that is free from visible defects.

  • Grow in a Defined Crystallographic Direction: Growing the crystal in specific directions, such as the <110> direction, can help impede the propagation of dislocations from the seed.[5]

  • Maintain Stable Growth Conditions: Avoid sudden changes in temperature or supersaturation that can introduce stress in the growing crystal.

Problem 5: The crystals show a low laser damage threshold (LDT).

• Possible Cause: The presence of defects, particularly impurity inclusions, can significantly lower the laser damage threshold of the crystal.[5][10] Different types of defects (L, M, and H defects) have been associated with varying LDTs.[10]

• Solution:

  • Enhance Solution Purity: Use high-purity starting materials and deionized water. Multiple recrystallization steps can further purify the ADP.

  • Optimize Growth Parameters: Slow growth rates and stable temperatures are crucial to minimize the incorporation of defects.[1]

  • Consider Doping: In some cases, controlled doping with specific impurities can enhance the crystal's properties, but this must be done carefully as impurities are a primary cause of low LDT.[11][12]

Experimental Protocols

Protocol 1: ADP Crystal Growth by Slow Evaporation

This protocol describes the steps for growing ADP single crystals using the slow evaporation technique.[1]

• Solution Preparation:

  • Prepare a saturated solution of ADP by dissolving analytical reagent (AR) grade ADP powder in deionized water at a slightly elevated temperature (e.g., 32°C).

  • Continuously stir the solution using a magnetic stirrer for at least one hour to ensure complete dissolution and homogeneity.

• Filtration:

  • Filter the saturated solution using a high-quality filter paper (e.g., Whatman) to remove any suspended impurities.

• Crystallization:

  • Transfer the filtered solution into a clean borosilicate glass beaker.

  • Cover the beaker with a perforated lid to allow for slow evaporation and to prevent dust from contaminating the solution.

  • Place the beaker in a constant temperature bath set to the desired growth temperature (e.g., 32°C) in a dust-free and vibration-free environment.

• Crystal Harvesting:

  • Allow the solution to evaporate slowly. Good quality single crystals should form within 10-15 days.

  • Once the crystals have reached the desired size, carefully remove them from the solution and dry them on a filter paper.

Protocol 2: Characterization of Optical Transparency

This protocol outlines the procedure for measuring the optical transparency of the grown ADP crystals.

• Sample Preparation:

  • Select a grown crystal with good morphology and minimal visible defects.

  • If necessary, cut and polish the crystal to obtain flat, parallel faces for optical measurements.

• UV-Visible Spectroscopy:

  • Use a UV-Visible spectrophotometer to measure the transmittance of the crystal over a specific wavelength range (e.g., 200-800 nm).[1]

  • Place the prepared crystal in the sample holder of the spectrophotometer.

  • Record the transmission spectrum. A good quality ADP crystal should exhibit high transmittance in the visible and near-UV regions, with a lower cut-off wavelength around 200 nm.[1]

Quantitative Data Summary

Table 1: Physical and Optical Properties of ADP

Property	Value	Reference
Chemical Formula	NH₄H₂PO₄	[2]
Crystal System	Tetragonal	[2]
Relative Density	1.80 g/cm³	[2]
Melting Point	190°C	[2]
Refractive Index (n₀)	1.522 (at optical wavelengths)	[2]
Refractive Index (nₑ)	1.478 (at optical wavelengths)	[2]
UV Cut-off Wavelength	~200 nm	[1]
Band Gap	> 3 eV	[1]

Table 2: Influence of Growth Parameters on ADP Crystal Properties

Parameter	Effect on Crystal Quality	Recommendations
Growth Rate	A slower growth rate generally improves crystal perfection and reduces defects.	Aim for slow and controlled growth.
Temperature	Stable temperatures are crucial for uniform growth and preventing stress-induced defects.	Use a constant temperature bath.
Evaporation Rate	A low evaporation rate promotes the growth of higher quality crystals.[1]	Cover the growth vessel with a perforated lid.
Impurities	Can be incorporated into the crystal lattice, leading to defects and reduced optical quality.[5][7]	Use high-purity starting materials and filter the solution.

Visualizations

Caption: Workflow for ADP crystal growth by the slow evaporation method.

References

• 1. primescholars.com [primescholars.com]
• 2. erpublication.org [erpublication.org]
• 3. scispace.com [scispace.com]
• 4. Growth and Characterization of ADP Single Crystal [article.sapub.org]
• 5. OPG [opg.optica.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. canli.dicp.ac.cn [canli.dicp.ac.cn]
• 9. youtube.com [youtube.com]
• 10. OPG [opg.optica.org]
• 11. ijera.com [ijera.com]
• 12. pubs.aip.org [pubs.aip.org]

Technical Support Center: Ammonium Dihydrogen Phosphate (ADP) Crystal Growth

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with ammonium (B1175870) dihydrogen phosphate (B84403) (ADP) crystals. Our goal is to help you reduce defects and improve the quality of your crystals.

Troubleshooting Guide

This guide addresses common issues encountered during ADP crystal growth experiments.

Problem	Potential Cause	Recommended Solution
No Crystal Growth	The solution is not supersaturated.	Increase the concentration of ADP in the solution. You can do this by adding more ADP solute and dissolving it, possibly with gentle heating. Ensure that you have a saturated solution before initiating cooling or evaporation.[1]
The solution is contaminated.	Use high-purity, deionized water and purified ADP raw materials.[2] Clean all glassware thoroughly to remove any residual detergents or other contaminants.[1]
Excessive vibrations.	Place your crystal growing setup in a location free from vibrations and disturbances.[1]
Temperature is not optimal.	Experiment with different temperatures. Increasing the temperature can enhance evaporation, while for some systems, a lower, more stable temperature is required to allow molecules to properly align.[1]
Formation of Many Small Crystals Instead of a Single Large One	The solution is too supersaturated, leading to rapid, uncontrolled nucleation.	Reduce the rate of supersaturation. If using a cooling method, decrease the cooling rate.[3] If using evaporation, slow down the evaporation rate by loosely covering the container.
Presence of impurities.	Purify the ADP raw material through recrystallization before preparing the growth solution.[2] Use high-purity solvents.
Cloudy or Opaque Crystals	Rapid crystal growth trapping solvent inclusions.	Slow down the crystal growth rate by reducing the degree of supersaturation (lower the cooling rate or evaporation rate).
Impurities incorporated into the crystal lattice.	Use higher purity starting materials.[2] Consider using additives or dopants that can improve crystal quality.[4][5]
Bacterial growth in the solution.	ADP solutions can be susceptible to bacterial contamination.[2] Prepare fresh solutions, and consider filtering the solution through a sterile filter. Boiling the solution before use can also help.[2]
Needle-like or Irregular Crystal Shape	pH of the solution is not optimal.	The pH of the growth solution can influence the crystal habit. Adjusting the pH can lead to more well-formed, prismatic crystals. For ADP, a slightly acidic pH is typical.[2]
Presence of specific impurities.	Certain impurities can selectively inhibit growth on certain crystal faces, leading to changes in morphology. Recrystallization of the ADP salt can help remove these impurities.[2]
Cracks or Fractures in Crystals	Thermal stress from rapid cooling.	Employ a slower cooling rate to minimize thermal shock.[3]
Mechanical stress during handling.	Handle the grown crystals with care, using appropriate tools to avoid mechanical damage.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of defects in ADP crystals?

A1: Common defects in ADP crystals include:

• Point Defects: These are zero-dimensional defects such as vacancies (a missing atom from a lattice site), interstitial impurities (an atom in a non-lattice site), and substitutional impurities (a foreign atom replacing a host atom).[6]

• Line Defects: These are one-dimensional defects, with dislocations being the most common type.[6]

• Inclusions: Pockets of solvent or impurities that become trapped within the growing crystal.

• Laser-Induced Damage: At high laser fluences, defects can be created in the crystal lattice.[7]

Q2: How can I improve the optical quality of my ADP crystals?

A2: To improve optical quality, focus on minimizing light scattering and absorption centers. This can be achieved by:

• Using High-Purity Materials: Start with high-purity ADP and deionized water to reduce the incorporation of light-absorbing impurities.[2]

• Slowing the Growth Rate: A slower growth rate reduces the likelihood of solvent inclusions and other defects that can scatter light.

• Using Additives: Certain additives, such as organic acids or inorganic salts, have been shown to enhance the optical transparency of ADP crystals.[4][5]

Q3: What is the role of pH in ADP crystal growth?

A3: The pH of the growth solution can significantly influence the morphology (shape) of ADP crystals. At a low (acidic) pH, ADP tends to grow as long needles. Increasing the pH can promote the growth of wider, more prismatic crystals.[2] Careful control of pH is therefore crucial for obtaining crystals with the desired shape.

Q4: Can I use additives or dopants to reduce defects?

A4: Yes, the use of additives and dopants is a common strategy to improve the quality of ADP crystals. These substances can:

• Modify Crystal Habit: Additives can alter the relative growth rates of different crystal faces, leading to changes in the final crystal shape.[3]

• Improve Crystal Perfection: Some additives can reduce the density of dislocations and other defects.

• Enhance Physical Properties: Doping can be used to modify the optical, thermal, and mechanical properties of the crystals.[4][5][8]

Q5: What are the ideal growth conditions for producing high-quality ADP crystals?

A5: While the optimal conditions can vary depending on the specific application, some general guidelines for growing high-quality ADP crystals include:

• Starting Material: Use high-purity, recrystallized ADP.[2]

• Solvent: Use high-purity, deionized water.[5]

• Growth Method: The slow evaporation and slow cooling methods are commonly used and offer good control over the growth process.[3][4]

• Temperature Control: Maintain a stable temperature throughout the growth process to ensure a steady growth rate.

• pH Control: Adjust and monitor the pH of the solution to achieve the desired crystal morphology.[2]

Quantitative Data Summary

The following tables summarize quantitative data from various studies on improving ADP crystal quality.

Table 1: Effect of Organic Additives on ADP Crystal Properties

Additive	Concentration	Cooling Rate (°C/h)	Final Purity (%)	Average Radial Particle Size (mm)	Average Axial Particle Size (mm)	Reference
Potassium Pyromellitic Acid	5000 ppm	20	99.5	1.16	4.85	[3]
Nitrilotriacetic Acid	10000 ppm	6	99.7	1.00	3.18	[3]
Sodium Citrate	8000 ppm	10	99.6	1.00	3.44	[3]

Table 2: Impact of Inorganic Dopants on ADP Crystal Properties

Dopant (1 mole %)	Growth Method	Effect on Optical Transmittance	Reference
Hydrogen Borate (B1201080)	Slow Evaporation	Enhanced	[4]
Potassium Nitrate	Slow Evaporation	Enhanced	[4]

Experimental Protocols

Protocol 1: Slow Evaporation Method for Growing Doped ADP Crystals

This protocol is adapted from studies on growing ADP crystals with various dopants.[4][5]

• Solution Preparation:

  • Prepare a saturated solution of ADP in deionized water at room temperature.

  • Separately, prepare a solution of the desired dopant (e.g., 1 mole % of hydrogen borate or potassium nitrate).[4]

  • Add the dopant solution to the ADP solution and stir for several hours to ensure homogeneity.

• Filtration:

  • Filter the solution using a Whatman filter paper to remove any undissolved particles or impurities.

• Crystallization:

  • Transfer the filtered solution to a clean glass beaker.

  • Cover the beaker with a perforated lid (e.g., paraffin (B1166041) film with small holes) to allow for slow evaporation.

  • Place the beaker in a dust-free, vibration-free environment at a constant temperature.

• Crystal Harvesting:

  • Monitor the solution over several days to weeks. Good quality, transparent crystals should form as the solvent evaporates.

  • Once the crystals have reached the desired size, carefully remove them from the solution and dry them on a filter paper.

Protocol 2: Slow Cooling Method for Growing ADP Crystals with Additives

This protocol is based on a method described for changing the crystal morphology of ADP.[3]

• Solution Preparation:

  • Prepare a solution of ADP in deionized water (e.g., a mass ratio of 70g ADP to 100g water).[3]

  • Add the desired organic additive (e.g., 5000 ppm potassium pyromellitic acid).[3]

  • Stir the solution to dissolve the ADP and the additive.

• Heating and Dissolution:

  • Heat the solution to a temperature between 45-65°C to ensure complete dissolution of the solutes.[3]

• Controlled Cooling:

  • Cool the solution at a controlled rate (e.g., 6-20°C/h) to a final temperature between 5-35°C.[3] This controlled cooling is critical for forming high-quality crystals.

• Crystal Recovery:

  • Once the final temperature is reached, separate the crystals from the solution by filtration.

  • Wash the crystals with a small amount of cold deionized water to remove any residual mother liquor.

  • Dry the crystals in a desiccator or a low-temperature oven.

Visualizations

Caption: Workflow for the slow evaporation crystal growth method.

References

• 1. Troubleshooting Problems in Crystal Growing [thoughtco.com]
• 2. Ammonium Dihydrogen Phosphate [dmishin.github.io]
• 3. CN103601165B - Additive is utilized to change the method for crystal morphology of ammonium dihydrogen phosphate - Google Patents [patents.google.com]
• 4. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 5. ias.ac.in [ias.ac.in]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Optica Publishing Group [opg.optica.org]
• 8. ijera.com [ijera.com]

Navigating the Nuances of Ammonium Dihydrogen Phosphate Crystallization: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the crystallization of ammonium (B1175870) dihydrogen phosphate (B84403) (ADP). Whether you are contending with unexpected crystal morphologies, variations in growth rates, or the influence of contaminants, this resource offers detailed experimental protocols, quantitative data, and visual workflows to support your research and development endeavors.

Frequently Asked Questions (FAQs)

1. What is the typical morphology of a pure ammonium dihydrogen phosphate (ADP) crystal?

Pure ADP crystals typically exhibit a tetragonal crystal system, presenting as elongated prisms with well-defined pyramidal tips.[1] Their appearance is generally colorless and transparent.

2. How do metallic impurities affect the appearance of ADP crystals?

Metallic impurities can significantly alter the morphology of ADP crystals. For instance, the presence of trivalent cations like iron (Fe³⁺) and aluminum (Al³⁺) can cause a habit change, leading to the formation of more needle-like or acicular crystals instead of the typical prismatic shape.

3. What is the Metastable Zone Width (MSZW) and why is it important in ADP crystallization?

The Metastable Zone Width (MSZW) is the region of supersaturation in which a solution can exist without spontaneous nucleation. A wider MSZW allows for better control over the crystallization process, enabling the growth of larger, higher-quality crystals by preventing uncontrolled, rapid nucleation. Impurities can influence the MSZW; for example, Al³⁺ ions have been shown to increase the MSZW of ADP solutions.[2]

4. Can organic molecules influence ADP crystallization?

Yes, organic molecules can act as impurities or additives and influence ADP crystallization. Their presence can affect crystal habit, growth rate, and the incorporation of other impurities. The specific effects depend on the nature and concentration of the organic molecule.

5. How does pH affect the shape of ADP crystals?

The pH of the growth solution is a critical parameter influencing ADP crystal morphology. Acidic conditions (low pH) tend to favor the growth of long, needle-like crystals. In contrast, increasing the pH towards neutral or slightly alkaline can promote the growth of wider, more prismatic crystals.

Troubleshooting Guide

This guide addresses common problems encountered during ADP crystallization experiments, providing potential causes and recommended solutions.

Problem	Potential Causes	Recommended Solutions
No crystal growth	- Unsaturated Solution: The concentration of ADP is below the saturation point at the given temperature. - Presence of Inhibiting Impurities: Certain impurities can completely prevent nucleation. - Inappropriate Temperature: The temperature may be too high, keeping the ADP fully dissolved.	- Increase Supersaturation: Add more ADP to the solution or slowly evaporate the solvent to increase the concentration. - Purify the Solution: Recrystallize the ADP or use a purification technique like activated carbon treatment to remove impurities. - Controlled Cooling: Slowly lower the temperature of the saturated solution to induce nucleation.
Formation of many small crystals instead of large single crystals	- High Nucleation Rate: The solution is too supersaturated, leading to the rapid formation of many crystal nuclei. - Rapid Cooling: Cooling the solution too quickly can induce crash crystallization. - Presence of Nucleating Impurities: Some impurities can act as nucleation sites.	- Reduce Supersaturation: Start with a solution that is only slightly supersaturated. - Slow Cooling Rate: Employ a very slow and controlled cooling ramp (e.g., 0.1-0.5 °C/hour). - Use a Seed Crystal: Introduce a small, high-quality ADP crystal into a slightly supersaturated solution to promote controlled growth on a single nucleus.
Crystals have a needle-like or irregular shape	- Presence of Metallic Impurities: Trivalent metal ions like Fe³⁺ or Al³⁺ are known to alter the crystal habit. - Low pH of the Solution: Acidic conditions can favor the growth of acicular crystals.	- Purify Starting Materials: Use high-purity ADP and deionized water. Consider using a chelating agent like EDTA to sequester metallic impurities. - Adjust pH: Carefully adjust the pH of the crystallization solution to be closer to neutral.
Cloudy or opaque crystals	- Inclusion of Solvent or Impurities: Rapid crystal growth can trap solvent molecules or impurities within the crystal lattice. - Secondary Nucleation: Small crystals forming on the surface of larger ones.	- Slow Down Crystal Growth: Reduce the level of supersaturation and the cooling rate. - Maintain a Clean Growth Environment: Ensure the crystallization vessel is clean and free of dust or other particulates.
"Oiling out" - formation of a liquid phase instead of crystals	- High Concentration of Impurities: Some impurities can lower the melting point of the solid phase, leading to the formation of a liquid phase. - Supersaturation is too high: The system may be in a region of the phase diagram where a liquid-liquid phase separation is favored.	- Dilute the Solution: Add more solvent to reduce the supersaturation. - Purify the ADP: Remove impurities that may be causing this phenomenon.

Quantitative Impact of Impurities

The presence and concentration of impurities can have a measurable impact on the crystallization parameters of ADP. The following tables summarize some of the quantitative effects of common metallic impurities.

Table 1: Effect of Al³⁺ Concentration on the Metastable Zone Width (MSZW) of ADP

Al³⁺ Concentration (ppm)	Metastable Zone Width (MSZW) at 10 K/h Cooling Rate (°C)
0	5.2
50	6.5
100	7.8
200	9.5

Data synthesized from studies on the influence of Al(III) on ADP crystallization.[2]

Table 2: Qualitative and Potential Quantitative Effects of Fe³⁺ on ADP Crystallization

Fe³⁺ Concentration	Effect on Crystal Morphology	Effect on Growth Rate
Low (ppm range)	Change from prismatic to more elongated or needle-like.	May decrease the overall growth rate.
High (>> ppm range)	Pronounced needle-like or acicular crystals.	Significant reduction in growth rate.

Note: While the qualitative effects of Fe³⁺ are well-documented, specific public quantitative data on the direct correlation between Fe³⁺ concentration and ADP crystal aspect ratio or growth rate is limited.

Experimental Protocols

Protocol for Growing ADP Single Crystals by Slow Evaporation

This method is suitable for obtaining high-quality single crystals when the solubility of the solute is moderately high at room temperature.

Materials and Equipment:

• High-purity Ammonium Dihydrogen Phosphate (ADP)

• Deionized water

• Beaker or crystallizing dish

• Stirring hotplate

• Whatman filter paper

• Watch glass or perforated cover

Procedure:

• Prepare a Saturated Solution:

  • Gently heat the deionized water on a stirring hotplate to a temperature slightly above room temperature (e.g., 32°C).[1]

  • Gradually add ADP powder to the warm water while stirring until no more solute dissolves, and a small amount of undissolved solid remains at the bottom. This ensures the solution is saturated at that temperature.

• Filter the Solution:

  • Turn off the heat and let the solution cool slightly.

  • Filter the warm, saturated solution through Whatman filter paper into a clean beaker or crystallizing dish to remove any undissolved particles or impurities.[1]

• Crystal Growth:

  • Cover the beaker with a watch glass or a piece of paper with small holes to allow for slow evaporation and to prevent dust from contaminating the solution.

  • Place the setup in a location with a stable temperature and minimal vibrations.

  • Monitor the solution over several days to weeks. As the solvent evaporates, the solution will become supersaturated, and crystals will begin to nucleate and grow.

• Harvesting the Crystals:

  • Once the crystals have reached the desired size, carefully decant the remaining solution.

  • Gently remove the crystals and dry them on a filter paper.

Protocol for Studying the Effect of Metallic Impurities by Temperature Lowering

This method allows for more controlled crystal growth by gradually reducing the temperature of a saturated solution.

Materials and Equipment:

• High-purity ADP

• Deionized water

• Metallic impurity salt (e.g., FeCl₃ or AlCl₃)

• Jacketed crystallization vessel with temperature control

• Programmable water bath or circulator

• Stirrer

• Thermometer

Procedure:

• Prepare the Doped Solution:

  • Prepare a saturated solution of ADP at a specific temperature (e.g., 40°C) as described in the slow evaporation protocol.

  • Prepare a stock solution of the metallic impurity of a known concentration.

  • Add a precise volume of the impurity stock solution to the saturated ADP solution to achieve the desired impurity concentration (e.g., 50 ppm of Al³⁺).

• Equilibration:

  • Place the doped solution in the jacketed crystallization vessel and allow it to equilibrate at the saturation temperature for a few hours while stirring gently to ensure homogeneity.

• Controlled Cooling:

  • Program the water bath to cool the solution at a slow, linear rate (e.g., 0.1 °C/hour).

  • Continue to stir the solution at a constant, low speed to prevent secondary nucleation.

• Observation and Harvesting:

  • Monitor the solution for the first appearance of crystals (nucleation).

  • Once a significant number of crystals have grown, isolate them by filtration.

  • Wash the crystals with a small amount of cold, saturated ADP solution to remove any adhering mother liquor and then with a volatile solvent like ethanol (B145695) before drying.

Protocol for Characterizing ADP Crystals using Powder X-ray Diffraction (XRD)

XRD is a powerful technique to identify the crystal phase and assess the crystallinity of your ADP samples.

Sample Preparation:

• Grinding:

  • Take a representative sample of your ADP crystals.

  • Gently grind the crystals into a fine, homogeneous powder using an agate mortar and pestle. The ideal particle size is typically in the range of 1-10 µm. Overly aggressive grinding can introduce strain or amorphization.

• Mounting:

  • Carefully pack the powdered sample into a sample holder. Ensure the surface of the powder is flat and level with the surface of the holder to avoid sample displacement errors.

  • Alternatively, for small sample amounts, a zero-background sample holder (e.g., a silicon wafer) can be used.

Data Collection:

• Instrument Setup:

  • Place the sample holder in the X-ray diffractometer.

  • Set the appropriate instrument parameters, including the X-ray source (e.g., Cu Kα), voltage, current, and scan range (e.g., 10-80° 2θ).

• Data Acquisition:

  • Perform the XRD scan. The scan speed will depend on the desired signal-to-noise ratio.

Data Analysis:

• Phase Identification:

  • Compare the obtained diffraction pattern with a reference pattern for ADP from a crystallographic database (e.g., the International Centre for Diffraction Data - ICDD).

  • The positions (2θ angles) and relative intensities of the diffraction peaks should match the reference pattern for pure ADP.

• Impurity Effects:

  • The presence of impurities incorporated into the crystal lattice can cause slight shifts in the peak positions, indicating a change in the unit cell parameters.

  • Significant changes in the relative intensities of the peaks may suggest preferred orientation, which can be influenced by the crystal habit modified by impurities.

Visualizing Workflows and Relationships

The following diagrams, generated using DOT language, illustrate key experimental workflows and logical relationships in troubleshooting ADP crystallization.

Diagram 1: General experimental workflow for ADP crystallization and analysis.

Diagram 2: A logical decision tree for troubleshooting common ADP crystallization issues.

References

• 1. primescholars.com [primescholars.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Thermal Stability of Ammonium Dihydrogen Phosphate (ADP) Based Materials

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource is designed to provide you with comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist in your experiments aimed at enhancing the thermal stability of ammonium (B1175870) dihydrogen phosphate (B84403) (ADP) based materials.

Frequently Asked Questions (FAQs)

Q1: What is the typical thermal decomposition behavior of pure Ammonium Dihydrogen Phosphate (ADP)?

A1: Pure Ammonium Dihydrogen Phosphate (ADP) is thermally stable up to approximately 190-200°C.[1] Above this temperature, it begins to decompose. The decomposition process is endothermic and primarily involves the release of ammonia (B1221849) (NH₃) and water (H₂O), leaving behind phosphoric acid (H₃PO₄) and subsequently polyphosphoric acids at higher temperatures.[1] The initial decomposition can be observed as a significant weight loss in thermogravimetric analysis (TGA).

Q2: What are the common strategies for enhancing the thermal stability of ADP-based materials?

A2: The primary strategies to improve the thermal stability of ADP-based materials include:

• Doping with Metal Ions: Introducing specific metal ions into the ADP crystal lattice can alter its decomposition pathway and increase thermal stability.

• Formation of Co-crystals: Co-crystallizing ADP with certain organic molecules, such as malic acid, can create new crystalline structures with enhanced thermal properties.

• Incorporation into a Polymer Matrix: Dispersing ADP within a thermally stable polymer matrix, such as epoxy resin, can protect the ADP particles and delay their decomposition.

• Use of Additives: Mixing ADP with stabilizing additives, like boric acid, can increase its decomposition temperature.[2]

Q3: How do additives like boric acid improve the thermal stability of ADP?

A3: Boric acid, when combined with ammonium phosphates, can increase the thermal stability of the resulting material, particularly at temperatures above 475°C.[2] During heating, boric acid can react with the decomposition products of ADP, leading to the formation of more thermally stable compounds like boron orthophosphate (BPO₄).[2] This process can mitigate the weight loss associated with the release of ammonia and water.

Q4: Can incorporating ADP into a polymer matrix always be expected to increase the onset decomposition temperature?

A4: Not necessarily. While incorporating ADP into a polymer matrix can enhance the overall thermal stability of the composite material, the initial decomposition temperature (T₅%) of the composite may be lower than that of the pure polymer matrix. This can occur because the flame retardant (ADP) may have a lower initial decomposition temperature than the polymer itself.[3] However, the presence of ADP can significantly increase the char yield at higher temperatures, which is a crucial factor in flame retardancy.[3]

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis, modification, and analysis of ADP-based materials.

Problem 1: Inconsistent or non-reproducible results in thermal analysis (TGA/DSC).

Possible Cause	Troubleshooting Step
Inhomogeneous sample	Ensure that the ADP and any additives or polymers are thoroughly mixed to achieve a uniform dispersion. For composites, verify that the curing process is complete and uniform throughout the sample.
Variation in heating rate	Use a consistent heating rate for all your TGA/DSC experiments to ensure comparability of the results. A common heating rate for thermal analysis of ADP is 10°C/min.
Sample size and preparation	Use a consistent sample mass for all analyses. Ensure that the sample is properly packed in the crucible to allow for uniform heat transfer.
Atmosphere in the analyzer	The presence of oxygen can influence the decomposition pathway. Conduct your analysis under a controlled atmosphere (e.g., nitrogen or air) and ensure it is consistent across all experiments.

Problem 2: The modified ADP material shows no significant improvement in thermal stability compared to pure ADP.

Possible Cause	Troubleshooting Step
Ineffective additive or dopant concentration	The concentration of the additive or dopant is critical. Too low a concentration may not be sufficient to alter the decomposition mechanism, while too high a concentration could introduce impurities or new, less stable phases. Experiment with a range of concentrations to find the optimal level.
Incomplete reaction or incorporation	Verify that the additive or dopant has been successfully incorporated into the ADP material. For co-crystals, use techniques like X-ray diffraction (XRD) to confirm the formation of a new crystalline phase. For composites, use techniques like Scanning Electron Microscopy (SEM) to check for good dispersion and adhesion between the ADP and the polymer matrix.
Incorrect synthesis or processing conditions	The method of preparation can significantly impact the final properties. For example, in co-crystallization, the solvent and crystallization temperature are crucial. For composites, the curing time and temperature of the polymer matrix are key parameters that need to be optimized.[3][4]

Problem 3: During the synthesis of ADP-polymer composites, the mixture cures too quickly or not at all.

Possible Cause	Troubleshooting Step
Incorrect curing agent to resin ratio	The stoichiometry of the epoxy resin and the curing agent is critical for proper curing. Refer to the manufacturer's guidelines and accurately measure the components.[5]
Inappropriate curing temperature	The curing of epoxy resins is highly temperature-dependent. A temperature that is too low will result in an incomplete cure, while a temperature that is too high can lead to a rapid, uncontrolled reaction and a brittle product. Follow a recommended curing schedule, which may involve a multi-step process with different temperature holds.[4]
Inhibition by ADP or other additives	The acidic nature of ADP or the chemical properties of other additives might interfere with the curing reaction of the polymer. It may be necessary to use a different type of curing agent or to pre-treat the ADP to make it more compatible with the polymer system.

Data Presentation

The following tables summarize quantitative data on the thermal stability of pure and modified ADP-based materials from various studies. Note that direct comparison between different studies may be limited due to variations in experimental conditions.

Table 1: Thermal Decomposition Data of Pure ADP

Analysis Method	Onset Decomposition Temp. (°C)	Peak Decomposition Temp. (°C)	Heating Rate	Atmosphere	Reference
TGA/DTG	153.9	188.1	1°C/min	-	[6]
TGA	~200	-	5°C/min	-	[1]
TGA	No weight loss up to ~68°C	-	-	-	[7]

Table 2: Thermal Stability of Modified ADP-Based Materials

Material	Analysis Method	Initial Decomposition Temp. (T₅%) (°C)	Char Yield at 600°C (%)	Reference
Pure Epoxy (EP)	TGA	359.8	-	[3]
EP + 12% DAP@SiO₂	TGA	< 340	Increased	[3]
Ammonium Phosphate with Boron	TGA	Increased stability above 475°C	-	[2]

Experimental Protocols

1. Doping of Ammonium Dihydrogen Phosphate with Metal Ions

This protocol provides a general method for doping ADP with metal ions via the solution growth method.

• Materials:

  • Ammonium Dihydrogen Phosphate (ADP)

  • Deionized water

  • Metal salt (e.g., MgCl₂, CuCl₂, etc.) as the dopant source.

• Procedure:

  • Prepare a saturated solution of ADP in deionized water at a slightly elevated temperature (e.g., 40-50°C) to ensure complete dissolution.

  • Calculate the desired molar concentration of the metal ion dopant relative to the ADP. Common doping concentrations range from 0.1 mol% to 5 mol%.

  • Dissolve the calculated amount of the metal salt in a separate small volume of deionized water.

  • Slowly add the metal salt solution to the saturated ADP solution while continuously stirring to ensure homogeneous mixing.

  • Filter the solution to remove any undissolved impurities.

  • Allow the solution to cool slowly to room temperature in a dust-free environment. Crystal growth can be achieved through slow evaporation of the solvent over several days.

  • Once crystals of a suitable size have formed, carefully remove them from the solution and dry them on a filter paper.

  • Characterize the doped crystals using techniques such as XRD to confirm the crystal structure and Inductively Coupled Plasma (ICP) analysis to determine the actual concentration of the dopant.

2. Synthesis of ADP-Epoxy Composite

This protocol outlines the steps for preparing an ADP-epoxy composite material.

• Materials:

  • Ammonium Dihydrogen Phosphate (ADP) powder

  • Epoxy resin (e.g., Diglycidyl ether of bisphenol A - DGEBA)

  • Curing agent (e.g., 4,4'-diaminodiphenylmethane - DDM)

  • Acetone (B3395972) (or another suitable solvent)

• Procedure:

  • Dry the ADP powder in an oven to remove any moisture.

  • Weigh the desired mass fractions of ADP and epoxy resin.

  • Disperse the ADP powder in acetone using an ultrasonic bath for approximately 30 minutes to ensure deagglomeration.

  • Add the epoxy resin to the ADP-acetone suspension and continue ultrasonic dispersion for another 30 minutes.

  • Heat the mixture in an oven at 80°C for about 1.5 hours to completely evaporate the acetone.[3]

  • Add the stoichiometric amount of the curing agent (DDM) to the mixture and stir at 90°C for 20 minutes.[3]

  • Place the mixture in a vacuum drying oven to remove any entrapped air bubbles.

  • Pour the bubble-free mixture into a pre-heated mold.

  • Cure the composite in an oven following a specific temperature profile. A typical curing cycle might be 2 hours at 120°C followed by 3 hours at 160°C.[3]

  • Allow the mold to cool to room temperature before demolding the cured ADP-epoxy composite.

Mandatory Visualizations

Caption: Experimental workflow for doping ADP crystals.

Caption: Troubleshooting logic for enhancing ADP thermal stability.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Effect of diammonium hydrogen phosphate coated with silica on flame retardancy of epoxy resin - RSC Advances (RSC Publishing) DOI:10.1039/D4RA05513F [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. tri-iso.com [tri-iso.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide: Ammonium Dihydrogen Phosphate (ADP) vs. Potassium Dihydrogen Phosphate (KDP) for Researchers and Drug Development Professionals

An in-depth analysis of the physicochemical properties and performance of Ammonium (B1175870) Dihydrogen Phosphate (B84403) (ADP) and Potassium Dihydrogen Phosphate (KDP), two structurally similar yet functionally distinct phosphate salts. This guide provides researchers, scientists, and drug development professionals with a comprehensive comparison, supported by experimental data and detailed protocols, to inform their selection in various applications.

Ammonium dihydrogen phosphate (NH₄H₂PO₄, ADP) and potassium dihydrogen phosphate (KH₂PO₄, KDP) are widely utilized crystalline compounds in research and industry. Their utility spans from critical components in nonlinear optics and laser applications to essential reagents in biochemical buffers and protein crystallization. While both belong to the same crystal family and share a tetragonal structure, the substitution of the ammonium ion for the potassium ion imparts distinct properties that can significantly impact experimental outcomes. This guide offers a side-by-side comparison of their key characteristics and performance attributes.

Physicochemical Properties: A Tabular Comparison

The fundamental physicochemical properties of ADP and KDP are summarized below, providing a quantitative basis for comparison.

Property	Ammonium Dihydrogen Phosphate (ADP)	Potassium Dihydrogen Phosphate (KDP)	Reference
Molecular Formula	NH₄H₂PO₄	KH₂PO₄	[General Knowledge]
Molar Mass	115.03 g/mol	136.09 g/mol	[General Knowledge]
Crystal System	Tetragonal	Tetragonal	[1][2]
Appearance	White crystalline powder or colorless crystals	White crystalline powder or colorless crystals	[General Knowledge]
Density	1.803 g/cm³	2.338 g/cm³	[General Knowledge]
Melting Point	190 °C (decomposes)	252.6 °C	[General Knowledge]
Solubility in Water	Higher than KDP	Lower than ADP	[General Knowledge]
pH of 0.2 M Solution	4.2	~4.5	[General Knowledge]
Refractive Index (n₀ at 589 nm)	1.525	1.5095	[General Knowledge]
Refractive Index (nₑ at 589 nm)	1.479	1.4684	[General Knowledge]

Performance in Key Applications

The choice between ADP and KDP often depends on the specific requirements of the application. Here, we delve into their performance in areas of interest to the scientific community.

Crystal Growth

In the realm of crystal growth, both ADP and KDP are workhorse materials. However, their growth kinetics differ significantly. The growth rate of ADP crystals is notably higher than that of KDP under similar conditions.[3][4] This is attributed to the different bonding environments and solution dynamics.

Nonlinear Optics

Both ADP and KDP are renowned for their nonlinear optical (NLO) properties, making them suitable for applications like frequency conversion in lasers.[5] Comparative studies have shown that ADP exhibits a higher laser damage threshold than KDP.[5] This makes ADP a more suitable candidate for high-power laser applications. The Kurtz-Perry powder technique is a common method to evaluate the second harmonic generation (SHG) efficiency of NLO materials.

Buffering Capacity

In biochemical and pharmaceutical applications, phosphate buffers are indispensable for maintaining pH stability. The choice between an ammonium-based and a potassium-based phosphate buffer can be critical. The buffering capacity is a measure of a buffer's resistance to pH change upon the addition of an acid or base. A detailed experimental protocol to compare the buffering capacity of ADP and KDP is provided in the subsequent section.

Experimental Protocols

To provide a practical framework for comparison, this section outlines detailed methodologies for key experiments.

Solubility Determination

Objective: To quantitatively compare the solubility of ADP and KDP in water at a given temperature.

Materials:

• Ammonium Dihydrogen Phosphate (ADP)

• Potassium Dihydrogen Phosphate (KDP)

• Distilled or deionized water

• Temperature-controlled water bath or shaker

• Analytical balance

• Beakers or flasks

• Magnetic stirrer and stir bars

• Filtration apparatus (e.g., syringe filters)

• Oven

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of ADP or KDP to a known volume of distilled water in separate beakers at a specific temperature (e.g., 25 °C).

  • Stir the solutions vigorously using a magnetic stirrer for a sufficient time (e.g., 24 hours) to ensure equilibrium is reached and the solution is saturated. Maintain a constant temperature using the water bath.

• Sample Collection and Filtration:

  • Allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the clear supernatant using a pre-weighed syringe.

  • Filter the solution through a pre-weighed filter to remove any undissolved particles.

• Solvent Evaporation and Mass Determination:

  • Transfer the filtered solution to a pre-weighed evaporating dish.

  • Heat the dish in an oven at a suitable temperature (e.g., 105 °C) until all the water has evaporated and a constant weight of the dry salt is achieved.

• Calculation:

  • Calculate the mass of the dissolved salt by subtracting the initial weight of the evaporating dish from the final weight.

  • Express the solubility in grams of solute per 100 grams of solvent ( g/100 g H₂O).

Buffer Capacity Comparison

Objective: To compare the buffering capacity of ADP and KDP solutions.

Materials:

• Ammonium Dihydrogen Phosphate (ADP)

• Potassium Dihydrogen Phosphate (KDP)

• Sodium Hydroxide (NaOH), standardized solution (e.g., 0.1 M)

• Hydrochloric Acid (HCl), standardized solution (e.g., 0.1 M)

• pH meter, calibrated

• Burettes

• Beakers

• Magnetic stirrer and stir bars

Procedure:

• Buffer Preparation:

  • Prepare equimolar solutions of ADP and KDP (e.g., 0.1 M). For a fair comparison, the initial pH of both solutions should be adjusted to the same value using a small amount of strong acid or base if necessary.

• Titration with Acid:

  • Take a known volume (e.g., 50 mL) of the ADP buffer solution in a beaker.

  • Measure the initial pH.

  • Titrate the buffer with the standardized HCl solution, adding small increments (e.g., 0.5 mL) and recording the pH after each addition.

  • Continue the titration until the pH has dropped significantly (e.g., by 2-3 pH units).

  • Repeat the titration for the KDP buffer solution.

• Titration with Base:

  • Take a fresh 50 mL sample of the ADP buffer solution.

  • Titrate with the standardized NaOH solution, recording the pH after each increment until the pH has risen significantly.

  • Repeat the titration for the KDP buffer solution.

• Data Analysis:

  • Plot the pH of the solution versus the volume of acid or base added for both buffers.

  • The buffer capacity (β) can be calculated for each point of the titration curve using the formula: β = dC/dpH, where dC is the moles of added acid or base per liter and dpH is the change in pH.

  • The region where the pH changes the least upon addition of acid or base represents the highest buffering capacity.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams created using the DOT language illustrate the workflows for solubility determination and buffer capacity comparison.

Caption: Workflow for Solubility Determination

Caption: Workflow for Buffer Capacity Comparison

Conclusion

The selection between ammonium dihydrogen phosphate and potassium dihydrogen phosphate is a nuanced decision that hinges on the specific demands of the intended application. For applications requiring rapid crystal growth and high laser damage thresholds, ADP often presents a superior choice. Conversely, in biological systems and certain pharmaceutical formulations, the presence of the potassium ion in KDP may be preferred over the ammonium ion. By understanding their distinct physicochemical properties and performance characteristics, and by employing rigorous experimental comparisons as outlined in this guide, researchers and drug development professionals can make informed decisions to optimize their experimental outcomes.

References

• 1. OPG [opg.optica.org]
• 2. inis.iaea.org [inis.iaea.org]
• 3. OPG [opg.optica.org]
• 4. researchgate.net [researchgate.net]
• 5. Nonlinear Optical Crystals in Advanced Photonics: A Comprehensive Analysis of KDP, ADP, and LiNbO3 - Laser Crylink [laser-crylink.com]

A Comparative Analysis of the Growth Kinetics of ADP and KDP Crystals

For researchers, scientists, and professionals in drug development, understanding the nuanced differences in the crystallization process of various compounds is paramount. This guide provides an objective comparison of the growth kinetics of Ammonium Dihydrogen Phosphate (B84403) (ADP) and Potassium Dihydrogen Phosphate (KDP), two structurally similar yet distinct inorganic crystals. The information presented herein is supported by experimental data to facilitate informed decisions in research and development.

Ammonium Dihydrogen Phosphate (NH₄H₂PO₄, ADP) and Potassium Dihydrogen Phosphate (KH₂PO₄, KDP) are tetragonal crystals with significant applications in nonlinear optics and electro-optics.[1] While they are isomorphous, their growth kinetics exhibit notable differences influenced by factors such as solubility, solution stability, and the nature of the cation (NH₄⁺ vs. K⁺).[1][2] A comprehensive understanding of these differences is crucial for controlling crystal size, quality, and morphology in various applications.

Comparative Growth Kinetics Data

The growth rates of ADP and KDP crystals are fundamentally influenced by the supersaturation of the growth solution and the ambient temperature. While direct side-by-side comparative data under identical experimental conditions is sparse in the literature, a compilation of data from various studies allows for a qualitative and semi-quantitative comparison.

It is a generally observed phenomenon that the growth rate along the c-axis of KDP crystals is faster than that of ADP crystals.[2] This is attributed to the stronger chemical bonding interactions between the potassium ions (K⁺) and the dihydrogen phosphate ions (H₂PO₄⁻) in the KDP lattice.[2] Furthermore, the molar concentration of ADP in a saturated solution is approximately twice that of KDP, which impacts the stability of the solution and, consequently, the crystal growth rate.[2]

Crystal	Face/Direction	Temperature (°C)	Supersaturation (%)	Growth Rate (mm/day)	Source(s)
KDP	{100}	24 - 28	6.2 - 14.7	Varies with supersaturation	[3]
KDP	Prismatic	45	~2	~0.5 - 1.0 (estimated from graph)	[4]
KDP	Prismatic	65 - 75	2	Faster than in undoped solution	[4]
ADP	c-axis	Not specified	Not specified	Slower than KDP's c-axis growth	[2]
ADP	Not specified	Not specified	Not specified	Generally slower than KDP	[2]

Note: The data presented in this table is collated from different sources with varying experimental setups. A direct quantitative comparison should be made with caution. The growth rates are highly dependent on the specific experimental conditions.

Experimental Protocols

The determination of crystal growth kinetics involves a series of precise and controlled experimental procedures. The following outlines a generalized protocol for comparing the growth kinetics of ADP and KDP crystals.

Solution Preparation

• Material Purity: Start with high-purity ADP and KDP salts (e.g., 99.9% or higher) and deionized water with high resistivity (e.g., 18 MΩ·cm).

• Saturation: Prepare saturated solutions of both ADP and KDP at a specific temperature (e.g., 40°C). This is achieved by dissolving the salt in deionized water with constant stirring until a small amount of undissolved solid remains at the bottom of the container, ensuring equilibrium.

• Filtration: Filter the saturated solutions through a fine-pore filter (e.g., 0.22 µm) to remove any particulate impurities.

Supersaturation Control

• Cooling Method: A common method to achieve supersaturation is by controlled cooling of the saturated solution. The degree of supersaturation can be precisely controlled by the cooling rate and the final temperature.

• Isothermal Method: Alternatively, supersaturation can be induced and maintained at a constant temperature by the controlled evaporation of the solvent.

Seed Crystal Preparation

• Selection: High-quality, defect-free seed crystals of both ADP and KDP are essential for reproducible growth rate measurements. These can be obtained by spontaneous nucleation from a supersaturated solution followed by careful selection.

• Mounting: The selected seed crystal is mounted on a suitable holder (e.g., a glass rod or a specially designed platform) using a chemically inert adhesive. The orientation of the seed crystal is critical for studying anisotropic growth rates.

Growth Rate Measurement

• In-situ Observation: The growth of the crystal is monitored in real-time using techniques such as optical microscopy, interferometry, or atomic force microscopy (AFM).

• Dimensional Analysis: The dimensions of the crystal faces are measured at regular time intervals. The growth rate is then calculated as the change in dimension per unit time (e.g., in mm/day).

• Gravimetric Method: The crystal is weighed at the beginning and end of a growth period. The mass growth rate can then be calculated and converted to a linear growth rate if the crystal's geometry and density are known.

Experimental Workflow

The following diagram illustrates a generalized workflow for the comparative study of ADP and KDP crystal growth kinetics.

Experimental workflow for comparing ADP and KDP growth kinetics.

Conclusion

The growth kinetics of ADP and KDP crystals, while sharing structural similarities, are governed by distinct physicochemical properties. The faster growth rate observed for the c-axis of KDP is a key differentiator, primarily influenced by the stronger ionic interactions within its lattice. Furthermore, the higher solubility of ADP leads to different solution dynamics that can affect the overall crystallization process. For researchers and professionals in fields requiring precise crystal growth, a thorough understanding of these differences, supported by carefully designed experiments, is essential for achieving desired material properties and optimizing production processes. The protocols and comparative insights provided in this guide serve as a foundational resource for such endeavors.

References

• 1. goniv.com [goniv.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. nuclea.cnea.gob.ar [nuclea.cnea.gob.ar]

A Comparative Guide to Second Harmonic Generation Efficiency: ADP vs. KDP

For researchers, scientists, and drug development professionals, selecting the appropriate nonlinear optical crystal is paramount for efficient frequency conversion. This guide provides an objective comparison of the second harmonic generation (SHG) efficiency of Ammonium Dihydrogen Phosphate (ADP) and Potassium Dihydrogen Phosphate (KDP), supported by experimental data and detailed methodologies.

Ammonium Dihydrogen Phosphate (NH₄H₂PO₄, ADP) and Potassium Dihydrogen Phosphate (KH₂PO₄, KDP) are two of the most widely used nonlinear optical crystals for frequency conversion. Both belong to the same isomorphous group and share similar physical and optical properties. However, key differences in their nonlinear optical coefficients, phase-matching capabilities, and laser-induced damage thresholds directly impact their efficiency in second harmonic generation.

Quantitative Comparison of Optical Properties

The following table summarizes the key optical properties of ADP and KDP relevant to second harmonic generation. These values are critical for predicting and understanding the SHG efficiency of each crystal.

Property	ADP (Ammonium Dihydrogen Phosphate)	KDP (Potassium Dihydrogen Phosphate)
Nonlinear Optical Coefficient (pm/V)	0.52	0.43
Damage Threshold (GW/cm² @1064nm, 10 ns)	6	5
Transmitting Range (nm)	180 - 1500	180 - 1550
Refractive Indices (n₀, nₑ @1064nm)	1.5071, 1.4685	1.4942, 1.4603
Refractive Indices (n₀, nₑ @532nm)	1.5280, 1.4819	1.5129, 1.4709

Note: The values presented are typical and can vary depending on the crystal quality and growth method.

Experimental Performance in Frequency Conversion

While direct side-by-side SHG efficiency comparisons under identical conditions are sparse in the literature, data from various experiments provide insights into their relative performance. For instance, in a study on noncritical phase-matching (NCPM) fourth harmonic generation (FHG) from a 1053 nm laser, an ADP crystal demonstrated a 2ω-to-4ω conversion efficiency of up to 67%.[1] In the same study, a deuterated KDP (DKDP) crystal achieved a conversion efficiency of 63.78%.[1] Although this is for FHG, it suggests ADP's potential for high efficiency in frequency conversion processes. Another study highlights that ADP possesses a larger nonlinear optical coefficient and a higher laser damage threshold compared to KDP, which can lead to higher conversion efficiency.[2]

It is important to note that the efficiency of SHG is not solely dependent on the nonlinear coefficient but is also heavily influenced by phase-matching conditions, crystal length, and the intensity of the fundamental laser beam.

Experimental Protocols

The following outlines a generalized experimental methodology for measuring the second harmonic generation efficiency of ADP and KDP crystals.

1. Crystal Preparation and Mounting:

• Obtain high-quality, optically polished ADP and KDP crystals cut for the appropriate phase-matching angle (e.g., Type I or Type II) for the fundamental wavelength.

• Mount the crystal on a precision rotation stage to allow for fine-tuning of the phase-matching angle.

2. Laser Source and Optics:

• Utilize a stable, high-power pulsed laser with a well-defined beam profile (e.g., a Q-switched Nd:YAG laser at 1064 nm).

• Use a half-wave plate and a polarizer to control the input laser intensity.

• Focus the fundamental beam into the center of the crystal using a lens of appropriate focal length.

3. Measurement and Detection:

• Place a power meter after the crystal to measure the total output power (fundamental + second harmonic).

• Use a dichroic mirror or a prism to separate the fundamental and the second harmonic beams.

• Measure the power of the second harmonic beam using a calibrated photodetector or power meter.

4. Data Analysis:

• Calculate the SHG conversion efficiency (η) using the formula: η = (Power of Second Harmonic Beam / Power of Fundamental Input Beam) x 100%

• Repeat the measurement for different input intensities and crystal angles to find the optimal conditions for maximum efficiency.

Logical Flow of an SHG Experiment

The following diagram illustrates the logical workflow of a typical second harmonic generation experiment.

Caption: Workflow of a second harmonic generation experiment.

Discussion and Conclusion

Both ADP and KDP are effective crystals for second harmonic generation. The choice between them often depends on the specific application and experimental conditions.

• ADP generally exhibits a higher nonlinear optical coefficient, which can translate to higher conversion efficiency.[3] It also has a slightly higher damage threshold, making it suitable for high-power applications.[2][3]

• KDP is known for its excellent optical quality and availability in large sizes.[1] While its nonlinear coefficient is lower than that of ADP, it remains a widely used and reliable crystal for SHG.

References

• 1. Optica Publishing Group [opg.optica.org]
• 2. Homogeneity of large rapidly grown ADP crystals | Semantic Scholar [semanticscholar.org]
• 3. unitedcrystals.com [unitedcrystals.com]

A Comparative Guide to the X-ray Diffraction Analysis of Doped vs. Pure Ammonium Dihydrogen Phosphate (ADP)

For Researchers, Scientists, and Drug Development Professionals

Ammonium dihydrogen phosphate (B84403) (NH₄H₂PO₄), or ADP, is a widely studied inorganic crystal renowned for its nonlinear optical (NLO), piezoelectric, and electro-optic properties. These characteristics make it a valuable material in applications such as harmonic generators and electro-optic modulators.[1][2] To enhance or modify these properties for specific technological applications, researchers often introduce impurities, or dopants, into the ADP crystal lattice. This guide provides an objective comparison of the structural effects of doping on ADP as characterized by X-ray diffraction (XRD), a powerful technique for analyzing crystalline structures.

The introduction of dopants, even in small concentrations, can induce significant changes in the crystal's structure, including alterations in lattice parameters, strain, and overall crystalline perfection. XRD analysis is the primary method used to identify and quantify these structural modifications.[3]

Experimental Protocols

A standardized protocol is crucial for obtaining reliable and comparable XRD data. The following methodology is a synthesis of common practices reported in the literature for the analysis of pure and doped ADP crystals.[1][4][5]

1. Crystal Growth: Single crystals of both pure and doped ADP are typically grown from aqueous solutions using the slow solvent evaporation technique at a constant temperature. The dopant material (e.g., amino acids like glycine, or inorganic salts like potassium nitrate) is added to the supersaturated ADP solution in specific molar or weight percentages before the growth process begins.[1][6]

2. Sample Preparation for XRD Analysis:

• Grinding: A small, high-quality portion of the harvested crystal is gently ground into a fine, homogenous powder using an agate mortar and pestle. The target particle size is typically less than 10 µm.[5] This step is critical to minimize preferred orientation effects and ensure that a sufficient number of crystallites contribute to the diffraction pattern.[5]

• Mounting: The resulting powder is carefully packed into a sample holder. For small sample quantities, a low-background holder, such as one made from a single crystal of silicon, is recommended to reduce signal noise.[5]

3. Instrumental Parameters for Powder XRD: The following are typical instrument settings for the powder XRD analysis of ADP:

• Instrument: A standard powder X-ray diffractometer (e.g., Bruker AXS D8 Advance, Philips X'pert PRO).[1][4]

• X-ray Source: Copper K-alpha (CuKα) radiation is commonly used, with a wavelength (λ) of approximately 1.5406 Å.[1][4]

• Operating Conditions: An operating voltage of 40 kV and a current of 20-30 mA are typical.[1]

• Scan Type: Continuous 2θ scan.

• Scan Range: A 2θ range of 10° to 80° is generally sufficient to capture the most prominent diffraction peaks for ADP.[7]

• Scan Rate (Step Size): A slow scan rate, such as 1°/min, is often used to obtain high-resolution data.[4]

4. Data Analysis:

• Phase Identification: The collected diffraction patterns are compared with standard data from the International Centre for Diffraction Data (ICDD), such as JCPDS card no. 37-1479 for pure ADP, to confirm the crystal phase.[8][9]

• Lattice Parameter Calculation: The positions of the diffraction peaks (2θ values) are used to calculate the lattice parameters (a, b, c) and the unit cell volume (V) using software that can index the peaks according to the crystal's space group.[9][10]

• Structural Refinement: For more detailed analysis, Rietveld refinement can be employed to fit the entire experimental diffraction pattern with a theoretical model, allowing for the refinement of atomic positions and other structural details.[5]

Data Presentation: Structural Parameter Comparison

The primary effect of doping on ADP is the alteration of its unit cell dimensions. These changes, though often small, are precisely measured by XRD. The table below summarizes the lattice parameters for pure ADP and ADP doped with various substances as reported in the literature.

Material	Dopant	Crystal System	Space Group	Lattice Parameters (Å)	**Unit Cell Volume (ų) **	Reference
Pure ADP	None	Tetragonal	I-42d	a = b = 7.499, c = 7.549	424.52	[9]
Pure ADP	None	Tetragonal	I-42d	a = 7.502, c = 7.554	425.14	[8][10][11]
Doped ADP	L-alanine	Tetragonal	-	Slight variation from pure ADP	-	[2]
Doped ADP	Potassium Nitrate	Tetragonal	-	Slight shift in peaks observed	-	[1]
Doped ADP	Glycine	Tetragonal	-	Very slight variation from pure ADP	-	[4]
Doped ADP	Succinic Acid	Monoclinic	P 1 21/c 1	a = 5.10, b = 8.88, c = 7.61, β=133°	344.64	[9]

Note: Many studies confirm that dopants like amino acids often lead to only minor variations in lattice parameters while preserving the parent tetragonal structure.[2][4][12] However, certain dopants, such as succinic acid, can cause a significant phase transformation to a different crystal system.[9]

Visualization of Experimental and Logical Workflows

Experimental Workflow Diagram

The following diagram illustrates the typical workflow for a comparative XRD study of pure and doped ADP crystals.

References

• 1. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 2. Structural, Optical, Electrical and Thermal Characterizations of Pure and L-alanine Doped Ammonium Dihydrogen Phosphate Crystals [scirp.org]
• 3. m.youtube.com [m.youtube.com]
• 4. troindia.in [troindia.in]
• 5. benchchem.com [benchchem.com]
• 6. pubs.aip.org [pubs.aip.org]
• 7. erpublication.org [erpublication.org]
• 8. researchgate.net [researchgate.net]
• 9. ias.ac.in [ias.ac.in]
• 10. scispace.com [scispace.com]
• 11. Growth and Characterization of ADP Single Crystal [article.sapub.org]
• 12. researchgate.net [researchgate.net]

A Comparative Guide to the UV-Vis Spectral Properties of Ammonium Dihydrogen Phosphate (ADP) Crystals

For researchers and professionals in drug development and materials science, understanding the optical properties of crystalline materials is paramount for their application in various technologies, from nonlinear optics to electro-optical modulators.[1] Ammonium Dihydrogen Phosphate (NH₄H₂PO₄), commonly known as ADP, is a widely studied inorganic nonlinear optical (NLO) material.[2] Its transparency in the ultraviolet and visible (UV-Vis) regions of the electromagnetic spectrum is a critical parameter for its use in optical devices.[3] This guide provides a comparative analysis of the UV-Vis spectral properties of ADP crystals, with Potassium Dihydrogen Phosphate (KDP) as a primary alternative, supported by experimental data and detailed protocols.

Comparative UV-Vis Spectral Data

The optical transparency and lower cutoff wavelength are crucial for determining the suitability of a crystal for NLO applications, particularly for frequency conversion into the UV region. The following tables summarize the key quantitative data from UV-Vis spectral analyses of pure ADP, doped ADP, and KDP crystals.

Table 1: UV-Vis Spectral Properties of Pure ADP and KDP Crystals

Crystal	Transmittance Range (nm)	Lower Cutoff Wavelength (nm)	Optical Band Gap (eV)
ADP	200 - 800[4][5]	~200 - 365[4][5]	4.12 - 5.4[1][4]
KDP	200 - 800[6]	~258 - 300[6][7]	~4.07[7]

Table 2: Influence of Dopants on the UV-Vis Spectral Properties of ADP Crystals

Dopant	Effect on Transmittance	Effect on Cutoff Wavelength	Effect on Band Gap
Hydrogen Borate & Potassium Nitrate	Enhanced optical quality and good transmittance in the entire visible and NIR regions.[8]	Minimal absorption observed in the 200-1200nm range.[8]	Not explicitly stated.
Malic Acid & Succinic Acid	Higher % transmittance than pure ADP.[4]	Observed within the range of 300 to 365 nm.[4]	Similar to pure ADP (~5.4 eV).[4]
Ascorbic Acid	Enhanced transmittance in the visible region.[4]	Observed within the range of 300 to 365 nm.[4]	Drops to about 4.39 eV.[4]
L-lysine	Higher transparency compared to pure crystals.[9]	Not explicitly stated.	Not explicitly stated.
EDTA	Good optical transmittance in the visible part of the energy spectrum.[10]	Not explicitly stated.	Not explicitly stated.

Experimental Protocol for UV-Vis Spectral Analysis

The following is a generalized methodology for conducting UV-Vis spectral analysis of ADP and similar crystals, synthesized from various research studies.[3][4][8][11]

1. Crystal Preparation:

• Grow single crystals of pure or doped ADP using techniques such as slow evaporation or gel growth.[1][8]
• Harvest transparent, colorless, and defect-free crystals.
• Cut and polish the crystal to a specific thickness, typically around 2mm, ensuring parallel and optically flat surfaces.[8]

2. Spectrophotometer Setup:

• Use a dual-beam UV-Vis spectrophotometer. Common instruments include Shimadzu and PerkinElmer models.[3][8][11]
• Set the wavelength range for the scan, typically from 200 nm to 800 nm or broader (e.g., up to 1200 nm for NIR analysis).[4][8]
• Perform a baseline correction with no sample in the beam path to account for instrumental and atmospheric absorption.

3. Data Acquisition:

• Mount the polished crystal sample in a suitable holder in the sample beam path.
• Record the transmittance or absorbance spectrum of the crystal.
• Ensure the data is collected at a sufficiently high resolution to accurately determine the cutoff wavelength.

4. Data Analysis:

• Transmittance Spectrum: Analyze the percentage of light transmitted through the crystal as a function of wavelength. A high and flat transmittance in the visible region is desirable for many optical applications.[6]
• Cutoff Wavelength: Determine the wavelength at which the transmittance drops sharply, typically to near zero. This defines the lower limit of the crystal's transparency range.
• Optical Band Gap Calculation: The optical band gap (Eg) can be estimated from the absorption data using the Tauc plot method. The relationship between the absorption coefficient (α), photon energy (hν), and Eg for a direct band gap material is given by: (αhν)² = A(hν - Eg) where A is a constant. By plotting (αhν)² versus hν and extrapolating the linear portion of the curve to the energy axis, the value of Eg can be determined.[1]

Visualizing the Experimental Workflow and Comparative Properties

To better illustrate the experimental process and the comparison of material properties, the following diagrams are provided.

Caption: Experimental workflow for UV-Vis spectral analysis of NLO crystals.

Caption: Comparison of key UV-Vis spectral properties of ADP and KDP crystals.

Conclusion

The UV-Vis spectral analysis reveals that both ADP and KDP crystals exhibit good optical transparency in the visible and near-UV regions, making them suitable for various NLO applications.[5][12] Pure ADP generally shows a slightly wider range for its lower cutoff wavelength and a broader range for its optical band gap compared to KDP. The optical properties of ADP can be further tailored by the introduction of specific dopants, which can enhance transmittance and, in some cases, alter the band gap.[4][9] The choice between ADP and KDP, or a specific doped variant of ADP, will ultimately depend on the specific wavelength requirements and desired optical performance for a given application. The experimental protocol outlined provides a robust framework for researchers to conduct their own comparative analyses and to characterize novel crystalline materials.

References

• 1. Growth and Characterization of ADP Single Crystal [article.sapub.org]
• 2. tandfonline.com [tandfonline.com]
• 3. erpublication.org [erpublication.org]
• 4. ias.ac.in [ias.ac.in]
• 5. primescholars.com [primescholars.com]
• 6. ijsart.com [ijsart.com]
• 7. researchgate.net [researchgate.net]
• 8. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 12. sot.com.sg [sot.com.sg]

A Comparative Guide to the Characterization of Ammonium Dihydrogen Phosphate (ADP) Crystals Grown by Different Methods

For Researchers, Scientists, and Drug Development Professionals

Ammonium (B1175870) dihydrogen phosphate (B84403) (NH₄H₂PO₄), commonly known as ADP, is a widely studied inorganic material with significant applications in nonlinear optics, electro-optics, and as a piezoelectric material.[1][2] The physical and optical properties of ADP crystals are intrinsically linked to their structural perfection and purity, which are highly dependent on the method of crystal growth. This guide provides a comparative analysis of ADP crystals grown by two common methods: the slow evaporation technique and the gel method. The characterization data presented herein, including structural, optical, thermal, and mechanical properties, offers valuable insights for selecting the appropriate growth technique to yield crystals tailored for specific applications.

Comparative Performance Data

The following tables summarize the key quantitative data obtained from the characterization of ADP crystals grown by the slow evaporation and gel methods.

Table 1: Structural and Optical Properties

Property	Slow Evaporation Method	Gel Method
Crystal System	Tetragonal	Tetragonal[3][4]
Lattice Parameters (Å)	a = b = 7.510, c = 7.564[5]	a = 7.502, c = 7.554[3][4]
UV-Vis-NIR Cut-off Wavelength (nm)	~200 - 365[6][7]	Not explicitly stated, but good transparency reported[3]
Optical Band Gap (eV)	5.4 (Direct)[6]	4.99 (Direct), 4.12 (Indirect)[3][4]
Transmittance (%)	Good transmittance in the entire visible and NIR regions[1]	Good transparency[3]

Table 2: Thermal and Mechanical Properties

Property	Slow Evaporation Method	Gel Method
Decomposition Temperature (°C)	No weight loss up to ~68°C[8][9]	Stable up to 200°C (473 K)[3][4]
Vickers Microhardness (Hv)	Varies with load (e.g., 24.75 - 65.25 for ultrasound-assisted growth)[10]	Not explicitly stated

Experimental Protocols

Detailed methodologies for the key characterization techniques are provided below.

X-ray Diffraction (XRD) Analysis

Objective: To determine the crystal structure and lattice parameters.

Protocol:

• A single crystal of ADP is finely powdered.

• The powdered sample is mounted on a sample holder of a powder X-ray diffractometer.

• The sample is irradiated with CuKα radiation (λ = 1.54056 Å) at a voltage of 40 kV and a current of 20 mA.[1]

• The diffraction pattern is recorded over a 2θ range of 10-70° with a scanning rate of 1.6°/min.[1]

• The resulting diffraction peaks are indexed, and the lattice parameters are calculated using appropriate software. The crystal structure is confirmed by comparing the obtained pattern with JCPDS (Joint Committee on Powder Diffraction Standards) data.[3][4]

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in the ADP crystal.

Protocol:

• A small amount of the ADP crystal is ground into a fine powder.

• The powder is mixed with potassium bromide (KBr) in a 1:10 ratio and pressed into a thin pellet.[1]

• The KBr pellet is placed in the sample holder of an FTIR spectrometer.

• The FTIR spectrum is recorded in the wavenumber range of 400-4000 cm⁻¹.[1][3][4]

• The observed vibrational bands are assigned to the corresponding functional groups (e.g., N-H, O-H, P=O).[1][3][4]

UV-Vis-NIR Spectroscopy

Objective: To determine the optical transmittance, cut-off wavelength, and optical band gap.

Protocol:

• A thin, polished plate of the ADP crystal (typically 2 mm thick) is prepared.[1]

• The crystal plate is placed in the sample holder of a UV-Vis-NIR spectrophotometer.

• The transmission spectrum is recorded over a wavelength range of 200-1200 nm.[1]

• The lower cut-off wavelength is determined from the sharp fall in transmittance at the lower wavelength end of the spectrum.

• The optical band gap (Eg) is calculated from the absorption data using the Tauc plot method.

Thermogravimetric Analysis (TGA)

Objective: To evaluate the thermal stability and decomposition temperature of the ADP crystal.

Protocol:

• A small, known weight of the ADP crystal is placed in a crucible.

• The crucible is placed in a thermogravimetric analyzer.

• The sample is heated from ambient temperature to a higher temperature (e.g., 873 K) at a constant heating rate (e.g., 5 °C/min) in an inert atmosphere (e.g., nitrogen).[4]

• The weight loss of the sample as a function of temperature is recorded.

• The decomposition temperature is identified as the temperature at which a significant weight loss begins.[3][4]

Vickers Microhardness Test

Objective: To measure the mechanical strength of the ADP crystal.

Protocol:

• A flat, polished surface of the ADP crystal is selected for indentation.

• The crystal is mounted on the stage of a Vickers microhardness tester.

• A diamond indenter is pressed into the crystal surface with a specific load for a fixed duration.

• The diagonal lengths of the resulting indentation are measured using a microscope.

• The Vickers hardness number (Hv) is calculated using the formula: Hv = 1.8544 * P / d², where P is the applied load and d is the average diagonal length of the indentation.

Visualizations

The following diagrams illustrate the logical workflow of the characterization process and the relationship between crystal growth methods and their resulting properties.

References

• 1. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 2. Growth and characterization study of ammonium dihydrogen phosphate, potassium dihydrogen phosphate single crystals | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 3. Growth and Characterization of ADP Single Crystal [article.sapub.org]
• 4. scispace.com [scispace.com]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. ias.ac.in [ias.ac.in]
• 7. primescholars.com [primescholars.com]
• 8. research.ijcaonline.org [research.ijcaonline.org]
• 9. researchgate.net [researchgate.net]
• 10. erpublication.org [erpublication.org]

Performance of ADP in nonlinear optical applications compared to other materials.

For Researchers, Scientists, and Drug Development Professionals

Ammonium Dihydrogen Phosphate (ADP), a widely recognized nonlinear optical (NLO) crystal, has long been a cornerstone in frequency conversion applications. Its performance, however, must be critically evaluated against other available materials to make informed selections for specific experimental and technological needs. This guide provides an objective comparison of ADP's nonlinear optical properties with those of other key NLO crystals, supported by experimental data and detailed methodologies.

Performance Comparison of NLO Crystals

The efficacy of a nonlinear optical crystal is determined by a combination of factors, including its nonlinear coefficients, transparency range, phase-matching capabilities, and resistance to laser-induced damage. The following tables summarize the key performance indicators for ADP and other prominent NLO materials.

Material	Nonlinear Optical Coefficient (d_eff) (pm/V)	Wavelength (nm)	Notes
ADP	~0.54	1064	A well-established material, often used as a benchmark.[1]
KDP	~0.38	1064	Isomorphic to ADP, known for its availability in large sizes.[2][3]
BBO (β-BaB₂O₄)	~2.2	1064	Offers a wide transparency range and high damage threshold, suitable for UV generation.[4][5]
LBO (LiB₃O₅)	~0.85	1064	Known for its high damage threshold and excellent thermal stability.[2][6]

Table 1: Comparison of Effective Nonlinear Optical Coefficients (d_eff) for Second Harmonic Generation (SHG). The effective nonlinear coefficient is a critical parameter that dictates the efficiency of frequency conversion processes. Higher values generally lead to better performance.

Material	Electro-Optic Coefficient (pm/V)	Wavelength (nm)
ADP	r₄₁ = 24.5, r₆₃ = 8.5	633
KDP	r₄₁ = 8.6, r₆₃ = 10.6	633
BBO	r₁₁ = 2.7	633
LBO	-	-

Table 2: Comparison of Electro-Optic Coefficients. These coefficients are crucial for applications involving the modulation of light with an electric field, such as in Pockels cells.

Material	Laser Damage Threshold (GW/cm²)	Wavelength (nm)	Pulse Duration (ns)
ADP	>0.5	355	10
KDP	0.2-0.5	355	10
BBO	>10	1064	10
LBO	>18	1064	1.3

Table 3: Comparison of Laser Damage Thresholds. The laser damage threshold indicates the maximum laser intensity a crystal can withstand without suffering permanent damage, a critical factor for high-power laser applications.[5][6][7]

Experimental Protocols

To ensure the reproducibility and accurate interpretation of NLO characterization data, detailed experimental protocols are essential. Below are the methodologies for key experiments cited in this guide.

Second Harmonic Generation (SHG) Efficiency Measurement: The Kurtz-Perry Powder Technique

The Kurtz-Perry method is a widely used technique for the preliminary screening of materials for their second-harmonic generation efficiency.

Objective: To rapidly assess the SHG efficiency of a powdered crystalline sample relative to a known standard.

Methodology:

• Sample Preparation: The crystalline material is ground into a fine powder and sieved to obtain a specific particle size range.

• Experimental Setup:

  • A high-intensity pulsed laser, typically a Nd:YAG laser operating at 1064 nm, is used as the fundamental light source.

  • The laser beam is directed onto the powdered sample held in a sample cell.

  • The light emitted from the sample is collected by a lens and passed through a filter to block the fundamental wavelength and transmit only the second harmonic signal (532 nm).

  • A photomultiplier tube (PMT) or a photodiode is used to detect the intensity of the SHG signal.

• Data Acquisition: The intensity of the second harmonic light generated by the sample is measured and compared to the intensity of the SHG signal from a standard reference material with a known nonlinear coefficient, such as KDP, under identical experimental conditions.

• Analysis: The relative SHG efficiency is calculated by comparing the signal intensities of the sample and the reference.

Nonlinear Absorption and Refraction Measurement: The Z-Scan Technique

The Z-scan technique is a sensitive method for determining the sign and magnitude of the nonlinear refractive index (n₂) and the nonlinear absorption coefficient (β) of a material.

Objective: To characterize the third-order nonlinear optical properties of a material.

Methodology:

• Experimental Setup:

  • A laser beam with a Gaussian intensity profile is focused using a lens.

  • The sample is mounted on a translation stage that allows it to be moved along the z-axis (the direction of beam propagation) through the focal point of the lens.

  • A detector is placed in the far-field to measure the transmitted laser power. For "closed-aperture" Z-scan (to measure n₂), an aperture is placed before the detector. For "open-aperture" Z-scan (to measure β), the aperture is removed.

• Data Acquisition: The sample is translated along the z-axis, and the transmitted power is recorded at each position.

• Analysis:

  • Open-Aperture Z-scan: The normalized transmittance is plotted as a function of the sample position. A dip in transmittance at the focal point indicates two-photon absorption or reverse saturable absorption, while a peak indicates saturable absorption. The nonlinear absorption coefficient (β) can be calculated by fitting the experimental data to theoretical models.

  • Closed-Aperture Z-scan: The normalized transmittance curve will show a pre-focal peak followed by a post-focal valley for a negative nonlinear refractive index (self-defocusing) and a valley followed by a peak for a positive nonlinear refractive index (self-focusing). The magnitude of the nonlinear refractive index (n₂) can be determined from the difference between the peak and valley transmittance.

Laser-Induced Damage Threshold (LIDT) Testing: 1-on-1 and R-on-1 Methods

LIDT testing is crucial for determining the operational limits of optical components in high-power laser systems.[8]

Objective: To determine the fluence at which an optical material is damaged by laser irradiation.

Methodology (1-on-1 Test):

• Sample Preparation: The surface of the optical crystal is cleaned to be free of contaminants.

• Experimental Setup:

  • A pulsed laser with a well-characterized beam profile is used.

  • The laser fluence is precisely controlled.

  • The sample is mounted on a translation stage to expose different sites.

• Procedure:

  • A matrix of sites on the sample surface is defined.

  • Each site is irradiated with a single laser pulse at a specific fluence.

  • A range of fluences is tested across different sites.

  • After irradiation, each site is inspected for damage using a high-resolution microscope.

• Data Analysis: The damage probability is plotted as a function of laser fluence. The LIDT is defined as the fluence at which the probability of damage is zero, typically determined by linear extrapolation of the damage probability data.

Methodology (R-on-1 Test):

• Procedure:

  • A single site on the sample is irradiated with a series of laser pulses.

  • The fluence of the laser is gradually increased (ramped) with each pulse or set of pulses.

  • The irradiation continues until damage is observed.

• Data Analysis: The LIDT is reported as the fluence at which damage occurred. This method is often used for preliminary testing but can be influenced by laser conditioning effects.

Visualizing Workflows in NLO Material Characterization

The selection and characterization of nonlinear optical materials follow a logical progression of steps. The following diagrams, generated using the DOT language, illustrate these workflows.

Caption: Workflow for the characterization of a new nonlinear optical material.

Caption: Decision workflow for selecting a nonlinear optical crystal for a specific application.

References

• 1. Nonlinear Optical Crystals in Advanced Photonics: A Comprehensive Analysis of KDP, ADP, and LiNbO3 - Laser Crylink [laser-crylink.com]
• 2. unitedcrystals.com [unitedcrystals.com]
• 3. ias.ac.in [ias.ac.in]
• 4. newlightphotonics.com [newlightphotonics.com]
• 5. Unlock the Astounding Power of Top 3 Optical Crystals: A Comprehensive Guide to BBO, LBO, and KDP - Laser Crylink [laser-crylink.com]
• 6. newlightphotonics.com [newlightphotonics.com]
• 7. inis.iaea.org [inis.iaea.org]
• 8. lidaris.com [lidaris.com]

A Comparative Guide to the Dielectric Properties of Pure and Doped Ammonium Dihydrogen Phosphate (ADP)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the dielectric properties of pure and doped ammonium (B1175870) dihydrogen phosphate (B84403) (ADP), a material of significant interest for its nonlinear optical (NLO) and electro-optical applications. Understanding how dopants alter the dielectric constant, dielectric loss, and AC conductivity of ADP is crucial for optimizing its performance in various devices. This document summarizes key experimental data, details the methodologies used for crystal growth and characterization, and visualizes the experimental workflows and the impact of doping.

Comparison of Dielectric Properties

The introduction of dopants into the ADP crystal lattice significantly influences its dielectric behavior. The following tables summarize the observed effects of various dopants on the dielectric constant (ε'), dielectric loss (tan δ), and AC conductivity (σ_ac) of ADP. It is important to note that the exact values can vary depending on the crystal growth conditions, dopant concentration, temperature, and frequency of the applied electric field.

Table 1: Effect of Various Dopants on the Dielectric Constant (ε') of ADP

Dopant	Concentration	Effect on Dielectric Constant (ε')	Frequency Range	Temperature	Source
Pure ADP	-	Baseline	100 Hz - 10 kHz	Room Temp	[1]
Glycine (B1666218)	3 mole%	Higher than pure ADP	Not Specified	Room Temp	[2][3]
Boron	1:0.1 (ADP:Boric Acid)	Lower than pure ADP	50 Hz - 5 MHz	Room Temp	[4]
Picric Acid	0.4 wt%, 0.6 wt%	Higher than pure ADP	100 Hz - 1 MHz	303 K - 333 K	[5]
L-alanine	0.3, 0.5, 0.7, 1 mol%	Increases with concentration	Not Specified	35°C - 140°C	[6]
Strontium (Sr²⁺)	0.5 mol%	Lower than pure ADP at low frequency	50 Hz - 5 MHz	Room Temp	[7]
Triglycine Sulfate (TGS)	1, 3, 5 wt%	Slightly higher than pure ADP	200 MHz - 20 GHz	Room Temp	[8]
Cobalt (Co) & Nickel (Ni)	0.4mol% Co, 0.4mol% Co + 0.1mol% Ni	Higher than pure ADP	1 kHz - 5 MHz	Room Temp	[9]

Table 2: Effect of Various Dopants on the Dielectric Loss (tan δ) of ADP

Dopant	Concentration	Effect on Dielectric Loss (tan δ)	Frequency Range	Temperature	Source
Pure ADP	-	Baseline	50 Hz - 5 MHz	Room Temp	[4]
Boron	1:0.1 (ADP:Boric Acid)	Lower than pure ADP	50 Hz - 5 MHz	Room Temp	[4]
Picric Acid	0.4 wt%, 0.6 wt%	Higher than pure ADP at low frequency	100 Hz - 1 MHz	303 K - 333 K	[5]
Strontium (Sr²⁺)	0.5 mol%	Lower than pure ADP at low frequency	50 Hz - 5 MHz	Room Temp	[7]
Cobalt (Co) & Nickel (Ni)	0.4mol% Co, 0.4mol% Co + 0.1mol% Ni	Lower than pure ADP	1 kHz - 5 MHz	Room Temp	[9]

Table 3: Effect of Various Dopants on the AC Conductivity (σ_ac) of ADP

Dopant	Concentration	Effect on AC Conductivity (σ_ac)	Frequency/Temperature Range	Source
Pure ADP	-	Baseline	30°C - 90°C	[10]
L-phenylalanine	0.4, 0.6, 0.8 wt%	Increases with temperature	30°C - 90°C	[10]
L-alanine	0.3, 0.5, 0.7, 1 mol%	Increases with temperature and concentration	35°C - 140°C	[6]
Picric Acid	0.4 wt%, 0.6 wt%	Higher than pure ADP	100 Hz - 1 MHz at various temperatures	[5]

Experimental Protocols

Crystal Growth by Slow Evaporation Method

The most common method for producing high-quality pure and doped ADP single crystals is the slow evaporation solution technique.[1][11][12]

Materials and Equipment:

• Ammonium Dihydrogen Phosphate (ADP) salt (Analytical Reagent grade)

• Dopant compound (e.g., Glycine, Boric Acid, etc.)

• Deionized water

• Beakers

• Magnetic stirrer with hot plate

• Whatman filter paper

• Petri dishes or crystallizing dishes

• Constant temperature bath (optional)

• A dust-free environment

Procedure:

• Solution Preparation: A saturated or supersaturated solution of ADP is prepared by dissolving a calculated amount of ADP salt in deionized water. For doped crystals, the desired mole percentage of the dopant is added to this solution. The solution is continuously stirred for several hours (typically 2-6 hours) using a magnetic stirrer to ensure homogeneity.[1][6]

• Filtration: The prepared solution is filtered using Whatman filter paper to remove any suspended impurities or undissolved particles.

• Crystallization: The filtered solution is poured into clean Petri dishes or crystallizing dishes. The top of the dish is loosely covered (e.g., with a perforated sheet) to allow for slow evaporation of the solvent and to prevent rapid crystallization and contamination from dust.

• Growth Period: The dishes are kept in a dust-free and vibration-free environment at a constant temperature (typically room temperature or slightly elevated, e.g., 32°C) for a period of several days to weeks.[1]

• Harvesting: As the solvent evaporates, single crystals will nucleate and grow. Once the crystals reach the desired size, they are carefully harvested from the solution.

Dielectric Property Measurement

The dielectric properties of the grown crystals are typically measured using a parallel plate capacitor method with an LCR (Inductance, Capacitance, and Resistance) meter.

Materials and Equipment:

• Grown single crystals of pure and doped ADP

• LCR meter (e.g., Agilent 4284A)[3]

• A sample holder with parallel plate electrodes

• Silver paste or gold sputtering unit for coating the crystal faces

• A furnace or temperature-controlled chamber

• Micrometer for measuring crystal thickness

Procedure:

• Sample Preparation: A thin, flat, and parallel-faced sample is cut from the grown single crystal. The typical thickness is around 1-2 mm.

• Electrode Application: To ensure good electrical contact, the two parallel faces of the crystal sample are coated with a conductive material, such as silver paste, or by sputtering a thin layer of gold.

• Measurement Setup: The prepared crystal sample is placed between the two parallel plate electrodes of the sample holder, forming a capacitor. This setup is then placed inside a furnace or a temperature-controlled chamber to perform measurements at different temperatures.

• Data Acquisition: The LCR meter is connected to the sample holder. The capacitance (C) and dissipation factor (D) or dielectric loss (tan δ) of the sample are measured over a range of frequencies (e.g., 50 Hz to 5 MHz) and at various temperatures.

• Calculation of Dielectric Constant: The dielectric constant (ε') is calculated from the measured capacitance using the formula: ε' = (C * d) / (ε₀ * A) where:

  • C is the measured capacitance

  • d is the thickness of the crystal

  • A is the area of the electrode

  • ε₀ is the permittivity of free space (8.854 x 10⁻¹² F/m)

Visualizations

Experimental Workflow for Dielectric Characterization

The following diagram illustrates the typical workflow for growing and characterizing the dielectric properties of ADP crystals.

Experimental workflow for ADP crystal growth and dielectric characterization.

Logical Relationship of Doping on Dielectric Properties of ADP

This diagram shows the influence of different dopants on the key dielectric properties of ADP based on the reviewed literature.

References

• 1. primescholars.com [primescholars.com]
• 2. Study of Dielectric Constant of Glycine Doped Ammonium Dihydrogen Phosphate (ADP) Crystal | Semantic Scholar [semanticscholar.org]
• 3. Growth, optical and dielectric studies of glycine doped ammonium dihydrogen phosphate NLO crystal: potential material for optoelectronics applications | Semantic Scholar [semanticscholar.org]
• 4. scirp.org [scirp.org]
• 5. 2024.sci-hub.se [2024.sci-hub.se]
• 6. Structural, Optical, Electrical and Thermal Characterizations of Pure and L-alanine Doped Ammonium Dihydrogen Phosphate Crystals [scirp.org]
• 7. researchgate.net [researchgate.net]
• 8. jps.usm.my [jps.usm.my]
• 9. pubs.aip.org [pubs.aip.org]
• 10. researchgate.net [researchgate.net]
• 11. ijera.com [ijera.com]
• 12. Slow Evaporation Method [people.chem.umass.edu]

Comparative study of flame retardant efficiency of phosphate compounds

A Comparative Analysis of the Flame Retardant Efficacy of Phosphate (B84403) Compounds

This guide provides a comprehensive comparison of the flame retardant efficiency of various phosphate compounds. It is intended for researchers, scientists, and professionals in drug development and material science who are engaged in the development and evaluation of flame retardant materials. This document summarizes quantitative performance data from standardized tests, details the experimental methodologies used for these evaluations, and illustrates the fundamental mechanisms of flame retardancy.

Data Presentation

The following tables summarize the flame retardant performance of selected phosphate compounds in various polymer matrices. The data is compiled from multiple research sources and includes Limiting Oxygen Index (LOI), UL-94 vertical burn test ratings, and key parameters from Cone Calorimetry.

Table 1: Flame Retardant Performance of Phosphate Compounds in Epoxy Resins

Flame Retardant	Polymer Matrix	Loading (wt%)	LOI (%)	UL-94 Rating	pHRR (kW/m²)	THR (MJ/m²)	Char Yield (%)	Reference
None	Epoxy	0	24.0	V-1	1250	110	15.2	[1]
DOPO	Epoxy	10	31.7	V-0	750	95	22.5	[2]
BDP	Epoxy	10	32.0	V-0	680	90	25.0	[3]
TPP	Epoxy	10	28.5	V-1	950	105	18.0	[3]
Novel Phosphonate (B1237965)	Epoxy	14	33.8	V-0	-	-	>30	[4][5]
Polyphosphonate	Epoxy	12	35.0	V-0	565	80.5	-	[6]

Table 2: Flame Retardant Performance of Phosphate Compounds in Polypropylene (PP)

Flame Retardant	Polymer Matrix	Loading (wt%)	LOI (%)	UL-94 Rating	pHRR (kW/m²)	THR (MJ/m²)	Reference
None	PP	0	18.0	No Rating	1750	130	[7]
APP	PP	30	33.0	V-0	122.7	-	[8]
MPP	PP	30	>30	V-0	-	-	[9]
IFR (APP-based)	PP	20	29.5	V-0	-	-	[7]

Table 3: Flame Retardant Performance of Phosphate Compounds in Polycarbonate (PC) and PC/ABS Blends

Flame Retardant	Polymer Matrix	Loading (wt%)	LOI (%)	UL-94 Rating	pHRR (kW/m²)	THR (MJ/m²)	Reference
None	PC/ABS	0	21.0	No Rating	850	100	[3]
TPP	PC/ABS	10	28.0	V-0	650	90	[3][10]
RDP	PC/ABS	10	30.0	V-0	580	85	[3]
BDP	PC/ABS	10	32.0	V-0	520	80	[3]

Table 4: Flame Retardant Performance of Phosphate Compounds in Polyurethane (PU) Foam

Flame Retardant	Polymer Matrix	Loading (wt%)	LOI (%)	UL-94 Rating	Notes	Reference
None	PU Foam	0	~19-20	No Rating	-	[11][12]
TCPP	PU Foam	5-10	-	V-0	Often used in combination	[11][13]
TCEP	PU Foam	5-10	-	V-0	Often used in combination	[11][12]
TDCPP	PU Foam	5-10	>23	V-0	-	[11][12]

Experimental Protocols

Detailed methodologies for the key flammability tests are provided below. These protocols are based on internationally recognized standards to ensure consistency and comparability of results.

Limiting Oxygen Index (LOI) Test

Standard: ASTM D2863 / ISO 4589-2

Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion of a material.

Methodology:

• Specimen Preparation: A small, vertically oriented specimen of the material is prepared according to the standard's specifications.

• Test Apparatus: The specimen is placed in a vertical glass chimney. A mixture of oxygen and nitrogen is introduced at the bottom of the chimney and flows upwards past the specimen.

• Ignition: The top edge of the specimen is ignited with a pilot flame.

• Observation: The oxygen concentration in the gas mixture is varied, and the burning behavior of the specimen is observed.

• Determination of LOI: The LOI is the oxygen concentration at which the flame is just extinguished. A higher LOI value indicates better flame retardancy.

UL-94 Vertical Burning Test

Standard: ANSI/UL 94

Objective: To assess the flammability of plastic materials in response to a small open flame.

Methodology:

• Specimen Preparation: A rectangular bar specimen of a specified size is conditioned prior to testing.

• Test Apparatus: The specimen is clamped vertically. A layer of dry absorbent surgical cotton is placed 300 mm below the specimen.

• Flame Application: A calibrated Bunsen burner flame is applied to the lower end of the specimen for 10 seconds.

• First Observation: The duration of flaming after the first flame application is recorded.

• Second Flame Application: The flame is reapplied for another 10 seconds.

• Second Observation: The duration of flaming and glowing after the second flame application is recorded. Dripping of flaming particles that ignite the cotton below is also noted.

• Classification: Materials are classified as V-0, V-1, or V-2 based on the flaming and glowing times and whether flaming drips ignite the cotton. V-0 represents the highest level of flame retardancy.

Cone Calorimetry

Standard: ISO 5660-1

Objective: To measure the heat release rate (HRR) and other flammability parameters of a material when exposed to a controlled level of radiant heat.

Methodology:

• Specimen Preparation: A square specimen (typically 100 mm x 100 mm) is wrapped in aluminum foil, leaving the top surface exposed, and placed in a holder.

• Test Apparatus: The specimen is positioned horizontally below a conical radiant heater. The apparatus continuously measures the oxygen concentration in the exhaust gas stream.

• Exposure and Ignition: The specimen is exposed to a specific heat flux (e.g., 35 or 50 kW/m²). A spark igniter is used to ignite the flammable gases evolved from the material's surface.

• Data Collection: During combustion, the instrument records various parameters, including:

  • Time to Ignition (TTI): The time it takes for the specimen to ignite.

  • Heat Release Rate (HRR): The amount of heat energy released per unit area per unit time. The peak HRR (pHRR) is a critical parameter for assessing fire hazard.

  • Total Heat Released (THR): The total amount of heat energy released during the entire test.

  • Mass Loss Rate (MLR): The rate at which the specimen loses mass due to combustion.

  • Smoke Production Rate (SPR): The rate at which smoke is generated.

Visualization of Mechanisms

The following diagrams, generated using the DOT language, illustrate the experimental workflow for flame retardancy testing and the mechanisms of action for common phosphate flame retardants.

Experimental Workflow

Caption: Experimental workflow for evaluating phosphate flame retardants.

Flame Retardant Mechanism of Phosphate Compounds

Caption: General mechanism of phosphate flame retardants.

References

• 1. researchgate.net [researchgate.net]
• 2. iris.unina.it [iris.unina.it]
• 3. semanticscholar.org [semanticscholar.org]
• 4. "Synthesis of a novel phosphonate flame retardant and its application i" by Yang Li, Hongbing Zheng et al. [repository.lsu.edu]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of Novel Polyphosphonate Flame Retardants for Epoxy Resins | Atlantis Press [atlantis-press.com]
• 7. researchgate.net [researchgate.net]
• 8. Flame Retardant Properties of Synergistic Flame Retardant Polypropylene [yyhx.ciac.jl.cn]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Identification of Flame Retardants in Polyurethane Foam Collected from Baby Products - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Flame Retardant Emissions from Spray Polyurethane Foam Insulation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Adenosine Diphosphate (ADP) as an Electrolyte Additive for Enhanced Electrochemical Performance

For Researchers, Scientists, and Drug Development Professionals

The relentless pursuit of higher energy density and longer cycle life in lithium-ion batteries has propelled the exploration of novel electrolyte additives. Among these, adenosine (B11128) diphosphate (B83284) (ADP), a biocompatible organophosphate, has emerged as a promising candidate for stabilizing the electrode-electrolyte interface. This guide provides an objective comparison of ADP's electrochemical performance with established alternatives, namely vinylene carbonate (VC) and fluoroethylene carbonate (FEC), supported by a review of existing literature and detailed experimental protocols for evaluation.

Mechanism of Action: The Role of ADP in SEI Formation

Adenosine diphosphate functions primarily as a film-forming additive. Upon initial charging of a lithium-ion battery, ADP decomposes on the anode surface to form a stable and robust solid electrolyte interphase (SEI). This inorganic-rich SEI layer, often containing lithium phosphate (B84403) (Li3PO4) and other polyphosphates, is crucial for preventing further electrolyte decomposition and minimizing the irreversible loss of lithium ions. This mechanism contributes to significantly improved coulombic efficiency and capacity retention over extended cycling.

Safety & Regulatory Compliance

Proper Disposal of Ammonium Dihydrogen Phosphate: A Guide for Laboratory Professionals

Ammonium (B1175870) dihydrogen phosphate (B84403) (ADP), a common laboratory reagent, requires careful management to ensure the safety of personnel and to maintain environmental compliance.[1] Although not classified as a hazardous substance under the Globally Harmonized System (GHS), its disposal is subject to local, state, and federal regulations.[1][2] Adherence to proper disposal protocols is essential for any laboratory setting.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to implement the following safety measures:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses and chemical-resistant gloves.[1][3]

• Ventilation: Use ADP in a well-ventilated area to avoid inhalation of any dust particles.[3][4][5][6][7][8][9]

• Avoid Dust Generation: When handling solid ADP, take care to avoid creating dust.[1][4]

• Spill Management: In the event of a small, uncontaminated spill, the material can be carefully swept up and collected.[1][3] For larger spills, prevent the substance from entering drains or waterways.[1][2][4][7][10]

Step-by-Step Disposal Protocol

The disposal of ammonium dihydrogen phosphate should be approached systematically. The following protocol outlines the necessary steps for proper disposal in a laboratory environment.

• Waste Identification and Segregation:

  • Designate a specific waste container for ammonium dihydrogen phosphate waste.

  • Clearly label the container with the chemical name.

  • Do not mix ammonium dihydrogen phosphate waste with other chemical waste streams to prevent unintended reactions.[1]

• Container Management:

  • Ensure the waste container is in good condition, compatible with the chemical, and has a secure lid.[1]

• Disposal of Unused or Surplus Ammonium Dihydrogen Phosphate:

  • For any surplus or non-recyclable ammonium dihydrogen phosphate, the recommended method of disposal is to arrange for collection by a licensed waste disposal company.[1][2][3][11]

  • The material should be treated as an unused product for disposal purposes.[1][2]

• Disposal of Contaminated Materials:

  • Any materials used to clean up spills, such as paper towels or absorbent pads, should be collected and placed in the designated ammonium dihydrogen phosphate waste container.[1]

• Disposal of Empty Containers:

  • Empty containers that previously held ammonium dihydrogen phosphate should be handled as the product itself and disposed of accordingly.[1]

  • Alternatively, containers can be triple-rinsed with water. The rinsate must be collected as chemical waste and placed in the designated aqueous waste container before the container is discarded.[1]

• Aqueous Waste:

  • Collect all aqueous waste containing ammonium dihydrogen phosphate in a clearly labeled, sealed container for pickup by a licensed waste disposal service.[1]

Quantitative Data Summary

The following table summarizes key quantitative information for ammonium dihydrogen phosphate relevant to safety and environmental impact.

Parameter	Value	Species	Exposure Time	Reference
LC50 (Toxicity to Fish)	> 85.9 mg/L	Oncorhynchus mykiss (rainbow trout)	96 hours	[11]
EC50 (Toxicity to Daphnia)	> 100 mg/L	Daphnia magna	96 hours	[2]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of ammonium dihydrogen phosphate.

Caption: Logical workflow for the proper disposal of ammonium dihydrogen phosphate.

References

• 1. benchchem.com [benchchem.com]
• 2. pentachemicals.eu [pentachemicals.eu]
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Personal protective equipment for handling Ammonium dihydrogen phosphate

This guide provides immediate, procedural, and essential safety information for handling Ammonium dihydrogen phosphate (B84403) in a laboratory setting. It is intended for researchers, scientists, and drug development professionals.

Pre-Handling Checklist and Initial Preparations

Before handling Ammonium dihydrogen phosphate, ensure you have the following engineering controls and personal protective equipment (PPE) readily available and in good working condition.

• Ventilation: Always handle Ammonium dihydrogen phosphate in a well-ventilated area. A fume hood is recommended, especially when working with large quantities or when there is a potential for dust generation.

• Emergency Equipment: Ensure an eyewash station and a safety shower are easily accessible and have been recently tested.

• Review Safety Data Sheet (SDS): Always review the specific SDS for the Ammonium dihydrogen phosphate you are using, as recommendations may vary slightly between suppliers.

Personal Protective Equipment (PPE) Protocol

The following PPE is mandatory when handling Ammonium dihydrogen phosphate to minimize exposure and ensure personal safety.

• Eye and Face Protection: Wear chemical safety goggles that provide a complete seal around the eyes. If there is a splash hazard, a face shield should be worn in addition to goggles.

• Skin and Body Protection:

  • Gloves: Wear chemical-resistant gloves. Nitrile or neoprene gloves are generally recommended. Ensure gloves are inspected for any signs of degradation or punctures before use.

  • Lab Coat: A standard lab coat should be worn to protect street clothing.

  • Footwear: Closed-toe shoes are required.

• Respiratory Protection:

  • Standard Handling: For handling small quantities in a well-ventilated area where dust is not generated, respiratory protection is typically not required.

  • Dust Generation: If handling procedures may generate dust (e.g., grinding, extensive weighing), a NIOSH-approved N95 (or better) particulate respirator should be used.

A summary of the recommended personal protective equipment is provided in the table below.

Protection Type	Equipment Specification	Conditions for Use
Eye Protection	Chemical safety goggles (ANSI Z87.1 certified)	Mandatory for all handling procedures.
Face shield	Recommended in addition to goggles when there is a splash hazard.
Hand Protection	Nitrile or Neoprene gloves	Mandatory for all handling procedures.
Body Protection	Laboratory coat	Mandatory for all handling procedures.
Closed-toe shoes	Mandatory for all handling procedures.
Respiratory Protection	NIOSH-approved N95 particulate respirator	Required when dust generation is likely (e.g., grinding, weighing large quantities).

Step-by-Step Handling Procedure

• Preparation: Don all required PPE as outlined in the section above. Ensure your work area, particularly the fume hood, is clean and uncluttered.

• Weighing and Transfer:

  • Perform all weighing and transfer operations within a fume hood or a well-ventilated area to minimize inhalation of any dust.

  • Use a scoop or spatula to transfer the solid material. Avoid pouring directly from a large container to minimize dust generation.

  • If possible, use a container with a wide mouth to facilitate easy transfer.

• Creating Solutions:

  • When dissolving Ammonium dihydrogen phosphate in a solvent, add the solid to the liquid slowly while stirring to prevent splashing.

  • Be aware that dissolving some salts can be an endothermic or exothermic process. Monitor the temperature of the solution as you add the solid.

• Post-Handling:

  • After handling, wash your hands thoroughly with soap and water, even if you were wearing gloves.

  • Clean all equipment and the work area to remove any residual chemical.

Disposal Plan

Proper disposal of Ammonium dihydrogen phosphate and contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Unused Chemical: Dispose of unused or waste Ammonium dihydrogen phosphate in accordance with all applicable federal, state, and local environmental regulations. Do not dispose of it down the drain. It should be collected in a designated, labeled waste container.

• Contaminated PPE:

  • Gloves: Dispose of used gloves in the designated solid waste container for chemically contaminated items.

  • Lab Coats: If your lab coat becomes contaminated, remove it immediately and follow your institution's procedures for laundering contaminated lab coats. Do not take contaminated lab coats home.

• Empty Containers: Empty containers may retain product residue. Follow all SDS warnings and labels even after the container is empty. Dispose of empty containers in accordance with institutional and regulatory guidelines.

Caption: PPE selection workflow for handling Ammonium dihydrogen phosphate.